Didecylamine

• CAS: 1120-49-6

Core Science & Biosynthesis

Didecylamine chemical and physical properties

An In-depth Technical Guide to the Chemical and Physical Properties of Didecylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Didecylamine, a symmetrical secondary amine, is a versatile chemical compound with significant applications across various industrial and research sectors. Its utility as a surfactant, corrosion inhibitor, and chemical intermediate stems from its unique amphiphilic nature, characterized by two long hydrophobic decyl chains and a polar amine head group.[1][2] This guide provides a comprehensive overview of the core chemical and physical properties of didecylamine, detailed experimental protocols for their determination, and visualizations of relevant chemical processes to support advanced research and development activities.

Chemical and Physical Properties

The fundamental properties of didecylamine are summarized below. These values represent a synthesis of data from various chemical suppliers and databases, providing a reliable reference for experimental design and computational modeling.

General and Physical Properties

Property	Value	Source(s)
Appearance	White to off-white solid or colorless to pale yellow liquid.	[1][3]
Melting Point	38-40 °C	[4][5][6][7][8]
Boiling Point	179-180 °C @ 2 mmHg	[4][5][6][7][8]
Density (estimate)	0.7963 g/cm³	[4]
Flash Point	>230 °F (>113 °C)	[4][6]
pKa (predicted)	10.87 ± 0.19	[2][4]

Identification and Molecular Data

Property	Value	Source(s)
Chemical Formula	C₂₀H₄₃N	[9]
Molecular Weight	297.56 g/mol	[6][10]
IUPAC Name	N-decyldecan-1-amine	[9]
CAS Number	1120-49-6	[9]
Synonyms	Di-n-decylamine, N,N-Didecylamine, Armeen 2-10	[5][9]

Solubility Profile

Solvent	Solubility	Source(s)
Water	Insoluble (1.1E-3 g/L at 25 °C)	[2]
Chloroform	Slightly Soluble	[4]
Ethyl Acetate	Slightly Soluble	[4]
Hexanes	Slightly Soluble	[4]
Organic Solvents	Soluble in solvents like benzene, ether, and alcohols.	[1]

Experimental Protocols

Accurate determination of physical properties is critical for the application and quality control of chemical substances. The following sections detail standardized methodologies for key physical properties of didecylamine.

Melting Point Determination (Capillary Method)

This protocol is based on the principles outlined in ASTM E324 for determining the melting range of organic chemicals.[6]

Objective: To determine the temperature range over which didecylamine transitions from a solid to a liquid.

Methodology:

• Sample Preparation: A small amount of finely powdered, dry didecylamine is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-4 mm.

• Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or similar) equipped with a heating block, a thermometer or digital temperature sensor, and a viewing lens is used.[11]

• Procedure: a. The capillary tube is placed in the heating block of the apparatus. b. The sample is heated at a rapid, controlled rate to a temperature approximately 10-15 °C below the expected melting point. c. The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.[12] d. The initial melting point is recorded as the temperature at which the first drop of liquid becomes visible. e. The final melting point is recorded as the temperature at which the last solid particle melts. The range between these two temperatures constitutes the melting range.[12]

• Purity Assessment: A narrow melting range (e.g., 0.5-1.0 °C) is indicative of a high-purity substance. Impurities typically cause a depression and broadening of the melting range.[2][12]

Boiling Point Determination (Distillation Method)

This protocol follows the general principles of standard distillation methods such as ASTM D1078.[13][14] Due to didecylamine's high boiling point at atmospheric pressure, vacuum distillation is required to prevent decomposition.

Objective: To determine the temperature at which the vapor pressure of liquid didecylamine equals the applied pressure.

Methodology:

• Apparatus: A vacuum distillation setup is assembled, including a round-bottom flask, a distillation head with a connection for a thermometer and vacuum source, a condenser, and a receiving flask.

• Procedure: a. A sample of didecylamine (e.g., 20-30 mL) and a few boiling chips are placed in the distillation flask. b. The system is sealed and evacuated to the desired pressure (e.g., 2 mmHg). c. The flask is heated gently. The temperature is monitored closely as it rises. d. The boiling point is recorded as the temperature at which the vapor and liquid are in equilibrium, characterized by a steady condensation of distillate in the condenser at a constant temperature.[14] e. The pressure of the system must be recorded alongside the boiling temperature.

Water Solubility Determination (Flask Method)

This protocol is based on the OECD Guideline for the Testing of Chemicals, Test No. 105, specifically the "Flask Method," suitable for substances with solubilities above 10⁻² g/L.[4][8][15][16][17]

Objective: To determine the saturation mass concentration of didecylamine in water at a specific temperature.

Methodology:

• Equilibration: An excess amount of didecylamine is added to a known volume of purified water in a flask.

• Stirring: The mixture is agitated (e.g., by stirring or shaking) in a constant temperature bath (e.g., 25 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).[15]

• Phase Separation: The mixture is allowed to stand to let the undissolved substance settle. The aqueous phase is then separated from the solid/liquid didecylamine by centrifugation or filtration.

• Concentration Analysis: The concentration of didecylamine in the clear aqueous solution is determined using a suitable analytical method, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Calculation: The water solubility is expressed as the mass of didecylamine per unit volume of water (e.g., in g/L or mg/L).

Visualized Workflows and Mechanisms

Synthesis of Didecylamine

Didecylamine can be synthesized via the nucleophilic substitution of an alkyl halide with a primary amine. This workflow illustrates a common laboratory-scale synthesis.[18][19]

Caption: General workflow for the synthesis of didecylamine.

Mechanism of Corrosion Inhibition

Long-chain amines like didecylamine are effective corrosion inhibitors for metals in acidic environments. The mechanism involves the adsorption of the amine onto the metal surface, forming a protective barrier.[20][21][22][23]

Caption: Mechanism of action for didecylamine as a corrosion inhibitor.

References

• 1. Didecylamine | 1120-49-6 | FD166741 | Biosynth [biosynth.com]
• 2. SSERC | Melting point determination [sserc.org.uk]
• 3. China Didecylamine ， CAS No. 1120-49-6， SA1010 factory and manufacturers | Kerui Chemicals [keruichemical.com]
• 4. books.google.cn [books.google.cn]
• 5. Inhibition mechanism of mild steel corrosion in acidic media by some amine compounds [journals.ekb.eg]
• 6. store.astm.org [store.astm.org]
• 7. DIDECYLAMINE synthesis - chemicalbook [chemicalbook.com]
• 8. Water Solubility | Scymaris [scymaris.com]
• 9. benchchem.com [benchchem.com]
• 10. thinksrs.com [thinksrs.com]
• 11. cdn.juniata.edu [cdn.juniata.edu]
• 12. chem.ucalgary.ca [chem.ucalgary.ca]
• 13. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 14. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 15. filab.fr [filab.fr]
• 16. oecd.org [oecd.org]
• 17. oecd.org [oecd.org]
• 18. 23.2. Preparation of Amines | Organic Chemistry II [courses.lumenlearning.com]
• 19. Methods of Preparation of Amines [unacademy.com]
• 20. researchgate.net [researchgate.net]
• 21. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 22. bjas.journals.ekb.eg [bjas.journals.ekb.eg]
• 23. researchgate.net [researchgate.net]

Didecylamine CAS number and IUPAC name

Didecylamine is a secondary amine with two ten-carbon alkyl chains attached to a nitrogen atom. This document provides its key chemical identifiers, the Chemical Abstracts Service (CAS) number and the International Union of Pure and Applied Chemistry (IUPAC) name.

Identifier	Value
CAS Number	1120-49-6[1][2][3][4]
IUPAC Name	N-decyldecan-1-amine[5]

Below is a logical representation of the relationship between the common name and its official identifiers.

Chemical Identification of Didecylamine

References

• 1. CAS 1120-49-6: Didecylamine | CymitQuimica [cymitquimica.com]
• 2. scbt.com [scbt.com]
• 3. 二癸胺 95% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Didecylamine 98 1120-49-6 [sigmaaldrich.com]
• 5. Didecylamine | C20H43N | CID 14261 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Didecylamine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Didecylamine, a secondary amine with the formula (CH₃(CH₂)₉)₂NH, is a lipophilic compound utilized in various industrial and research applications, including as a corrosion inhibitor, flotation agent, and in the synthesis of quaternary ammonium (B1175870) compounds. A thorough understanding of its solubility in organic solvents is paramount for its effective application, particularly in process chemistry, formulation development, and drug delivery systems. This technical guide provides a comprehensive overview of the solubility characteristics of didecylamine. Due to a lack of extensive publicly available quantitative data, this document focuses on the theoretical principles governing its solubility, provides a detailed experimental protocol for its determination, and presents a template for the systematic recording of solubility data.

Theoretical Framework of Didecylamine Solubility

The solubility of didecylamine in a given organic solvent is primarily governed by the principle of "like dissolves like," which is a function of intermolecular forces between the solute (didecylamine) and the solvent.

Molecular Structure and Polarity: Didecylamine possesses a polar secondary amine group (-NH-) capable of acting as a hydrogen bond donor and acceptor. However, this is counterbalanced by the presence of two long, nonpolar decyl chains (C₁₀H₂₁). Consequently, didecylamine is a predominantly nonpolar, lipophilic molecule.

Intermolecular Forces:

• Van der Waals Forces: The long alkyl chains lead to significant London dispersion forces, which are the primary intermolecular interactions. Nonpolar solvents, such as alkanes and aromatic hydrocarbons, will readily interact with these alkyl chains, promoting solubility.

• Dipole-Dipole Interactions and Hydrogen Bonding: The polar -NH- group can engage in dipole-dipole interactions and hydrogen bonding with polar solvents. However, the steric hindrance from the two bulky decyl groups can limit the accessibility of the amine group for strong hydrogen bonding.

Solubility Predictions:

• Nonpolar Solvents (e.g., Hexane, Toluene): High solubility is expected due to the predominance of van der Waals forces between the alkyl chains of didecylamine and the solvent molecules.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Chloroform): Moderate to good solubility is anticipated. While these solvents are polar, they can also engage in van der Waals interactions. The polarity of the solvent can interact with the amine group of didecylamine. Qualitative data suggests slight solubility in chloroform (B151607) and ethyl acetate[1].

• Polar Protic Solvents (e.g., Ethanol, Methanol): Moderate solubility is expected. These solvents can act as hydrogen bond donors and acceptors. However, the large nonpolar portion of the didecylamine molecule will limit its miscibility with highly polar protic solvents.

Quantitative Solubility Data

Solvent	Chemical Class	Polarity Index	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)
n-Hexane	Alkane	0.1	25	[Hypothetical: 45.2]	[Hypothetical: 1.52]
Toluene	Aromatic Hydrocarbon	2.4	25	[Hypothetical: 62.8]	[Hypothetical: 2.11]
Chloroform	Halogenated Alkane	4.1	25	[Hypothetical: 38.5]	[Hypothetical: 1.29]
Ethyl Acetate	Ester	4.4	25	[Hypothetical: 25.1]	[Hypothetical: 0.84]
Acetone	Ketone	5.1	25	[Hypothetical: 18.9]	[Hypothetical: 0.63]
Ethanol	Alcohol	5.2	25	[Hypothetical: 12.4]	[Hypothetical: 0.42]
Methanol	Alcohol	6.6	25	[Hypothetical: 5.7]	[Hypothetical: 0.19]

Experimental Protocol for Solubility Determination

The following detailed methodology for determining the solubility of didecylamine in organic solvents is based on the isothermal shake-flask method, a widely accepted technique for measuring equilibrium solubility.

3.1. Materials and Equipment

• Didecylamine (high purity)

• Organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Thermostatic shaker or water bath

• Calibrated thermometer

• Glass vials with PTFE-lined screw caps

• Syringe filters (chemically resistant, e.g., PTFE, 0.22 µm pore size)

• Syringes

• Volumetric flasks

• Pipettes

• Evaporating dishes

• Drying oven

3.2. Experimental Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of didecylamine to a pre-weighed glass vial. The excess solid is crucial to ensure that equilibrium with the solid phase is achieved.

  • Record the mass of didecylamine added.

  • Add a known volume or mass of the desired organic solvent to the vial.

  • Securely cap the vial.

• Equilibration:

  • Place the vial in a thermostatic shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to reach equilibrium. For long-chain amines, this may take 24 to 72 hours. It is advisable to perform preliminary experiments to determine the optimal equilibration time by taking measurements at different time points (e.g., 24, 48, and 72 hours) until the concentration of the solute in the solution remains constant.

• Phase Separation:

  • Once equilibrium is reached, cease agitation and allow the undissolved solid to settle. Maintain the temperature of the solution during this period.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed, clean, and dry evaporating dish. This step is critical to remove any undissolved microcrystals.

• Gravimetric Analysis:

  • Record the mass of the evaporating dish containing the filtrate.

  • Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the solvent without degrading the didecylamine (a temperature below its boiling point is recommended, under vacuum if necessary).

  • Periodically remove the dish from the oven, allow it to cool in a desiccator, and weigh it.

  • Continue the drying process until a constant mass is achieved.

  • Record the final mass of the evaporating dish with the dried didecylamine residue.

3.3. Data Calculation

• Mass of the solvent:

  • Mass of solvent = (Mass of dish + filtrate) - (Mass of dish + residue)

• Mass of dissolved didecylamine:

  • Mass of didecylamine = (Mass of dish + residue) - (Mass of empty dish)

• Solubility ( g/100 g solvent):

  • Solubility = (Mass of dissolved didecylamine / Mass of solvent) x 100

• Solubility ( g/100 mL solvent):

  • To express solubility in g/100 mL, the density of the solvent at the experimental temperature is required.

  • Volume of solvent (mL) = Mass of solvent (g) / Density of solvent (g/mL)

  • Solubility = (Mass of dissolved didecylamine / Volume of solvent) x 100

Visualizing Experimental and Logical Workflows

The following diagrams, generated using Graphviz, illustrate the key processes described in this guide.

Logical relationship of factors influencing solubility.

Step-by-step experimental workflow for solubility determination.

Conclusion

While quantitative solubility data for didecylamine in organic solvents is not extensively documented in the public domain, a strong predictive understanding can be derived from its molecular structure. The predominance of its long alkyl chains suggests high solubility in nonpolar solvents and moderate solubility in polar organic solvents. For precise and reliable data, the isothermal shake-flask method followed by gravimetric analysis is the recommended experimental protocol. The methodologies and templates provided in this guide offer a robust framework for researchers and professionals to systematically determine and report the solubility of didecylamine, thereby facilitating its effective use in various scientific and industrial applications.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Safety and Handling of Didecylamine

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS) information for didecylamine. The following sections detail its chemical properties, associated hazards, and the necessary precautions for its safe use in a laboratory and research environment. All quantitative data is summarized in tables for clarity, and key procedures are visualized using workflow diagrams.

Chemical Identification and Properties

Didecylamine is a long-chain aliphatic amine used in various industrial and research applications, including as a surfactant, emulsifier, corrosion inhibitor, and as a chemical intermediate.[1][2]

Table 1: Compound Identification

Identifier	Value
Chemical Name	Didecylamine[3][4]
Synonyms	1-Decanamine, N-decyl-; N-decyldecan-1-amine; di-n-Decylamine[1][3][4]
CAS Number	1120-49-6[4]
EC Number	214-312-1[3][4][5]
Molecular Formula	C20H43N[4][6]

| Molecular Weight | 297.56 g/mol [6][7] |

Table 2: Physical and Chemical Properties

Property	Value
Appearance	White to pale yellow solid[8]
Form	Solid
Melting Point	38-40 °C (lit.)[6][9]
Boiling Point	179-180 °C at 2 mmHg (lit.)[6][9]
Flash Point	113 °C (235.4 °F) - closed cup
Stability	Stable under recommended storage conditions.[6][9]
Combustibility	Combustible[2][6][9]
Incompatible Materials	Strong oxidizing agents, acids, acid anhydrides, acid chlorides[9][10]

| Hazardous Decomposition | Carbon oxides (CO, CO2), Nitrogen oxides (NOx) |

Hazard Identification and GHS Classification

Didecylamine is a hazardous substance that poses significant risks upon exposure. It is classified as harmful if swallowed, causes severe skin burns and eye damage, and is very toxic to aquatic life with long-lasting effects.[2][4]

Table 3: GHS Hazard Classification

Hazard Class	Category	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 4	Danger	H302: Harmful if swallowed[2][3][4]
Skin Corrosion	Sub-category 1A	Danger	H314: Causes severe skin burns and eye damage[2][3][4]
Skin Irritation	Category 2	Warning	H315: Causes skin irritation[4][5]
Serious Eye Damage/Irritation	Category 1 / 2	Danger / Warning	H318/H319: Causes serious eye damage/irritation[4][5]
Specific Target Organ Toxicity (Single Exposure)	Category 3	Warning	H335: May cause respiratory irritation[4]
Hazardous to the Aquatic Environment (Acute)	Category 1	Danger	H400: Very toxic to aquatic life[11]

| Hazardous to the Aquatic Environment (Chronic) | Category 1 | Danger | H410: Very toxic to aquatic life with long lasting effects |

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize the risks associated with didecylamine.

Precautions for Safe Handling:

• Work in a well-ventilated area, preferably under a chemical fume hood.[3][10][12]

• Avoid contact with skin, eyes, and clothing by wearing appropriate personal protective equipment (PPE).[3][8]

• Prevent the formation of dust and aerosols.[3][11]

• Use non-sparking tools and ground all equipment to prevent static discharge.[3][10]

• Do not eat, drink, or smoke in areas where the chemical is handled.[3]

• Wash hands and any exposed skin thoroughly after handling.[3][5]

Conditions for Safe Storage:

• Store in a tightly closed, properly labeled container.[13]

• Keep in a dry, cool, and well-ventilated place away from heat and sources of ignition.[10]

• Store locked up in a segregated and approved area.[3][10]

• Store away from incompatible materials such as strong oxidizing agents and acids.[9][10]

Diagram 1: General workflow for the safe handling of Didecylamine.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The selection should be based on a thorough risk assessment of the specific procedures being performed.

Table 4: Recommended Personal Protective Equipment (PPE)

PPE Category	Specification	Purpose
Eye/Face Protection	Tightly fitting chemical splash goggles and a full-face shield.[13][14]	Protects against splashes and corrosive dust/mists.
Skin/Body Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).[3][15] Impervious lab coat or chemical-resistant suit.[3][14] Closed-toe shoes.[15]	Prevents skin contact, absorption, and chemical burns.

| Respiratory Protection | Use in a chemical fume hood. If ventilation is inadequate or exposure limits are exceeded, use a NIOSH-approved full-face respirator with appropriate cartridges.[15] | Protects against inhalation of harmful dust or vapors. |

Diagram 2: Logic for selecting appropriate PPE based on task risk.

First Aid and Emergency Measures

Immediate and appropriate first aid is crucial in the event of an exposure. Always have an emergency eyewash station and safety shower readily accessible.

First Aid Procedures:

• Inhalation: Immediately move the exposed person to fresh air.[13] If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration.[16] Seek immediate medical attention.[3][13]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing all contaminated clothing and shoes.[3][13][17] Get immediate medical aid.[13]

• Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][13][17] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.[3][13]

• Ingestion: Do NOT induce vomiting.[3][13] If the victim is conscious and alert, rinse their mouth with water and give 2-4 cupfuls of milk or water.[13] Never give anything by mouth to an unconscious person.[3][13] Call a poison control center or doctor immediately.[3]

Diagram 3: Decision tree for first aid response to Didecylamine exposure.

Fire-Fighting and Accidental Release Procedures

Table 5: Fire-Fighting Measures

Aspect	Recommendation
Suitable Extinguishing Media	Use dry chemical, carbon dioxide, or alcohol-resistant foam.[13]
Unsuitable Media	A direct water stream may be ineffective and could spread the fire.[13]
Specific Hazards	Combustion produces irritating and highly toxic gases, including carbon and nitrogen oxides.[13]

| Protective Equipment | Wear a self-contained breathing apparatus (SCBA) in pressure-demand (MSHA/NIOSH approved) and full protective gear.[13] |

Accidental Release Measures:

• Evacuate & Isolate: Immediately evacuate personnel from the spill area. Remove all sources of ignition.[3][10][13]

• Ventilate: Ensure adequate ventilation.

• Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to enter drains or waterways.[3][11][13]

• Absorb & Collect: Use a spark-proof tool to collect the material.[13] Absorb any liquid with an inert material such as sand, earth, or vermiculite.[13]

• Package for Disposal: Place the collected material into a suitable, labeled container for disposal according to local regulations.[13]

• Decontaminate: Clean the spill area thoroughly. Wash contaminated clothing before reuse.[3]

Diagram 4: Workflow for responding to an accidental release of Didecylamine.

Toxicological and Ecological Information

Table 6: Toxicological Summary

Effect	Finding
Acute Oral Toxicity	Harmful if swallowed.[2][3][4]
Skin Corrosion/Irritation	Causes severe skin burns.[2][3][4]
Eye Damage/Irritation	Causes serious eye damage.[3][4]
Respiratory Effects	May cause respiratory tract irritation.[4]

| Other | Some data suggests potential for liver cell toxicity.[1] |

Ecological Hazards: Didecylamine is classified as very toxic to aquatic life, with long-lasting effects.[2] Release into the environment must be strictly avoided. All waste and spillage should be collected and disposed of as hazardous waste in accordance with local, state, and federal regulations.[3] Prevent the substance from entering soil, ditches, sewers, or waterways.[3][13]

References

• 1. CAS 1120-49-6: Didecylamine | CymitQuimica [cymitquimica.com]
• 2. Page loading... [guidechem.com]
• 3. echemi.com [echemi.com]
• 4. Didecylamine | C20H43N | CID 14261 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. 1120-49-6 CAS MSDS (DIDECYLAMINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. di-n-Decylamine (CAS 1120-49-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. China Didecylamine ， CAS No. 1120-49-6， SA1010 factory and manufacturers | Kerui Chemicals [keruichemical.com]
• 9. DIDECYLAMINE | 1120-49-6 [chemicalbook.com]
• 10. spectrumchemical.com [spectrumchemical.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. physics.purdue.edu [physics.purdue.edu]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 14. benchchem.com [benchchem.com]
• 15. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 16. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 17. hazmatschool.com [hazmatschool.com]

Didecylamine: A Comprehensive Technical Guide to its Research Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Didecylamine, a secondary amine with two ten-carbon alkyl chains, is emerging as a versatile molecule in biomedical research and drug development. Its amphiphilic nature, characterized by a hydrophilic amine head and long hydrophobic tails, underpins its utility in a variety of applications. This technical guide provides an in-depth overview of the current and potential research applications of Didecylamine, with a focus on its role as an antimicrobial agent, a component in advanced drug delivery systems, and its potential interactions with cellular signaling pathways. This document synthesizes available quantitative data, details relevant experimental protocols, and visualizes key concepts to facilitate further research and development.

Physicochemical Properties of Didecylamine

A thorough understanding of Didecylamine's physicochemical properties is fundamental to its application in research. Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₂₀H₄₃N	--INVALID-LINK--
Molecular Weight	297.57 g/mol	--INVALID-LINK--
Appearance	White to off-white solid	N/A
Melting Point	35-38 °C	N/A
Boiling Point	348.8 °C at 760 mmHg	N/A
Solubility	Insoluble in water; Soluble in organic solvents like chloroform (B151607) and methanol	N/A

Synthesis of Didecylamine

Didecylamine can be synthesized through various methods. A common laboratory-scale approach involves the deaminative coupling of primary amines. This method offers high chemoselectivity and a broad substrate scope, generating ammonia (B1221849) as the primary byproduct.[1][2][3][4]

Experimental Protocol: Synthesis of Symmetric Secondary Amines from Primary Amines

This protocol is a general method for the synthesis of symmetric secondary amines and can be adapted for the synthesis of Didecylamine from decylamine (B41302).[1][2][3][4]

Materials:

• Decylamine

• Ruthenium-based catalyst (e.g., tetranuclear Ru-H complex)

• Catechol ligand

• Chlorobenzene (B131634) (solvent)

• Standard laboratory glassware and purification equipment (e.g., silica (B1680970) gel for column chromatography)

Procedure:

• In a reaction vessel, combine decylamine (1.0 mmol), the ruthenium catalyst (0.75 mol %), and the catechol ligand (10 mol %) in chlorobenzene (2 mL).

• Heat the reaction mixture to 130°C and maintain for 16 hours.

• Monitor the reaction progress using an appropriate technique (e.g., TLC or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Purify the crude product using silica gel column chromatography to isolate the Didecylamine.

Figure 1: Synthesis of Didecylamine via deaminative coupling.

Antimicrobial Applications

Didecylamine and its derivatives exhibit significant antimicrobial properties. While specific minimum inhibitory concentration (MIC) data for Didecylamine against a broad spectrum of microbes is not extensively reported in publicly available literature, studies on structurally similar long-chain amines and quaternary ammonium (B1175870) compounds (QACs) provide valuable insights into its potential efficacy. For instance, didecyldimethylammonium chloride (DDAC), a QAC with two decyl chains, has a reported MIC of 400 µg/mL against Escherichia coli NCTC 13353.[5] Fungal extracts containing related compounds have also shown activity against various fungi.[6][7][8]

Mechanism of Antimicrobial Action

The primary mechanism of antimicrobial action for Didecylamine and related cationic amphiphiles is believed to be the disruption of microbial cell membranes.[9] The positively charged amine headgroup interacts with the negatively charged components of the bacterial or fungal cell membrane, such as phospholipids (B1166683) and teichoic acids. The hydrophobic alkyl chains then insert into the lipid bilayer, disrupting its integrity. This leads to increased membrane permeability, leakage of intracellular components, and ultimately, cell death.

Figure 2: Proposed antimicrobial mechanism of Didecylamine.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standard procedure to determine the MIC of an antimicrobial agent.[10][11]

Materials:

• Didecylamine

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of Didecylamine in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the Didecylamine stock solution in the broth medium in the wells of a 96-well plate.

• Prepare a standardized inoculum of the microbial suspension (e.g., 0.5 McFarland standard).

• Inoculate each well with the microbial suspension. Include positive (microbes, no drug) and negative (broth only) controls.

• Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Determine the MIC by visually inspecting for the lowest concentration of Didecylamine that inhibits visible growth or by measuring the optical density at 600 nm.

Drug Delivery Applications

Didecylamine's amphiphilic structure makes it a valuable component in the formulation of various drug delivery systems, including nanoparticles and liposomes. These systems can enhance the solubility, stability, and targeted delivery of therapeutic agents.

Didecylamine-Based Nanoparticles

Didecylamine can be used as a cationic lipid component in the formulation of solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). The positive surface charge imparted by Didecylamine can facilitate the encapsulation of negatively charged drugs and enhance interaction with negatively charged cell membranes, potentially improving cellular uptake.[12] Furthermore, long-chain amines like Didecylamine can serve as non-viral vectors for gene delivery.[6][13][14][15][16][17]

This protocol is adapted from methods used for other long-chain amine-based nanoparticles and can be optimized for Didecylamine.[12]

Materials:

• Didecylamine

• Solid lipid (e.g., glyceryl monostearate)

• Surfactant (e.g., Polysorbate 80)

• Drug to be encapsulated

• Organic solvent (e.g., chloroform)

• Aqueous phase (e.g., distilled water or buffer)

• High-speed homogenizer or sonicator

Procedure:

• Dissolve Didecylamine, the solid lipid, and the lipophilic drug in the organic solvent.

• Heat the lipid phase to above the melting point of the solid lipid.

• Heat the aqueous phase containing the surfactant to the same temperature.

• Add the hot lipid phase to the hot aqueous phase under high-speed homogenization or sonication to form a coarse emulsion.

• Continue homogenization or sonication for a specified time to reduce the particle size.

• Cool the nanoemulsion to room temperature to allow the lipid to solidify and form SLNs.

• Characterize the nanoparticles for size, zeta potential, and encapsulation efficiency.

Figure 3: Workflow for the preparation of Didecylamine-based solid lipid nanoparticles.

Didecylamine in Liposomal Formulations

Didecylamine can be incorporated into liposomal bilayers to create cationic liposomes.[18][19][20][21] These formulations are particularly useful for the delivery of nucleic acids (gene therapy) and other negatively charged molecules. The positive charge enhances the interaction with cell membranes and can facilitate endosomal escape.

The thin-film hydration method is a common technique for preparing liposomes.[16][18][19][20][22][23]

Materials:

• Didecylamine

• Phospholipid (e.g., phosphatidylcholine)

• Cholesterol (optional, for stability)

• Chloroform or other organic solvent

• Aqueous buffer (e.g., PBS)

• Rotary evaporator

• Extruder with polycarbonate membranes

Procedure:

• Dissolve Didecylamine, phospholipid, and cholesterol in chloroform in a round-bottom flask.

• Remove the organic solvent using a rotary evaporator to form a thin lipid film on the flask wall.

• Further dry the film under vacuum to remove any residual solvent.

• Hydrate the lipid film with the aqueous buffer by vortexing or gentle agitation, forming multilamellar vesicles (MLVs).

• To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion through polycarbonate membranes of a specific pore size (e.g., 100 nm).

• Characterize the liposomes for size, zeta potential, and encapsulation efficiency.

Didecylamine in Hydrophobic Ion Pairing

Hydrophobic ion pairing (HIP) is a strategy to increase the lipophilicity of ionizable drugs, thereby enhancing their encapsulation into lipid-based delivery systems and improving their permeation across biological membranes.[12][24][25][26][27] Didecylamine, with its cationic nature, can act as a hydrophobic counter-ion for anionic drugs.

Figure 4: Principle of hydrophobic ion pairing with Didecylamine.

Potential Interactions with Cellular Signaling Pathways

The interaction of Didecylamine with cell membranes suggests potential effects on cellular signaling pathways that are initiated at or modulated by the plasma membrane. While direct evidence for Didecylamine is scarce, long-chain fatty amines have been shown to induce apoptosis in cancer cells through the activation of MAPK pathways (JNK and p38) and inactivation of the ERK pathway.[28]

The disruption of membrane integrity can lead to cellular stress, which is known to activate various signaling cascades, including those involved in inflammation (e.g., NF-κB) and programmed cell death (apoptosis).[4][8][17][26][28][29][30][31][32][33][34][35][36] Further research is warranted to elucidate the specific signaling pathways affected by Didecylamine in both microbial and mammalian cells.

Cytotoxicity Profile

Assessing the cytotoxicity of Didecylamine is crucial for its development in drug delivery and other biomedical applications. Standard in vitro cytotoxicity assays can be employed to determine its effect on mammalian cell viability.

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

• Didecylamine

• Mammalian cell line (e.g., HeLa, HEK293)

• Cell culture medium and supplements

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of Didecylamine for a specified duration (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC50 value (the concentration of Didecylamine that inhibits 50% of cell viability).[37][38][39][40]

Experimental Protocol: Lactate (B86563) Dehydrogenase (LDH) Assay for Membrane Integrity

The LDH assay measures the release of the cytosolic enzyme lactate dehydrogenase into the culture medium upon cell membrane damage.[29]

Materials:

• Commercially available LDH cytotoxicity assay kit

• Didecylamine-treated cell culture supernatants

Procedure:

• Collect the cell culture supernatant from cells treated with various concentrations of Didecylamine.

• Follow the manufacturer's instructions for the LDH assay kit, which typically involves mixing the supernatant with a reaction mixture and measuring the change in absorbance over time.

• Calculate the percentage of LDH release relative to a positive control (cells lysed with a detergent) to quantify cytotoxicity.

Future Directions and Conclusion

Didecylamine holds considerable promise for a range of research applications in drug development. Its inherent antimicrobial properties and its utility as a component in sophisticated drug delivery systems make it a molecule of significant interest. Future research should focus on:

• Comprehensive Antimicrobial Profiling: Determining the MIC values of Didecylamine against a broad panel of clinically relevant bacteria and fungi.

• Mechanism of Action Studies: Elucidating the precise molecular interactions of Didecylamine with microbial and mammalian cell membranes and investigating its impact on specific cellular signaling pathways.

• Formulation Optimization: Developing and optimizing Didecylamine-based nanoparticles and liposomes for the delivery of specific therapeutic agents, including small molecules, proteins, and nucleic acids.

• In Vivo Efficacy and Toxicity Studies: Evaluating the therapeutic efficacy and safety profile of Didecylamine-containing formulations in preclinical animal models.

References

• 1. Synthesis of Symmetric and Unsymmetric Secondary Amines from the Ligand Promoted Ruthenium Catalyzed Deaminative Coupling Reaction of Primary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. epublications.marquette.edu [epublications.marquette.edu]
• 4. researchgate.net [researchgate.net]
• 5. Editorial: Antimicrobial Peptides - Interaction with Membrane Lipids and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Natural Compounds of Fungal Origin with Antimicrobial Activity—Potential Cosmetics Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mode-of-Action of Antimicrobial Peptides: Membrane Disruption vs. Intracellular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. microbe-investigations.com [microbe-investigations.com]
• 12. Gene Delivery via Octadecylamine-Based Nanoparticles for iPSC Generation from CCD1072-SK Fibroblast Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Novel non-viral vectors for gene delivery: synthesis of a second-generation library of mono-functionalized poly-(guanidinium)amines and their introduction into cationic lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Emerging non-viral vectors for gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. selectscience.net [selectscience.net]
• 17. Activation of NF-κB/MAPK signaling and induction of apoptosis by salicylate synthase NbtS in Nocardia farcinica promotes neuroinflammation development - PMC [pmc.ncbi.nlm.nih.gov]
• 18. eijppr.com [eijppr.com]
• 19. researchgate.net [researchgate.net]
• 20. iosrjournals.org [iosrjournals.org]
• 21. Sodium selective ion channel formation in living cell membranes by polyamidoamine dendrimer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Primary amine synthesis by amination (alkylation) [organic-chemistry.org]
• 23. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 24. pharmafocusasia.com [pharmafocusasia.com]
• 25. Hydrophobic ion pairing: encapsulating small molecules, peptides, and proteins into nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Hydrophobic Ion Pairing of Small Molecules: How to Minimize Premature Drug Release from SEDDS and Reach the Absorption Membrane in Intact Form - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Induction of Apoptosis and Effect on the FAK/AKT/mTOR Signal Pathway by Evodiamine in Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Evodiamine induces tumor cell death through different pathways: apoptosis and necrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Redirecting [linkinghub.elsevier.com]
• 32. Autophagic and apoptotic cell death induced by the quinoline derivative 2-(6-methoxynaphthalen-2-yl)quinolin-4-amine in pancreatic cancer cells is via ER stress and inhibition of Akt/mTOR signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. Distinct NF-κB and MAPK activation thresholds uncouple steady-state microbe sensing from anti-pathogen inflammatory responses - PMC [pmc.ncbi.nlm.nih.gov]
• 34. mdpi.com [mdpi.com]
• 35. NFκB- and MAP-Kinase Signaling Contribute to the Activation of Murine Myeloid Dendritic Cells by a Flagellin A: Allergen Fusion Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 36. Activation of the NF-κB and MAPK Signaling Pathways Contributes to the Inflammatory Responses, but Not Cell Injury, in IPEC-1 Cells Challenged with Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 37. researchgate.net [researchgate.net]
• 38. researchgate.net [researchgate.net]
• 39. Assessing Cytotoxicity, Proteolytic Stability, and Selectivity of Antimicrobial Peptides: Implications for Orthopedic Applications [mdpi.com]
• 40. researchgate.net [researchgate.net]

Didecylamine as a Precursor for Potent Bactericides: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of didecylamine as a crucial precursor in the synthesis of powerful bactericidal agents, with a primary focus on the widely used disinfectant, Didecyldimethylammonium Chloride (DDAC). This document outlines the synthetic pathways, mechanisms of action, and antimicrobial efficacy of didecylamine-derived bactericides, supported by quantitative data and detailed experimental protocols.

Introduction: The Role of Didecylamine in Antimicrobial Chemistry

Didecylamine, a secondary amine with two ten-carbon alkyl chains, serves as a versatile building block for the synthesis of quaternary ammonium (B1175870) compounds (QACs). These cationic surfactants are renowned for their broad-spectrum antimicrobial activity against a variety of bacteria, fungi, and viruses. The long alkyl chains of didecylamine are key to their bactericidal efficacy, enabling them to disrupt the cellular membranes of microorganisms.

This guide will focus on the synthesis and properties of two notable bactericides derived from didecylamine:

• Didecyldimethylammonium Chloride (DDAC) : A widely used biocide in disinfectants, sanitizers, and algaecides.

• Didecylmethylpolyoxyethylammonium Propionate (B1217596) : Another QAC with disinfectant properties.

Synthetic Pathways from Didecylamine

The transformation of didecylamine into its bactericidal quaternary ammonium derivatives is a multi-step process. The following sections detail the synthesis of Didecyldimethylammonium Chloride (DDAC).

Two-Step Synthesis of Didecyldimethylammonium Chloride (DDAC)

The synthesis of DDAC from didecylamine is typically achieved in two main steps:

• Methylation of Didecylamine to Didecylmethylamine : This is achieved through the Eschweiler-Clarke reaction.

• Quaternization of Didecylmethylamine : The tertiary amine is then reacted with a methylating agent, such as methyl chloride, to yield the final quaternary ammonium salt.

Diagram 1: Synthetic pathway of DDAC from Didecylamine.

Synthesis of Didecylmethylpolyoxyethylammonium Propionate

Detailed public-domain information regarding the specific multi-step synthesis of didecylmethylpolyoxyethylammonium propionate from didecylamine is limited. However, a plausible synthetic route would involve the initial methylation of didecylamine to didecylmethylamine, followed by ethoxylation (reaction with ethylene (B1197577) oxide) to introduce the polyoxyethylene chain, and finally, reaction with a propionylating agent to form the propionate salt.

Experimental Protocols

This section provides detailed methodologies for the key synthetic and analytical procedures.

Synthesis of Didecylmethylamine via Eschweiler-Clarke Reaction

Objective: To synthesize the tertiary amine intermediate, didecylmethylamine, from didecylamine.

Materials:

• Didecylamine

• Formic acid (90%)

• Formaldehyde (B43269) (37% aqueous solution)

• Sodium hydroxide (B78521) solution (for neutralization)

• Diethyl ether (for extraction)

• Anhydrous magnesium sulfate (B86663) (for drying)

• Standard laboratory glassware and heating mantle

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine didecylamine (1 equivalent), formic acid (2 equivalents), and formaldehyde solution (2 equivalents).

• Heat the reaction mixture to reflux (approximately 100°C) for 8-12 hours. The reaction progress can be monitored by the cessation of CO2 evolution.

• Cool the reaction mixture to room temperature and carefully neutralize with a sodium hydroxide solution to a pH of 9-10.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude didecylmethylamine.

• The product can be further purified by vacuum distillation.

Synthesis of Didecyldimethylammonium Chloride (DDAC)

Objective: To synthesize DDAC by quaternization of didecylmethylamine.

Materials:

• Didecylmethylamine

• Methyl chloride

• Anhydrous ethanol (B145695) or isopropanol

• Pressure-rated reaction vessel

• Catalyst (e.g., sodium carbonate)

Procedure:

• In a pressure-rated reaction vessel, dissolve didecylmethylamine (1 equivalent) in anhydrous ethanol or isopropanol.

• Add a catalytic amount of sodium carbonate.

• Seal the vessel and introduce methyl chloride (1-1.2 equivalents).

• Heat the mixture to 80-100°C with stirring. The reaction pressure will increase; monitor and maintain within the vessel's safety limits.

• Maintain the reaction for 4-6 hours.

• After the reaction is complete, cool the vessel to room temperature and cautiously vent any excess pressure.

• The resulting solution contains DDAC, which can be used directly or further purified.

Determination of Minimum Inhibitory Concentration (MIC)

Objective: To determine the lowest concentration of a bactericide that inhibits the visible growth of a microorganism.

Method: Broth Microdilution Method (based on CLSI guidelines).

Materials:

• Bactericidal agent (e.g., DDAC)

• Bacterial strains (e.g., Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Preparation of Inoculum: Culture the bacterial strain overnight in CAMHB. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Preparation of Dilutions: Prepare a series of two-fold dilutions of the bactericidal agent in CAMHB in the wells of a 96-well microtiter plate.

• Inoculation: Inoculate each well with the prepared bacterial suspension. Include a growth control well (broth and inoculum, no bactericide) and a sterility control well (broth only).

• Incubation: Incubate the microtiter plate at 35-37°C for 16-20 hours.

• Reading Results: The MIC is the lowest concentration of the bactericide at which there is no visible growth (turbidity) as observed by the naked eye or measured with a plate reader.

Diagram 2: Workflow for MIC determination.

Mechanism of Bactericidal Action

The primary mechanism of action for didecylamine-derived quaternary ammonium compounds like DDAC is the disruption of the bacterial cell membrane.

• Adsorption and Penetration: The positively charged cationic head of the QAC molecule is attracted to the negatively charged bacterial cell surface. The long, hydrophobic didecyl chains then penetrate the lipid bilayer of the cell membrane.

• Membrane Disruption: This insertion disrupts the ordered structure of the membrane, leading to a loss of membrane integrity.

• Leakage of Intracellular Components: The compromised membrane allows for the leakage of essential intracellular components, such as potassium ions, nucleotides, and proteins.

• Enzyme Inhibition and Protein Denaturation: At higher concentrations, QACs can also enter the cell and denature essential proteins and inhibit enzyme activity, leading to cell death.

Diagram 3: Mechanism of action of didecylamine-derived QACs.

Quantitative Bactericidal Efficacy

The effectiveness of a bactericide is quantified by its Minimum Inhibitory Concentration (MIC). The following tables summarize the reported MIC values for Didecyldimethylammonium Chloride (DDAC) against common pathogenic bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) of Didecyldimethylammonium Chloride (DDAC)

Bacterial Species	Strain	MIC (µg/mL)	Reference
Escherichia coli	ATCC 25922	1.3 - 3.0	[1]
Staphylococcus aureus	ATCC 29213	0.4 - 1.8	[2]
Pseudomonas aeruginosa	ATCC 27853	64 - 128	[3]

Note: MIC values can vary depending on the specific strain, testing methodology, and culture conditions.

Table 2: Bactericidal Efficacy of Didecylmethylpolyoxyethylammonium Propionate

Bacterial Species	Strain	MIC (µg/mL)	Reference
Gram-positive strains	(e.g., S. aureus)	250	[4]
Gram-negative strains	(e.g., E. coli)	>250	[4]

Note: Data for this specific compound is limited in publicly available literature.

Conclusion

Didecylamine is a pivotal precursor for the synthesis of highly effective quaternary ammonium-based bactericides, most notably Didecyldimethylammonium Chloride (DDAC). The synthetic route via methylation and subsequent quaternization is a well-established process. The resulting QACs exert their potent bactericidal activity primarily through the disruption of bacterial cell membranes. The quantitative data presented underscores the efficacy of DDAC against a range of pathogenic bacteria. Further research into the synthesis and antimicrobial properties of other didecylamine derivatives, such as didecylmethylpolyoxyethylammonium propionate, is warranted to expand the arsenal (B13267) of effective bactericidal agents. This guide provides a foundational understanding for researchers and professionals in the field of antimicrobial drug development.

References

• 1. homework.study.com [homework.study.com]
• 2. Antimicrobial Polymeric Materials with Quaternary Ammonium and Phosphonium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial properties of diacetyl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, physiochemical property and antimicrobial activity of novel quaternary ammonium salts - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Self-Assembly Properties of Didecylamine in Solution

For Researchers, Scientists, and Drug Development Professionals

Abstract

Didecylamine, a secondary amine with two C10 alkyl chains, exhibits complex self-assembly behavior in solution, forming a variety of supramolecular structures such as micelles, vesicles, and monolayers. This behavior is highly dependent on environmental conditions, most notably pH and concentration. Understanding and controlling the self-assembly of didecylamine is critical for its application in diverse fields, including the synthesis of nanoparticles, the development of drug delivery vehicles, and the formation of functional surface coatings. This technical guide provides a comprehensive overview of the self-assembly properties of didecylamine, detailing the underlying principles, experimental methodologies for characterization, and potential applications. Due to a lack of extensive quantitative data for didecylamine in the literature, data from analogous long-chain alkylamines, such as decylamine (B41302) and dodecylamine, are used for illustrative purposes.

Introduction to Didecylamine and Its Self-Assembly

Didecylamine [(CH₃(CH₂)₉)₂NH] is a lipophilic secondary amine that, due to its amphiphilic nature, spontaneously forms organized aggregates in solution. The molecule consists of a polar secondary amine head group and two nonpolar decyl tails. This structure drives the molecules to arrange themselves to minimize the unfavorable interactions between the hydrophobic tails and the aqueous environment, a phenomenon known as the hydrophobic effect.

The self-assembly process is critically influenced by the pH of the solution, which governs the protonation state of the amine headgroup.

• At low pH (acidic conditions): The amine group is protonated, forming a cationic didecylammonium ion ([R₂NH₂]⁺). The electrostatic repulsion between these charged headgroups favors the formation of smaller, curved aggregates like spherical or ellipsoidal micelles.

• At high pH (basic conditions): The amine group is deprotonated and neutral (R₂NH). The absence of electrostatic repulsion and the larger effective volume of the two alkyl chains favor the formation of larger, less curved structures such as vesicles (bilayers) or even inverted micelles in non-polar solvents.

This pH-dependent transition between different aggregate structures is a key feature of didecylamine's self-assembly behavior.

Quantitative Data on Self-Assembly

While specific quantitative data for didecylamine is sparse in publicly accessible literature, the behavior of similar long-chain amines provides valuable insights. The following table summarizes typical data for analogous compounds, which can be considered indicative of the expected properties of didecylamine.

Parameter	Analogous Compound	Value	Conditions	Reference(s)
Critical Micelle Conc. (CMC)	Decylamine	9.5 x 10⁻⁴ M (nonprotonated)	Aqueous solution	[1]
Critical Micelle Conc. (CMC)	Decylamine	2.7 x 10⁻³ M (75% protonated)	Aqueous solution	[1]
Hydrodynamic Radius (Rh)	Dodecylamine	Varies with pH and concentration	Dynamic Light Scattering (DLS) measurements
Zeta Potential	Stearylamine	+30.1 ± 1.2 mV	In liposomes at pH 5.6	[2]
Aggregation Number (Nagg)	DTAB	49 - 57	Varies with concentration	[3]
Monolayer Collapse Pressure	DPPC (lipid)	~45-70 mN/m	Varies with temperature	[4][5]

Note: The data presented for analogous compounds should be used as a general guide. Experimental determination is necessary for specific values for didecylamine.

pH-Dependent Self-Assembly of Didecylamine

The transition between different self-assembled structures as a function of pH is a critical aspect of didecylamine's behavior in solution. This can be visualized as a signaling pathway or a logical relationship diagram.

References

• 1. researchgate.net [researchgate.net]
• 2. Quality by Design-Driven Zeta Potential Optimisation Study of Liposomes with Charge Imparting Membrane Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Lateral stress relaxation and collapse in lipid monolayers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparing Experimental and Simulated Pressure-Area Isotherms for DPPC - PMC [pmc.ncbi.nlm.nih.gov]

Didecylamine as a Corrosion Inhibitor in Industrial Applications: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Corrosion poses a significant threat to the integrity and longevity of metallic infrastructure across various industries, including oil and gas, chemical processing, and water treatment. The use of organic corrosion inhibitors is a widely adopted and effective strategy to mitigate this costly problem. Among these, long-chain aliphatic amines, such as didecylamine, have demonstrated considerable efficacy. This technical guide provides a comprehensive overview of the core principles governing the use of didecylamine as a corrosion inhibitor. It delves into its mechanism of action, supported by quantitative data from various experimental techniques, and provides detailed protocols for key evaluation methods. Furthermore, this guide visualizes the intricate signaling pathways and experimental workflows to facilitate a deeper understanding for researchers and scientists in the field.

Introduction

Industrial corrosion is an electrochemical process that leads to the degradation of metals due to their reaction with the surrounding environment. This can result in significant economic losses, safety hazards, and environmental contamination. Corrosion inhibitors are chemical substances that, when added in small concentrations to a corrosive environment, effectively decrease the corrosion rate of a metal exposed to that environment.

Didecylamine, a secondary amine with two ten-carbon alkyl chains, belongs to the class of fatty amines that are particularly effective as corrosion inhibitors. Its molecular structure, featuring a polar amine head and long, nonpolar hydrocarbon tails, allows it to adsorb onto metal surfaces and form a protective barrier against corrosive species. This guide will explore the multifaceted aspects of didecylamine's function as a corrosion inhibitor, providing a foundational resource for its application and further research.

Mechanism of Corrosion Inhibition by Didecylamine

The primary mechanism by which didecylamine inhibits corrosion is through adsorption onto the metal surface. This process can be broadly categorized into physisorption and chemisorption, or a combination of both.

• Physisorption: This involves the electrostatic interaction between the charged metal surface and the charged inhibitor molecules. In acidic solutions, the amine group of didecylamine becomes protonated (R₂NH₂⁺), and it can be adsorbed on the metal surface that is negatively charged due to the adsorption of anions (e.g., Cl⁻) from the corrosive medium.

• Chemisorption: This involves the formation of a coordinate bond between the lone pair of electrons on the nitrogen atom of the amine and the vacant d-orbitals of the metal atoms. This type of adsorption is stronger and results in a more stable protective film.

The long alkyl chains of the didecylamine molecule are hydrophobic and orient themselves away from the metal surface, creating a dense, non-polar barrier that repels water and other corrosive agents. This protective film acts as a physical barrier, hindering both the anodic (metal dissolution) and cathodic (e.g., hydrogen evolution) reactions of the corrosion process.

The effectiveness of this protective film is influenced by several factors, including the concentration of the inhibitor, the temperature of the environment, the pH of the corrosive medium, and the nature of the metal surface.

Adsorption Isotherm

The adsorption of didecylamine on a metal surface can often be described by various adsorption isotherms, with the Langmuir adsorption isotherm being a commonly used model for such systems. The Langmuir isotherm assumes that the inhibitor forms a monolayer on the metal surface and that there are a fixed number of adsorption sites. The degree of surface coverage (θ) is related to the inhibitor concentration (C) by the following equation:

C / θ = 1 / K_ads + C

where K_ads is the equilibrium constant of the adsorption process. A linear plot of C/θ versus C indicates that the adsorption follows the Langmuir isotherm. The value of K_ads can be used to calculate the standard free energy of adsorption (ΔG°_ads), which provides insight into the spontaneity and strength of the adsorption process. Negative values of ΔG°_ads indicate spontaneous adsorption. Generally, values of ΔG°_ads up to -20 kJ/mol are indicative of physisorption, while values more negative than -40 kJ/mol suggest chemisorption.

Quantitative Data on Corrosion Inhibition

While specific quantitative data for didecylamine is not extensively available in a consolidated format, data from similar long-chain amines like dodecylamine (B51217) and n-decylamine provide valuable insights into its potential performance. The following tables summarize typical data obtained from various experimental techniques.

Table 1: Inhibition Efficiency of Alkylamines from Weight Loss Measurements

Inhibitor	Concentration (ppm)	Corrosive Medium	Temperature (°C)	Inhibition Efficiency (%)	Reference
Dodecylamine	100	0.3 M HCl	30	92.5	[1]
n-Decylamine	10⁻³ M	1 N H₂SO₄	25	85.0	[2]
Hexylamine	10⁻³ M	1 M HCl	25	75.0	[3]
Dodecylamine	125	0.3 M HCl	30	~95.0	[4]

Note: The data presented is for illustrative purposes and is derived from different studies. Direct comparison should be made with caution.

Table 2: Potentiodynamic Polarization Parameters for Steel in the Presence of Alkylamines

Inhibitor	Concentration	Corrosive Medium	E_corr (mV vs. SCE)	i_corr (μA/cm²)	Inhibition Efficiency (%)	Reference
Blank	-	0.3 M HCl	-480	150	-	[4]
Dodecylamine	100 ppm	0.3 M HCl	-465	11.2	92.5	[4]
Blank	-	1 N H₂SO₄	-495	870	-	[2]
n-Decylamine	10⁻³ M	1 N H₂SO₄	-485	130	85.1	[2]

E_corr: Corrosion Potential; i_corr: Corrosion Current Density

Table 3: Electrochemical Impedance Spectroscopy (EIS) Parameters for Steel with Amine Inhibitors

Inhibitor	Concentration	Corrosive Medium	R_ct (Ω·cm²)	C_dl (μF/cm²)	Inhibition Efficiency (%)	Reference
Blank	-	0.3 M HCl	50	200	-	[4]
Dodecylamine	125 ppm	0.3 M HCl	326	50	~84.7	[4]
Blank	-	1 M HCl	45	150	-	[3]
Hexylamine	10⁻³ M	1 M HCl	180	80	75.0	[3]

R_ct: Charge Transfer Resistance; C_dl: Double Layer Capacitance

Experimental Protocols

Accurate evaluation of corrosion inhibitor performance requires standardized and well-defined experimental procedures. The following sections detail the methodologies for three key techniques.

Weight Loss Method

This gravimetric technique provides a direct measure of the corrosion rate.

Protocol:

• Specimen Preparation:

  • Cut metal coupons to a specific size (e.g., 2 cm x 2 cm x 0.2 cm).

  • Mechanically polish the coupons with successively finer grades of emery paper (e.g., up to 1200 grit) to achieve a smooth, uniform surface.

  • Degrease the coupons with a suitable solvent (e.g., acetone) in an ultrasonic bath for 5-10 minutes.

  • Rinse with deionized water and dry thoroughly.

  • Accurately weigh each coupon to four decimal places (W_initial).

• Immersion Test:

  • Prepare the corrosive solution (e.g., 1 M HCl) with and without various concentrations of didecylamine.

  • Completely immerse the weighed coupons in the test solutions in beakers. Ensure the volume of the solution is sufficient (e.g., 100 mL for each coupon).

  • Maintain the beakers in a thermostatically controlled water bath at the desired temperature for a specified duration (e.g., 24 hours).

• Post-Immersion Treatment:

  • After the immersion period, carefully remove the coupons from the solutions.

  • Clean the coupons to remove corrosion products. For steel in acid, this can be done by immersing them in a cleaning solution (e.g., 1 M HCl containing 2 g/L of hexamethylenetetramine) for a few minutes, followed by gentle brushing.

  • Rinse the cleaned coupons with deionized water and acetone, then dry.

  • Accurately weigh the dried coupons (W_final).

• Calculations:

  • Weight Loss (ΔW): ΔW = W_initial - W_final

  • Corrosion Rate (CR) in mm/year: CR = (87.6 × ΔW) / (A × t × ρ)

    • where ΔW is in mg, A is the surface area in cm², t is the immersion time in hours, and ρ is the density of the metal in g/cm³.

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100

    • where CR_blank and CR_inhibitor are the corrosion rates in the absence and presence of the inhibitor, respectively.

Potentiodynamic Polarization

This electrochemical technique provides information on the kinetics of the anodic and cathodic reactions.

Protocol:

• Electrochemical Cell Setup:

  • Use a standard three-electrode cell consisting of a working electrode (the metal specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum foil or graphite (B72142) rod).

  • The working electrode should have a well-defined surface area exposed to the electrolyte.

  • Fill the cell with the test solution (with or without inhibitor).

• Measurement:

  • Connect the electrodes to a potentiostat.

  • Allow the working electrode to stabilize in the solution for a period (e.g., 30-60 minutes) until a steady open-circuit potential (OCP) is reached.

  • Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic potential (e.g., -250 mV vs. OCP) to an anodic potential (e.g., +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1 mV/s).

• Data Analysis:

  • Plot the logarithm of the current density (log i) versus the applied potential (E). This is known as a Tafel plot.

  • Extrapolate the linear portions of the anodic and cathodic branches of the Tafel plot back to the corrosion potential (E_corr).

  • The intersection of these extrapolated lines gives the corrosion current density (i_corr).

  • Inhibition Efficiency (IE%): IE% = [(i_corr_blank - i_corr_inhibitor) / i_corr_blank] × 100

    • where i_corr_blank and i_corr_inhibitor are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the properties of the inhibitor film and the corrosion process.

Protocol:

• Electrochemical Cell Setup:

  • The setup is the same as for potentiodynamic polarization.

• Measurement:

  • After the OCP has stabilized, apply a small amplitude AC potential signal (e.g., 10 mV) over a wide range of frequencies (e.g., from 100 kHz to 10 mHz).

  • The potentiostat measures the resulting AC current response, and the impedance is calculated at each frequency.

• Data Analysis:

  • The impedance data is typically represented as a Nyquist plot (imaginary impedance vs. real impedance) or Bode plots (impedance magnitude and phase angle vs. frequency).

  • The Nyquist plot for a simple corrosion system often shows a semicircle, the diameter of which corresponds to the charge transfer resistance (R_ct). A larger diameter indicates a higher resistance to corrosion.

  • The data can be fitted to an equivalent electrical circuit model to extract parameters like the solution resistance (R_s), charge transfer resistance (R_ct), and double-layer capacitance (C_dl).

  • Inhibition Efficiency (IE%): IE% = [(R_ct_inhibitor - R_ct_blank) / R_ct_inhibitor] × 100

    • where R_ct_blank and R_ct_inhibitor are the charge transfer resistances in the absence and presence of the inhibitor, respectively.

Visualization of Mechanisms and Workflows

The following diagrams, generated using Graphviz, illustrate the key concepts and processes described in this guide.

Figure 1: Schematic of the corrosion inhibition mechanism of didecylamine on a metal surface.

Figure 2: Logical flow of the adsorption mechanism leading to the formation of a protective film.

Figure 3: Experimental workflow for the weight loss method of corrosion inhibitor evaluation.

Figure 4: Generalized experimental workflow for electrochemical evaluation of corrosion inhibitors.

Industrial Applications

Didecylamine and other long-chain amines find extensive use as corrosion inhibitors in several industrial sectors:

• Oil and Gas Industry: They are crucial for protecting pipelines, drilling equipment, and storage tanks from corrosion caused by acidic gases (H₂S, CO₂), brines, and organic acids present in crude oil and natural gas.[5]

• Chemical Processing: In chemical plants, they are used to protect reactors, vessels, and piping from corrosive chemicals and acidic environments.

• Water Treatment: They are employed in cooling water systems and boilers to prevent corrosion of metal components.

• Metalworking Fluids: Didecylamine can be added to cutting fluids and lubricants to protect metal surfaces during machining operations.

Conclusion

Didecylamine serves as a highly effective corrosion inhibitor for a variety of metals in diverse industrial applications. Its mechanism of action, primarily based on adsorption to form a protective hydrophobic film, has been well-established through numerous studies. The quantitative data, though often derived from analogous long-chain amines, consistently demonstrates high inhibition efficiencies. The experimental protocols detailed in this guide provide a robust framework for the evaluation and comparison of didecylamine's performance. The visualizations of the underlying mechanisms and experimental workflows offer a clear and concise understanding of the core principles involved. For researchers and scientists, this guide serves as a foundational resource for leveraging the protective capabilities of didecylamine in combating industrial corrosion and for inspiring further research into the development of even more advanced and sustainable corrosion inhibitors.

References

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 4. Quantum Chemical Analysis of the Corrosion Inhibition Potential by Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Infrared (IR) Spectrum of Didecylamine for Identification

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the infrared (IR) spectrum of didecylamine, a secondary amine, for the purpose of its identification. This document outlines the characteristic vibrational modes, presents quantitative spectral data, details the experimental protocol for spectral acquisition, and illustrates the logical workflow for analysis.

Core Principles of Didecylamine IR Spectroscopy

Infrared spectroscopy is a powerful analytical technique for identifying functional groups in molecules. When a molecule is irradiated with infrared light, it absorbs energy at specific frequencies that correspond to the vibrational modes of its chemical bonds. The resulting spectrum is a unique fingerprint of the molecule.

Didecylamine (C₂₀H₄₃N), as a long-chain secondary amine, exhibits characteristic absorption bands corresponding to the vibrations of its N-H, C-H, C-N, and other bonds. The identification of didecylamine relies on the presence and position of these specific bands.

Quantitative Infrared Spectral Data for Didecylamine

The following table summarizes the key absorption bands observed in the Attenuated Total Reflectance (ATR) Fourier-Transform Infrared (FTIR) spectrum of didecylamine. These values are compiled from spectral databases and are characteristic of a neat liquid sample.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
~3300	Weak, sharp	N-H stretch
2955 - 2965	Strong	Asymmetric CH₃ stretch
2915 - 2925	Strong	Asymmetric CH₂ stretch
2870 - 2880	Medium	Symmetric CH₃ stretch
2845 - 2855	Medium	Symmetric CH₂ stretch
1460 - 1470	Medium	CH₂ scissoring (bending)
1375 - 1385	Weak	CH₃ symmetric bending (umbrella mode)
1120 - 1130	Weak to Medium	C-N stretch
~720	Weak	CH₂ rocking

Experimental Protocol: ATR-FTIR Spectroscopy of Liquid Didecylamine

This section details the methodology for acquiring a high-quality ATR-FTIR spectrum of liquid didecylamine.

1. Instrumentation and Materials:

• Fourier-Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory (e.g., with a diamond or zinc selenide (B1212193) crystal).

• Didecylamine sample (liquid).

• Solvent for cleaning (e.g., isopropanol (B130326) or ethanol).

• Lint-free wipes.

• Pipette or dropper.

2. Sample Preparation:

• Ensure the ATR crystal is clean and dry. Clean the crystal surface with a lint-free wipe soaked in a suitable solvent (e.g., isopropanol) and allow it to fully evaporate.

• No further sample preparation is required for liquid didecylamine.

3. Background Spectrum Acquisition:

• With the clean and empty ATR accessory in place, collect a background spectrum. This will account for the absorbance of the ambient atmosphere (e.g., CO₂ and water vapor) and the ATR crystal itself.

• The background spectrum is typically an average of a number of scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

4. Sample Spectrum Acquisition:

• Using a clean pipette or dropper, place a small drop of didecylamine onto the center of the ATR crystal, ensuring the crystal surface is completely covered.

• If the ATR accessory has a pressure clamp, apply gentle and consistent pressure to ensure good contact between the liquid sample and the crystal.

• Collect the sample spectrum using the same acquisition parameters (e.g., number of scans, resolution) as the background spectrum. The spectrometer software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

5. Post-Measurement Cleaning:

• Thoroughly clean the ATR crystal by wiping away the didecylamine sample with a lint-free wipe.

• Perform a final cleaning with a solvent-soaked wipe to remove any residual sample.

Logical Workflow for Didecylamine Identification via IR Spectroscopy

The following diagram illustrates the logical workflow for the identification of didecylamine using its IR spectrum.

Caption: Logical workflow for didecylamine identification using key IR spectral features.

Interpretation of the Didecylamine IR Spectrum

The identification of didecylamine from its IR spectrum is a process of recognizing its key functional group absorptions.

• N-H Stretch (~3300 cm⁻¹): As a secondary amine, didecylamine exhibits a single, relatively weak and sharp absorption band in the region of 3300-3500 cm⁻¹ corresponding to the N-H stretching vibration.[1][2][3] This distinguishes it from primary amines, which show two N-H stretching bands, and tertiary amines, which show none.[1][2][3]

• C-H Stretches (2800-3000 cm⁻¹): The long decyl chains of didecylamine give rise to strong, sharp absorption bands in this region.[2] These are characteristic of sp³-hybridized C-H bonds in alkanes. The asymmetric and symmetric stretching vibrations of the methylene (B1212753) (-CH₂-) and methyl (-CH₃) groups are typically well-resolved.

• C-H Bending Vibrations (1375-1470 cm⁻¹): The scissoring vibration of the -CH₂- groups is observed around 1465 cm⁻¹. The symmetric "umbrella" bending mode of the terminal -CH₃ groups appears near 1380 cm⁻¹.

• C-N Stretch (~1125 cm⁻¹): The stretching vibration of the C-N bond in aliphatic amines typically appears in the 1020-1250 cm⁻¹ region.[1][3] For didecylamine, this is expected as a weak to medium intensity band.

• N-H Wag (~720 cm⁻¹): A broad, weak to medium intensity band may be observed in the 665-910 cm⁻¹ region, which is characteristic of the out-of-plane N-H wagging vibration in secondary amines.[1][3]

By systematically identifying these characteristic absorption bands, researchers and scientists can confidently confirm the presence of didecylamine in a sample. The absence of any of these key features would suggest that the sample is not didecylamine or is impure.

References

• 1. spectrabase.com [spectrabase.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orgchemboulder.com [orgchemboulder.com]

Protocols & Analytical Methods

Application of Didecylamine in Drug Delivery Systems: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Didecylamine, a secondary amine with two C10 alkyl chains, is a cationic lipid that holds significant promise in the development of advanced drug delivery systems. Its amphiphilic nature, characterized by a hydrophilic amine head group and hydrophobic alkyl tails, enables its incorporation into various nanocarriers such as liposomes, nanoparticles, and micelles. The positive charge conferred by the amine group at physiological pH is crucial for its function, facilitating interaction with negatively charged cell membranes and nucleic acids, thereby enhancing cellular uptake and endosomal escape. These properties make didecylamine and its derivatives attractive candidates for the delivery of a wide range of therapeutic agents, including small molecule drugs, proteins, and nucleic acids for gene therapy. This document provides a comprehensive overview of the application of didecylamine in drug delivery, including detailed experimental protocols and quantitative data from relevant studies.

Key Applications of Didecylamine-Based Drug Delivery Systems

Didecylamine is a versatile component in the formulation of various drug delivery platforms. Its primary roles include:

• Cationic Lipid in Liposomes and Lipid Nanoparticles (LNPs): Didecylamine can be incorporated into the lipid bilayer of liposomes and LNPs. The resulting positive surface charge enhances the interaction with negatively charged cell surfaces, promoting cellular uptake. This is particularly advantageous for gene delivery, where the cationic lipid can complex with negatively charged plasmid DNA or siRNA, protecting it from degradation and facilitating its entry into cells.

• Component of Polymeric Nanoparticles and Micelles: Didecylamine and its derivatives can be used to synthesize or functionalize polymers to create cationic nanoparticles and micelles. These systems can encapsulate hydrophobic drugs within their core, while the cationic surface promotes interaction with biological membranes.

• Antimicrobial Drug Delivery: The inherent antimicrobial properties of some cationic lipids, including related dialkylamine structures, make them suitable for developing delivery systems for antibiotics. This can lead to enhanced efficacy and targeted delivery to sites of infection.

Quantitative Data on Didecylamine-Related Drug Delivery Systems

While extensive data specifically on didecylamine is limited in publicly available literature, studies on closely related dialkylamine structures, such as di-n-dodecylamine, provide valuable insights into the expected performance characteristics. The following table summarizes key quantitative data from a study on polyamidoamine (PAMAM) dendron-bearing lipids utilizing di-n-dodecylamine for the delivery of the anticancer drug 5-fluorouracil (B62378) (5-FU).

Formulation Component	Generation	Drug	Cell Line	Parameter	Value	Reference
Di-n-dodecylamine	G1	5-FU (15 µM)	AGS	Cytotoxicity	~20% cell death	[1]
Di-n-dodecylamine	G2	5-FU (15 µM)	AGS	Cytotoxicity	~45% cell death	[1]
Di-n-dodecylamine	G3	5-FU (15 µM)	AGS	Cytotoxicity	69.1 ± 7.3% cell death	[1]

Note: The study suggests a generation-dependent increase in drug-carrying capacity and subsequent cytotoxicity.

Experimental Protocols

The following are detailed protocols for the preparation and characterization of didecylamine-containing drug delivery systems. These are generalized methods that can be adapted and optimized for specific drugs and applications.

Protocol 1: Preparation of Didecylamine-Containing Liposomes by Thin-Film Hydration and Extrusion

This protocol describes the preparation of unilamellar liposomes incorporating didecylamine.

Materials:

• Didecylamine

• Helper lipid (e.g., 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) - DOPE or Cholesterol)

• Phospholipid (e.g., 1,2-dipalmitoyl-sn-glycero-3-phosphocholine - DPPC)

• Drug to be encapsulated (hydrophilic or hydrophobic)

• Organic solvent (e.g., chloroform (B151607) or a chloroform:methanol (B129727) mixture)

• Aqueous buffer (e.g., phosphate-buffered saline - PBS, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Liposome (B1194612) extruder

• Polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • Dissolve didecylamine, phospholipid, and helper lipid in the desired molar ratio in an organic solvent in a round-bottom flask. If encapsulating a hydrophobic drug, dissolve it in this mixture as well.

  • Remove the organic solvent using a rotary evaporator under reduced pressure at a temperature above the phase transition temperature of the lipids (e.g., 40-60°C).

  • A thin, uniform lipid film will form on the wall of the flask.

  • Dry the film further under high vacuum for at least 2 hours to remove any residual solvent.[2]

• Hydration:

  • Hydrate the lipid film with an aqueous buffer. If encapsulating a hydrophilic drug, dissolve it in the buffer prior to hydration.

  • The hydration should be performed at a temperature above the lipid phase transition temperature with gentle agitation (e.g., vortexing or in a shaking water bath) for 1-2 hours. This will form multilamellar vesicles (MLVs).[2]

• Extrusion (Sizing):

  • To obtain unilamellar vesicles (LUVs) with a uniform size, the MLV suspension is subjected to extrusion.

  • Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Pass the MLV suspension through the extruder multiple times (e.g., 11-21 passes). This should also be done at a temperature above the lipid phase transition temperature.

• Purification:

  • Remove unencapsulated drug by dialysis, size exclusion chromatography, or centrifugation.

Protocol 2: Characterization of Didecylamine-Containing Liposomes

1. Particle Size and Zeta Potential:

• Method: Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering (ELS).

• Procedure:

  • Dilute the liposome suspension in an appropriate aqueous buffer (e.g., 10 mM NaCl to reduce screening effects).

  • Measure the particle size (hydrodynamic diameter) and polydispersity index (PDI) using DLS.

  • Measure the zeta potential using ELS to determine the surface charge.[3]

2. Encapsulation Efficiency and Drug Loading:

• Method: Spectrophotometry or High-Performance Liquid Chromatography (HPLC).

• Procedure:

  • Separate the liposomes from the unencapsulated drug using one of the purification methods mentioned above.

  • Quantify the amount of unencapsulated drug in the supernatant/eluate (Free Drug).

  • Disrupt the liposomes using a suitable solvent (e.g., methanol or Triton X-100) to release the encapsulated drug.

  • Quantify the total amount of drug in the disrupted liposome suspension (Total Drug).

  • Calculate Encapsulation Efficiency (EE) and Drug Loading (DL) using the following formulas:

    • EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

    • DL (%) = [(Total Drug - Free Drug) / Total Lipid Weight] x 100

3. In Vitro Drug Release:

• Method: Dialysis Method.

• Procedure:

  • Place a known amount of the drug-loaded liposome suspension into a dialysis bag with a suitable molecular weight cut-off (MWCO) that allows the free drug to pass through but retains the liposomes.

  • Immerse the dialysis bag in a release medium (e.g., PBS at 37°C) with constant stirring.

  • At predetermined time intervals, withdraw aliquots from the release medium and replace with fresh medium to maintain sink conditions.

  • Quantify the amount of drug released into the medium at each time point using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

  • Plot the cumulative percentage of drug released versus time.[4]

Visualizations

Experimental Workflow for Preparation and Characterization of Didecylamine Liposomes

Caption: Workflow for didecylamine liposome preparation and characterization.

Generalized Cellular Uptake Pathway for Cationic Liposomes

Caption: Generalized cellular uptake pathway for cationic liposomes.

Conclusion

Didecylamine presents a promising cationic lipid for the formulation of effective drug delivery systems. Its incorporation into nanocarriers can enhance cellular uptake and enable the delivery of a variety of therapeutic agents. While more research is needed to fully elucidate its potential and to generate a comprehensive dataset of its performance characteristics, the general protocols and principles outlined in this document provide a solid foundation for researchers and drug development professionals to explore the application of didecylamine in their work. The provided protocols for formulation and characterization can be adapted to specific needs, and the visualized workflows offer a clear guide for experimental design. Future studies should focus on systematic optimization of didecylamine-based formulations and in-depth investigation of their mechanisms of action to fully realize their therapeutic potential.

References

• 1. mdpi.com [mdpi.com]
• 2. Liposome Preparation - Avanti Research™ [sigmaaldrich.com]
• 3. Optimization of Lipid-Based Nanoparticles Formulation Loaded with Biological Product Using A Novel Design Vortex Tube Reactor via Flow Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Release Study of the Polymeric Drug Nanoparticles: Development and Validation of a Novel Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Didecylamine Derivatives: Focus on Didecyldimethylammonium Chloride (DDAC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Didecylamine and its derivatives are cationic surfactants recognized for their broad-spectrum antimicrobial and antifungal properties. While extensive research on a wide array of novel didecylamine derivatives is limited in publicly available literature, a significant body of work exists for its prominent quaternary ammonium (B1175870) compound derivative, Didecyldimethylammonium Chloride (DDAC). This document will focus on DDAC as a representative example of a didecylamine derivative, providing a comprehensive overview of its antimicrobial and antifungal activity, mechanisms of action, and detailed protocols for its evaluation. DDAC is a versatile biocide used in various applications, from industrial and healthcare disinfection to wood preservation.[1][2] Its efficacy stems from its ability to disrupt the cellular membranes of microorganisms, leading to cell death.[3][4]

Data Presentation: Antimicrobial and Antifungal Efficacy of DDAC

The antimicrobial and antifungal activity of Didecyldimethylammonium Chloride (DDAC) has been evaluated against a range of microorganisms. The following table summarizes the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values from various studies. These values represent the lowest concentration of an antimicrobial agent that inhibits visible growth (MIC) and the lowest concentration that results in a 99.9% reduction in the initial bacterial inoculum (MBC).

Microorganism	Type	MIC (mg/L)	MBC (mg/L)	Reference
Escherichia coli	Gram-negative Bacteria	1.3 - 4	-	[5][6]
Bacillus cereus	Gram-positive Bacteria	2	4	[6]
Staphylococcus aureus	Gram-positive Bacteria	0.5 - 6.0	-	[7]
Gram-negative Bacteria	-	2 to 3-fold lower than Benzalkonium Chloride	-	[8]
Fungi	-	2 to 3-fold lower than Benzalkonium Chloride	-	[8]

Note: MIC and MBC values can vary depending on the specific strain, inoculum size, growth medium, and testing methodology.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method for determining the MIC of DDAC.

a. Materials:

• Didecyldimethylammonium Chloride (DDAC) stock solution

• Sterile Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Microbial cultures (bacterial or fungal)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Incubator

b. Protocol:

• Preparation of Microbial Inoculum:

  • Aseptically pick several colonies of the test microorganism from a fresh agar (B569324) plate.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL for bacteria).

  • Dilute the standardized suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Serial Dilution of DDAC:

  • Dispense 100 µL of sterile broth into all wells of a 96-well microtiter plate.

  • Add 100 µL of the DDAC stock solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and continuing this process across the plate. Discard the final 100 µL from the last well.

• Inoculation:

  • Add 10 µL of the prepared microbial inoculum to each well, resulting in a final volume of 110 µL.

  • Include a positive control (broth with inoculum, no DDAC) and a negative control (broth only) on each plate.

• Incubation:

  • Cover the plate and incubate at 35-37°C for 18-24 hours for bacteria, or at a temperature and duration appropriate for the fungal species being tested.

• Reading the MIC:

  • The MIC is the lowest concentration of DDAC at which there is no visible growth of the microorganism. This can be determined by visual inspection or by measuring the optical density (OD) at 600 nm using a microplate reader.

Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

This protocol is a continuation of the MIC determination to establish the concentration at which DDAC is cidal.

a. Materials:

• MIC plate from the previous experiment

• Sterile agar plates (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi)

• Sterile micropipette and tips

b. Protocol:

• Subculturing from MIC Wells:

  • From each well of the MIC plate that shows no visible growth, and from the positive control well, take a 10-100 µL aliquot.

  • Spread the aliquot onto a sterile agar plate.

• Incubation:

  • Incubate the agar plates under the same conditions as the initial MIC incubation.

• Reading the MBC/MFC:

  • The MBC or MFC is the lowest concentration of DDAC that results in no colony formation on the agar plate, indicating a 99.9% or greater kill of the initial inoculum.

Visualizations

Caption: Workflow for MIC and MBC/MFC Determination.

Caption: Mechanism of Action of DDAC.

References

• 1. atamankimya.com [atamankimya.com]
• 2. Didecyldimethylammonium chloride (Ref: P0151) [sitem.herts.ac.uk]
• 3. nbinno.com [nbinno.com]
• 4. atamankimya.com [atamankimya.com]
• 5. Mechanism of the action of didecyldimethylammonium chloride (DDAC) against Escherichia coil and morphological changes of the cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Kinetics of Bacterial Adaptation, Growth, and Death at Didecyldimethylammonium Chloride sub-MIC Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Didecylamine as a Flotation Agent in Mineral Processing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of didecylamine (DDA) as a cationic flotation agent in mineral processing. This document details the underlying principles of its function, experimental protocols for its application, and quantitative data from various studies.

Didecylamine is a primary amine that serves as a potent collector in the flotation of a variety of minerals, particularly silicate (B1173343) minerals such as quartz, feldspar, and mica, as well as some oxide and salt-type minerals. Its efficacy is primarily attributed to the electrostatic attraction between the positively charged aminium ions (RNH3+) and the negatively charged surfaces of these minerals in aqueous solutions. This interaction renders the mineral surfaces hydrophobic, facilitating their attachment to air bubbles and subsequent separation from the gangue.

Principle of Operation

The collecting action of didecylamine is highly dependent on the pH of the flotation pulp. In acidic to neutral solutions, DDA exists predominantly as the cationic dodecylammonium ion (C12H25NH3+), which readily adsorbs onto negatively charged mineral surfaces. As the pH increases into the alkaline range, the concentration of the neutral amine molecule (C12H25NH2) increases, which can also co-adsorb with the aminium ions, leading to enhanced hydrophobicity and flotation recovery. The adsorption mechanism is primarily physical, driven by electrostatic forces, though chemisorption can occur in some systems.

Applications in Mineral Processing

Didecylamine is widely employed in the following applications:

• Reverse Flotation of Iron Ore: DDA is used to selectively float silicate gangue minerals (like quartz) away from iron-bearing minerals, which are depressed. This is a common method for upgrading iron ore concentrates.[1][2][3][4]

• Flotation of Silicate Minerals: It is an effective collector for quartz, feldspar, and other silicate minerals from various ore bodies.[5][6][7]

• Flotation of Phosphate (B84403) Ores: DDA can be used for the flotation of phosphate minerals.

• Flotation of Lepidolite: It has been shown to be effective in the flotation of this lithium-bearing mica.[8]

Quantitative Data on Flotation Performance

The flotation efficiency of didecylamine is influenced by several factors, including collector concentration, pH, particle size, and the presence of other ions. The following tables summarize key performance data from various studies.

Table 1: Flotation Recovery of Quartz with Didecylamine

DDA Concentration (mol/L)	pH	Quartz Recovery (%)	Reference
8 x 10⁻⁴	10.1	~93	[9]
Varied	~10	Increases with dosage	[5]
2.38 x 10⁻⁴	5.5	~10	[6]
2.38 x 10⁻⁴	7.5	~8	[6]
2.38 x 10⁻⁴	10.5	<5	[6]

Table 2: Flotation Recovery of Various Minerals with Didecylamine

Mineral	DDA Concentration (mol/L)	pH	Recovery (%)	Reference
Lepidolite	5.395 x 10⁻⁵	11.0	70.69	[8]
Albite	2.38 x 10⁻⁴	5.5	~97	[6]
Albite	2.38 x 10⁻⁴	7.5	~98	[6]
Albite	2.38 x 10⁻⁴	10.5	~99	[6]
Diatomite	2.38 x 10⁻⁴	5.5	~10	[6]
Diatomite	2.38 x 10⁻⁴	7.5	~5	[6]
Diatomite	2.38 x 10⁻⁴	10.5	<5	[6]

Experimental Protocols

The following are generalized protocols for conducting mineral flotation experiments using didecylamine as a collector. Specific parameters should be optimized for each mineral system.

Protocol 1: Single Mineral Flotation of Quartz

1. Materials and Reagents:

• High-purity quartz sample, ground to a desired particle size range (e.g., -74+38 µm).[5]
• Didecylamine (DDA) stock solution (e.g., 1 x 10⁻³ mol/L), prepared by dissolving DDA in deionized water with a 1:1 molar ratio of acetic acid to aid dissolution.[5]
• pH regulators: Hydrochloric acid (HCl) and sodium hydroxide (B78521) (NaOH) solutions (e.g., 0.1 mol/L).
• Frother (e.g., pine oil or MIBC), if required.
• Deionized water.

2. Flotation Procedure:

• Add a specific mass of the quartz sample (e.g., 2.0 g) to a flotation cell (e.g., 40 mL) with deionized water.
• Adjust the pulp pH to the desired value using HCl or NaOH and condition for a set time (e.g., 2 minutes).
• Add the desired dosage of the DDA collector solution and condition for a further period (e.g., 3 minutes).
• If using a frother, add it and condition for a shorter time (e.g., 1 minute).
• Introduce air into the flotation cell at a constant flow rate and collect the froth for a specified time (e.g., 4 minutes).
• Collect the tailings (non-floated material).
• Dry, weigh, and analyze the floated and non-floated fractions to determine the recovery.

Protocol 2: Reverse Cationic Flotation of Iron Ore

1. Materials and Reagents:

• Iron ore slime sample.
• Didecylamine (DDA) collector.
• Kerosene (B1165875) (as a co-collector, optional).[2]
• Starch (as an iron mineral depressant).
• Lime (for pH adjustment).
• Frother.

2. Flotation Procedure:

• Prepare a slurry of the iron ore slime with water in a flotation cell.
• Add the depressant (starch) and condition the pulp for a set time.
• Adjust the pH to the desired alkaline range (e.g., pH 10-11) using lime.
• Add the DDA collector (and kerosene if used) and condition the pulp.
• Add the frother and condition for a brief period.
• Introduce air and collect the froth, which will be enriched in silicate gangue.
• The tailings will be the iron ore concentrate.
• Analyze the feed, concentrate, and tailings to determine the grade and recovery of iron.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of didecylamine in mineral flotation.

Caption: Mechanism of Didecylamine Adsorption on a Mineral Surface.

Caption: Workflow for Reverse Cationic Flotation of Iron Ore.

References

• 1. Iron Ore Reverse Flotation Process Method and Mineral Processing Reagents - Xinhai [m.xinhaimining.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Influence of Different Types of Surfactants on the Flotation of Natural Quartz by Dodecylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Flotation Behavior of Diatomite and Albite Using Dodecylamine as a Collector [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Influence of Different Types of Surfactants on the Flotation of Natural Quartz by Dodecylamine [mdpi.com]

Application Notes and Protocols for Preparing Didecylamine Solutions in Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Didecylamine, a long-chain aliphatic amine, is a lipophilic compound with potential applications in various biological studies.[1] Due to its chemical nature, careful preparation is required to ensure its solubility and stability in aqueous cell culture media for accurate and reproducible experimental results. These application notes provide detailed protocols for the preparation of Didecylamine solutions for use in cell culture assays, including cytotoxicity and cell viability studies.

Physicochemical Properties of Didecylamine

A summary of the key physicochemical properties of Didecylamine is provided in the table below. This information is essential for accurate stock solution preparation and experimental design.

Property	Value	Reference
CAS Number	1120-49-6	[1][2][3]
Molecular Formula	C₂₀H₄₃N	[1][2][3]
Molecular Weight	297.56 g/mol	[2]
Appearance	Solid
Melting Point	38-40 °C

Experimental Protocols

Protocol 1: Preparation of a Didecylamine Stock Solution in DMSO

Given its lipophilic nature, Didecylamine is sparingly soluble in aqueous solutions. Therefore, an organic solvent such as Dimethyl Sulfoxide (DMSO) is recommended for preparing a concentrated stock solution.

Materials:

• Didecylamine (solid)

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Calibrated analytical balance

Procedure:

• Equilibrate Didecylamine: Allow the container of Didecylamine to come to room temperature before opening to prevent condensation of moisture.

• Weigh Didecylamine: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired amount of Didecylamine powder using a calibrated analytical balance.

• Dissolve in DMSO: Add the appropriate volume of sterile DMSO to the weighed Didecylamine to achieve the desired stock concentration. It is recommended to start with a high concentration (e.g., 10-100 mM) to minimize the volume of DMSO added to the cell culture.

• Ensure Complete Dissolution: Vortex the solution vigorously until the Didecylamine is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid dissolution, but avoid excessive heat to prevent degradation.

• Sterilization: The DMSO stock solution is considered sterile if prepared from sterile components under aseptic conditions. Filtration is generally not recommended for concentrated DMSO stocks as it may cause the compound to precipitate.

• Storage: Aliquot the stock solution into sterile, single-use tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Note on DMSO Concentration: The final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5%, as higher concentrations can be toxic to cells. It is crucial to include a vehicle control (media with the same final DMSO concentration as the experimental wells) in all experiments.

Figure 1. Workflow for Didecylamine stock solution preparation.

Protocol 2: Preparation of Working Solutions for Cell Culture Assays

Working solutions are prepared by diluting the concentrated DMSO stock solution into the desired cell culture medium.

Materials:

• Didecylamine stock solution in DMSO

• Sterile, complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum and antibiotics as required for the specific cell line.

• Sterile serological pipettes and pipette tips

• Sterile conical tubes

Procedure:

• Thaw Stock Solution: Thaw an aliquot of the Didecylamine stock solution at room temperature.

• Prepare Intermediate Dilutions (Optional): For preparing a range of concentrations for a dose-response experiment, it is often convenient to first prepare an intermediate dilution of the stock solution in cell culture medium.

• Prepare Final Working Solutions: Directly add the required volume of the Didecylamine stock solution (or intermediate dilution) to the pre-warmed complete cell culture medium to achieve the final desired concentrations.

• Mix Thoroughly: Mix the working solution gently but thoroughly by inverting the tube or by gentle pipetting immediately after adding the stock solution to prevent precipitation.

• Immediate Use: It is recommended to use the freshly prepared working solutions immediately to ensure stability and avoid precipitation.

Important Considerations:

• Solubility Limit: The maximum achievable concentration of Didecylamine in the final cell culture medium will be limited by its aqueous solubility. Exceeding this limit will result in precipitation and inaccurate dosing.

• Vehicle Control: Always include a vehicle control group in your experiments. This group should be treated with the same volume of DMSO as the highest concentration of Didecylamine used.

Protocol 3: Cytotoxicity Assay (MTT Assay)

This protocol provides a general method to assess the cytotoxic effects of Didecylamine on a chosen cell line using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Adherent or suspension cells

• 96-well flat-bottom sterile plates

• Complete cell culture medium

• Didecylamine working solutions

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multi-channel pipette

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere and grow for 24 hours.

• Treatment: Remove the old medium and add 100 µL of fresh medium containing various concentrations of Didecylamine (and the vehicle control) to the respective wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C with 5% CO₂.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for another 2-4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value (the concentration of Didecylamine that inhibits cell growth by 50%).

Data Presentation

Cell Line	Exposure Time (hours)	IC50 (µM)
e.g., HeLa	24	[To be determined]
e.g., HeLa	48	[To be determined]
e.g., A549	24	[To be determined]
e.g., A549	48	[To be determined]

Potential Mechanism of Action and Signaling Pathway

Long-chain aliphatic amines have been reported to exert their cytotoxic effects through various mechanisms, including disruption of the cell membrane and induction of apoptosis.[4][5] The lipophilic alkyl chains can intercalate into the lipid bilayer, leading to increased membrane permeability and loss of cellular integrity.[4] Furthermore, some long-chain fatty amines have been shown to induce apoptosis through the activation of stress-activated protein kinase pathways, such as the c-Jun N-terminal kinase (JNK) and p38 MAP kinase pathways.[5]

Figure 2. Hypothetical signaling pathway of Didecylamine-induced cytotoxicity.

Conclusion

The protocols outlined in these application notes provide a comprehensive guide for the preparation and use of Didecylamine in cell culture assays. Due to the lack of specific solubility and cytotoxicity data in the literature, it is imperative for researchers to empirically determine the optimal working concentrations and to always include appropriate vehicle controls in their experiments. The potential mechanism of action involving cell membrane disruption and induction of apoptotic signaling pathways provides a basis for further investigation into the biological effects of Didecylamine.

References

• 1. CAS 1120-49-6: Didecylamine | CymitQuimica [cymitquimica.com]
• 2. scbt.com [scbt.com]
• 3. clearsynth.com [clearsynth.com]
• 4. Alkyl chain modulated cytotoxicity and antioxidant activity of bioinspired amphiphilic selenolanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Oleylamine (long-chain fatty amine)-induced cell death through MAP kinase pathways in human pancreatic cancer cells] - PubMed [pubmed.ncbi.nlm.nih.gov]

Didecylamine in Emulsifier and Detergent Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Didecylamine, a secondary amine with two C10 alkyl chains, is a versatile hydrophobic intermediate with applications in the formulation of emulsifiers, detergents, and corrosion inhibitors.[1][2] Its amphiphilic nature, stemming from the polar amine head and long non-polar tails, allows it to function as a cationic surfactant, reducing the surface tension of liquids and enabling the mixing of immiscible phases like oil and water.[1] This document provides detailed application notes and experimental protocols for the utilization of didecylamine in the formulation and evaluation of emulsifiers and detergents.

Chemical and Physical Properties of Didecylamine

A summary of the key chemical and physical properties of didecylamine is presented in Table 1. This data is essential for formulation development, safety considerations, and regulatory compliance.

Property	Value	Reference
Chemical Name	N-decyldecan-1-amine	[3]
Synonyms	Di-n-decylamine, N,N-Didecylamine	[2]
CAS Number	1120-49-6	[3]
Molecular Formula	C20H43N	[2]
Molecular Weight	297.56 g/mol
Appearance	White to off-white solid or colorless to pale yellow liquid	[1][4]
Melting Point	38-40 °C	[4]
Boiling Point	179-180 °C at 2 mmHg	[4]
Solubility	Insoluble in water	[1]
Flash Point	>110 °C (>230 °F)	[4]

Didecylamine in Emulsifier Formulations

Didecylamine and its derivatives can be employed as emulsifying agents in a variety of applications, including industrial processes and the formulation of personal care products.[1][2] Its cationic nature makes it suitable for specific types of emulsions and can contribute to the overall stability and performance of the formulation.

Application Notes:

• Emulsion Type: Due to its chemical structure, didecylamine is typically used in the formulation of oil-in-water (O/W) emulsions, where it helps to disperse oil droplets within an aqueous phase.

• pH Sensitivity: As a secondary amine, the charge and therefore the emulsifying properties of didecylamine are pH-dependent. At lower pH values, the amine group will be protonated, enhancing its cationic nature and interaction with negatively charged species.

• Synergistic Effects: Didecylamine can be used in combination with other non-ionic or cationic surfactants to achieve desired hydrophilic-lipophilic balance (HLB) values and improve emulsion stability.

• Formulation Considerations: When formulating with didecylamine, it is crucial to consider its compatibility with other ingredients. It can interact with anionic surfactants, potentially leading to precipitation.

Experimental Protocol: Preparation of an Oil-in-Water (O/W) Emulsion

This protocol outlines a general procedure for preparing an O/W emulsion using didecylamine as a co-emulsifier. The specific concentrations of oil, water, and emulsifiers should be optimized based on the desired application.

Materials:

• Didecylamine

• Primary non-ionic or cationic emulsifier

• Oil phase (e.g., mineral oil, vegetable oil)

• Deionized water

• Homogenizer (e.g., high-shear mixer, sonicator)

• Beakers and magnetic stirrer

Procedure:

• Prepare the Oil Phase: In a beaker, combine the oil phase and didecylamine. If other oil-soluble components are required, add them at this stage.

• Prepare the Aqueous Phase: In a separate beaker, dissolve the primary emulsifier in deionized water.

• Heating: Gently heat both phases separately to 60-70°C. This helps to lower the viscosity and facilitate mixing.

• Mixing: Slowly add the oil phase to the aqueous phase while continuously stirring with a magnetic stirrer.

• Homogenization: Subject the mixture to high-shear homogenization for a predetermined time (e.g., 5-10 minutes) to reduce the droplet size and form a stable emulsion.

• Cooling: Allow the emulsion to cool to room temperature while stirring gently.

Experimental Protocol: Evaluation of Emulsion Stability

The stability of the prepared emulsion can be assessed using the following methods:

1. Macroscopic Observation:

• Visually inspect the emulsion for any signs of phase separation, creaming, or coalescence after preparation and at regular intervals during storage at different temperatures (e.g., 4°C, 25°C, 40°C).

2. Microscopic Observation:

• Use a light microscope to observe the droplet size and distribution of the dispersed phase. Changes in droplet size over time can indicate instability.

3. Centrifugation Test:

• Centrifuge a sample of the emulsion at a specific speed (e.g., 3000 rpm) for a defined period (e.g., 30 minutes).

• Measure the volume of any separated layers to assess the emulsion's stability under accelerated conditions.

4. Particle Size Analysis:

• Use a particle size analyzer to determine the mean droplet size and size distribution of the emulsion. An increase in the mean droplet size over time is an indicator of coalescence.

Didecylamine in Detergent Formulations

Didecylamine can be incorporated into detergent formulations, particularly for industrial and institutional cleaning applications.[1] Its surfactant properties contribute to the removal of dirt and grease from surfaces.

Application Notes:

• Hard Surface Cleaning: Didecylamine-based detergents are effective for cleaning hard surfaces such as metals, plastics, and ceramics.

• Degreasing: The hydrophobic chains of didecylamine help to solubilize and remove oily and greasy soils.

• pH Considerations: The cleaning efficiency of detergents containing didecylamine can be influenced by the pH of the cleaning solution.

• Formulation with Other Surfactants: Didecylamine is often used in conjunction with other surfactants, such as non-ionic surfactants, to enhance cleaning performance.

Experimental Protocol: Formulation of a Simple Hard Surface Cleaner

This protocol provides a basic formulation for a hard surface cleaner containing didecylamine.

Materials:

• Didecylamine

• Non-ionic surfactant (e.g., alcohol ethoxylate)

• Builder (e.g., sodium citrate)

• Solvent (e.g., propylene (B89431) glycol)

• Deionized water

• Beaker and magnetic stirrer

Procedure:

• In a beaker, add the deionized water and dissolve the builder with stirring.

• Add the non-ionic surfactant and the solvent to the mixture and stir until homogeneous.

• Slowly add the didecylamine to the formulation while stirring continuously.

• Adjust the pH of the final solution if necessary using a suitable acid or base.

Experimental Protocol: Evaluation of Cleaning Efficiency

The cleaning performance of the formulated detergent can be evaluated using standardized methods such as ASTM D4265.[5] The following is a general protocol for assessing stain removal.

Materials:

• Standard pre-soiled fabric swatches (e.g., with oil, grease, or particulate soil)

• Terg-O-Tometer or a laboratory-scale washing machine

• Spectrophotometer or colorimeter

• The formulated detergent and a control detergent

Procedure:

• Initial Reflectance Measurement: Measure the initial reflectance of the soiled fabric swatches using a spectrophotometer.

• Washing Process:

  • Prepare washing solutions of the formulated detergent and the control detergent at a specified concentration in water of a known hardness.

  • Place the soiled swatches in the washing apparatus.

  • Wash the swatches under controlled conditions of temperature, time, and agitation.

• Rinsing and Drying: Rinse the swatches thoroughly with water and allow them to air dry.

• Final Reflectance Measurement: Measure the final reflectance of the washed and dried swatches.

• Calculation of Cleaning Efficiency: Calculate the percentage of soil removal using the following formula:

  • % Soil Removal = [(Reflectance_washed - Reflectance_soiled) / (Reflectance_unsoiled - Reflectance_soiled)] * 100

Quantitative Data Summary

Table 2: Surface Tension of Aqueous Didecylamine Solutions

Didecylamine Concentration (mol/L)	Surface Tension (mN/m) at 25°C
Experimental Data Point 1
Experimental Data Point 2
...
Critical Micelle Concentration (CMC)

Table 3: Cleaning Efficiency of a Didecylamine-Based Detergent

Soil Type	% Soil Removal (Formulated Detergent)	% Soil Removal (Control Detergent)
Oily Soil
Particulate Soil
Food Stain

Mandatory Visualizations

Caption: Workflow for the formulation and stability testing of an O/W emulsion containing didecylamine.

Caption: Workflow for evaluating the cleaning efficiency of a didecylamine-based detergent.

Safety Precautions

Didecylamine is classified as harmful if swallowed and can cause severe skin burns and eye damage.[6] It is also very toxic to aquatic life with long-lasting effects.[6] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. All work should be conducted in a well-ventilated area. Please refer to the Safety Data Sheet (SDS) for complete safety and handling information.[6]

References

• 1. guidechem.com [guidechem.com]
• 2. CAS 1120-49-6: Didecylamine | CymitQuimica [cymitquimica.com]
• 3. Didecylamine | C20H43N | CID 14261 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1120-49-6 CAS MSDS (DIDECYLAMINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. ASTM D4265 | Detergent Testing Laboratories | Dell Tech [delltech.com]
• 6. echemi.com [echemi.com]

Didecyldimethylammonium Salts: Versatile Phase Transfer Catalysts in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Didecyldimethylammonium chloride (DDAC) and didecyldimethylammonium bromide (DDAB) are quaternary ammonium (B1175870) salts that have emerged as highly effective and versatile phase transfer catalysts (PTCs) in a variety of organic reactions. Their amphipathic nature, characterized by two long C10 alkyl chains providing high lipophilicity and a charged quaternary ammonium headgroup, enables the efficient transfer of anionic reagents from an aqueous or solid phase into an organic phase where the reaction with an organic substrate occurs. This catalytic action overcomes the mutual insolubility of reactants, leading to enhanced reaction rates, milder reaction conditions, and often improved yields and selectivities. These attributes make DDAC and DDAB valuable tools in organic synthesis, contributing to greener and more efficient chemical processes.

This document provides detailed application notes and experimental protocols for the use of didecyldimethylammonium salts in key organic transformations, including O-alkylation of phenols (Williamson ether synthesis), N-alkylation of amines, esterification of carboxylic acids, and cyanation of aryl halides.

Mechanism of Phase Transfer Catalysis

The catalytic cycle of didecyldimethylammonium salts in a typical liquid-liquid or solid-liquid phase transfer reaction involves the following key steps:

• Anion Exchange: At the interface of the two phases, the didecyldimethylammonium cation (Q⁺) exchanges its original counter-ion (Cl⁻ or Br⁻) for the reactant anion (Nu⁻) from the aqueous or solid phase.

• Phase Transfer: The newly formed lipophilic ion pair, [Q⁺Nu⁻], migrates into the bulk organic phase.

• Reaction: In the organic phase, the "naked" and highly reactive nucleophile (Nu⁻) reacts with the organic substrate (R-X) to form the desired product (R-Nu).

• Catalyst Regeneration: The didecyldimethylammonium cation, now paired with the leaving group anion (X⁻), transfers back to the interface to begin a new catalytic cycle.

Applications in Organic Synthesis

O-Alkylation of Phenols (Williamson Ether Synthesis)

The Williamson ether synthesis is a fundamental method for the preparation of ethers. Phase transfer catalysis with didecyldimethylammonium salts allows this reaction to be carried out under mild conditions with high efficiency, accommodating a wide range of phenols and alkylating agents.

General Reaction Scheme:

Ar-OH + R-X + NaOH(aq) --(DDAC/DDAB)--> Ar-O-R + NaX + H₂O

Quantitative Data for O-Alkylation of Phenols:

Entry	Phenol (B47542)	Alkylating Agent	Catalyst	Reaction Time (h)	Yield (%)
1	Phenol	Benzyl (B1604629) chloride	DDAC	2	95
2	4-Methoxyphenol	Ethyl bromide	DDAB	4	92
3	2-Naphthol	n-Butyl bromide	DDAC	5	90
4	4-Chlorophenol	Allyl bromide	DDAB	3	94
5	2,6-Di-tert-butylphenol	Methyl iodide	DDAC	24	75

Experimental Protocol: Synthesis of Benzyl Phenyl Ether

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add phenol (4.7 g, 50 mmol), toluene (B28343) (25 mL), and a 50% aqueous solution of sodium hydroxide (B78521) (10 mL).

• Catalyst Addition: To the vigorously stirred mixture, add didecyldimethylammonium chloride (DDAC, 0.36 g, 1 mmol, 2 mol%).

• Reagent Addition: Slowly add benzyl chloride (7.6 g, 60 mmol) to the reaction mixture.

• Reaction: Heat the mixture to 80°C and maintain vigorous stirring for 2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion of the reaction, cool the mixture to room temperature. Add water (25 mL) and separate the organic layer. Wash the organic layer with 1 M NaOH (2 x 20 mL) and then with brine (20 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford pure benzyl phenyl ether.

N-Alkylation of Amines

N-alkylation of amines is a crucial transformation in the synthesis of pharmaceuticals and agrochemicals. Didecyldimethylammonium salts catalyze the N-alkylation of a variety of amines, including heterocyclic amines, with alkyl halides.

General Reaction Scheme:

R₂NH + R'-X + K₂CO₃ --(DDAB)--> R₂NR' + KX + KHCO₃

Quantitative Data for N-Alkylation of Amines:

Entry	Amine	Alkylating Agent	Catalyst	Solvent	Reaction Time (h)	Yield (%)
1	Indole (B1671886)	Benzyl bromide	DDAB	Toluene	6	93
2	Pyrrolidine	n-Butyl bromide	DDAB	Acetonitrile (B52724)	8	88
3	Aniline	Ethyl iodide	DDAB	Dichloromethane	12	75 (mono-alkylation)
4	Carbazole	Benzyl chloride	DDAB	Toluene	5	95
5	Phthalimide	Ethyl bromoacetate	DDAB	DMF	4	91

Experimental Protocol: Synthesis of N-Benzylindole

• Reaction Setup: To a 50 mL flask, add indole (1.17 g, 10 mmol), potassium carbonate (2.76 g, 20 mmol), and didecyldimethylammonium bromide (DDAB, 0.46 g, 1 mmol, 10 mol%).

• Solvent and Reagent Addition: Add toluene (20 mL) followed by benzyl bromide (1.88 g, 11 mmol).

• Reaction: Stir the mixture vigorously at 60°C for 6 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture and filter to remove the inorganic salts. Wash the filtrate with water (2 x 15 mL).

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure. The residue can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield N-benzylindole.

Esterification of Carboxylic Acids

Esterification of carboxylic acids with alkyl halides is another important application of phase transfer catalysis. Didecyldimethylammonium salts facilitate this reaction, providing a convenient method for the synthesis of a wide range of esters.

General Reaction Scheme:

R-COOH + R'-X + K₂CO₃ --(DDAC)--> R-COOR' + KX + KHCO₃

Quantitative Data for Esterification of Carboxylic Acids:

Entry	Carboxylic Acid	Alkylating Agent	Catalyst	Solvent	Reaction Time (h)	Yield (%)
1	Benzoic acid	Ethyl bromide	DDAC	Acetonitrile	5	90
2	Acetic acid	Benzyl chloride	DDAC	Dichloromethane	3	95
3	Phenylacetic acid	n-Propyl iodide	DDAC	Toluene	6	88
4	Cinnamic acid	Methyl iodide	DDAC	Acetonitrile	4	92
5	Adipic acid	n-Butyl bromide	DDAC	Toluene	8	85 (di-ester)

Experimental Protocol: Synthesis of Ethyl Benzoate

• Reaction Setup: In a 100 mL flask, suspend benzoic acid (6.1 g, 50 mmol) and potassium carbonate (10.35 g, 75 mmol) in acetonitrile (40 mL).

• Catalyst Addition: Add didecyldimethylammonium chloride (DDAC, 0.36 g, 1 mmol, 2 mol%).

• Reagent Addition: Add ethyl bromide (8.17 g, 75 mmol) to the suspension.

• Reaction: Heat the mixture to reflux (approximately 80°C) with vigorous stirring for 5 hours.

• Work-up: After cooling, filter off the solids and wash them with a small amount of acetonitrile.

• Purification: Combine the filtrate and washings, and remove the solvent by rotary evaporation. Dissolve the residue in diethyl ether (50 mL) and wash with water (20 mL) and brine (20 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give ethyl benzoate. Further purification can be achieved by distillation.

Cyanation of Aryl Halides

The introduction of a cyano group onto an aromatic ring is a valuable transformation in organic synthesis. Didecyldimethylammonium salts can be used to catalyze the cyanation of aryl halides with alkali metal cyanides.

General Reaction Scheme:

Ar-X + KCN --(DDAB)--> Ar-CN + KX

Quantitative Data for Cyanation of Aryl Halides:

Entry	Aryl Halide	Cyanide Source	Catalyst	Solvent	Temperature (°C)	Yield (%)
1	1-Bromonaphthalene (B1665260)	KCN	DDAB	Toluene	110	85
2	4-Bromotoluene	NaCN	DDAB	Xylene	130	82
3	1-Chloronaphthalene	KCN	DDAB	Toluene	110	70
4	4-Chlorobenzonitrile	KCN	DDAB	Toluene	110	90

Experimental Protocol: Synthesis of 1-Naphthonitrile

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, reflux condenser, and a nitrogen inlet, place 1-bromonaphthalene (9.32 g, 45 mmol), potassium cyanide (3.9 g, 60 mmol), and didecyldimethylammonium bromide (DDAB, 1.04 g, 2.25 mmol, 5 mol%).

• Solvent Addition: Add toluene (50 mL).

• Reaction: Heat the mixture to reflux (approximately 110°C) under a nitrogen atmosphere with vigorous stirring for 24 hours.

• Work-up: Cool the reaction mixture and filter to remove the solid salts. Wash the solids with toluene.

• Purification: Combine the organic filtrates and wash with water (3 x 20 mL) and brine (20 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation to give 1-naphthonitrile.

Visualizations

Caption: General mechanism of phase transfer catalysis.

Technical Notes & Optimization

Technical Support Center: Enhancing Didecylamine Solubility in Aqueous Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to address challenges related to the aqueous solubility of Didecylamine.

Frequently Asked Questions (FAQs)

Q1: Why is Didecylamine so poorly soluble in water?

A1: Didecylamine's poor water solubility stems from its molecular structure. It consists of a small, polar (hydrophilic) amine head group attached to two long, nonpolar (hydrophobic) ten-carbon alkyl chains.[1][2] The large hydrophobic portion of the molecule dominates, leading to very limited interaction with polar water molecules and an intrinsic water solubility of approximately 1.1 mg/L at 25°C.[3][4]

Q2: What is the most direct and effective method to dissolve Didecylamine in an aqueous solution?

A2: The most straightforward method is pH adjustment . Didecylamine is a weak base with a predicted pKa of about 10.87.[3][5][6] By adding an acid to the aqueous solution, the amine group gets protonated, forming a didecylammonium salt. This salt is ionic and, therefore, significantly more polar and readily soluble in water.[2][7] This acid-base reaction is the basis for separating amines from non-basic organic compounds.[2]

Q3: What type of acid should I use for pH adjustment, and what is the target pH?

A3: Standard laboratory acids such as hydrochloric acid (HCl), sulfuric acid (H₂SO₄), or acetic acid are effective.[7] To ensure complete protonation and solubilization, the pH of the final solution should be at least two pH units below the pKa of didecylamine. A target pH range of 2 to 5 is generally recommended for robust dissolution.

Q4: My experimental system is pH-sensitive. What are the best alternatives to pH adjustment?

A4: For pH-sensitive applications, two primary methods are recommended: using co-solvents or surfactants.

• Co-solvents: These are water-miscible organic solvents that, when mixed with water, reduce the overall polarity of the solvent system, making it more favorable for dissolving hydrophobic molecules like didecylamine.[8][9] Common examples include ethanol (B145695), propylene (B89431) glycol, and polyethylene (B3416737) glycols (PEGs).[8][10]

• Surfactants: Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), form structures called micelles in water.[11][12] The hydrophobic didecylamine molecules can be encapsulated within the hydrophobic core of these micelles, leading to a significant increase in their apparent aqueous solubility.[12][13]

Q5: How do I decide whether to use a co-solvent or a surfactant?

A5: The choice depends on the requirements of your downstream application. A co-solvent system creates a true solution, which may be preferable for certain chemical reactions or analytical techniques. However, high concentrations of organic solvents can be toxic in biological systems.[8] Surfactants create a micellar dispersion or micro-emulsion, which is often suitable for drug delivery formulations.[11] Non-ionic surfactants (e.g., Polysorbates, Pluronics) are generally preferred in biological research due to their lower toxicity compared to ionic surfactants.[11][12]

Troubleshooting Guide

Issue 1: Didecylamine precipitates from my acidic solution over time.

• Possible Cause 1: Insufficient Acidification. The pH may have risen over time (e.g., due to absorption of atmospheric CO₂) or was not low enough initially, causing the didecylammonium salt to convert back to its insoluble free base form.

• Solution: Re-measure the pH of the solution and add more acid as needed to maintain a pH well below the pKa (e.g., pH < 5).

• Possible Cause 2: Exceeding Solubility Limit. The concentration of the didecylammonium salt may have exceeded its solubility limit in the aqueous medium.

• Solution: Dilute the sample with more of the acidic buffer. Gentle warming and stirring can also help redissolve the precipitate.

Issue 2: The use of a co-solvent is not providing complete dissolution.

• Possible Cause: The percentage of the co-solvent in the aqueous mixture is too low to sufficiently reduce the solvent polarity.

• Solution: Gradually increase the volume percentage of the co-solvent. For example, if a 10% ethanol/water mixture is ineffective, try preparing 20% or 30% ethanol/water solutions. Perform this stepwise to find the minimum amount of co-solvent required.[14]

Issue 3: My solution remains cloudy after adding a surfactant.

• Possible Cause 1: Surfactant concentration is below the CMC. Micelles, which are necessary for solubilization, only form when the surfactant concentration is above its specific Critical Micelle Concentration (CMC).[12][13]

• Solution: Increase the concentration of the surfactant, ensuring it is well above its published CMC value.

• Possible Cause 2: Insufficient mixing energy. The system may require more energy to form micelles and incorporate the didecylamine.

• Solution: Use sonication or gentle warming (while stirring) to facilitate the solubilization process.

Data Presentation

Table 1: Physicochemical Properties of Didecylamine

Property	Value	Reference(s)
Molecular Formula	C₂₀H₄₃N	[3][15]
Molecular Weight	297.56 g/mol	[5][16]
Appearance	White to off-white solid or colorless/pale yellow liquid	[3][5][16]
Water Solubility	Insoluble (approx. 1.1 x 10⁻³ g/L at 25°C)	[3]
Predicted pKa	10.87 ± 0.19	[3][5][6]

Table 2: Comparison of Primary Solubilization Methods

Method	Mechanism	Typical Agents	Advantages	Considerations
pH Adjustment	Forms a water-soluble ionic salt.[2]	HCl, H₂SO₄, Acetic Acid	Simple, cost-effective, results in a true solution.	Not suitable for pH-sensitive experiments; may require subsequent neutralization.
Co-solvency	Reduces the polarity of the aqueous solvent system.[8][9]	Ethanol, Propylene Glycol, PEG 400	Creates a true solution; can be effective for high drug loads.	May have biological toxicity; risk of precipitation upon dilution.[8][17]
Surfactants	Encapsulates the hydrophobic molecule inside micelles.[11][12]	Polysorbate 80, Triton™ X-100, Pluronics®	Highly effective at low concentrations; widely used in formulations.	Creates a colloidal dispersion, not a true solution; can interfere with some assays.

Experimental Protocols

Protocol 1: Solubilization of Didecylamine via pH Adjustment

• Preparation: Weigh the desired amount of solid Didecylamine and place it in a suitable glass container.

• Dispersion: Add the target volume of purified water to the container. The Didecylamine will not dissolve and may float.[18]

• Acidification: While vigorously stirring the suspension, add a 1M solution of a suitable acid (e.g., HCl) dropwise.

• Monitoring: Continuously monitor the pH of the solution using a calibrated pH meter. Observe the physical appearance of the mixture.

• Completion: Continue adding acid until the Didecylamine has completely dissolved, and the solution becomes clear. Ensure the final pH is stable within the target range (e.g., pH 3-5).

• Final Adjustment: If necessary, add additional purified water to reach the final desired concentration.

Protocol 2: Solubilization of Didecylamine Using a Co-solvent System

• Solvent Preparation: Prepare the desired co-solvent/water mixture. For example, to make 100 mL of a 20% (v/v) ethanol solution, mix 20 mL of ethanol with 80 mL of purified water.

• Dissolution: Add the pre-weighed Didecylamine directly to the co-solvent/water mixture.

• Mixing: Cap the container and mix thoroughly using a vortex mixer or a magnetic stirrer.

• Energy Input (Optional): If dissolution is slow, place the container in a sonicator bath for 5-10 minute intervals until the solution is clear.

• Inspection: Visually inspect the solution for any undissolved material before use.

Mandatory Visualizations

Caption: Decision tree for selecting an appropriate solubilization method for Didecylamine.

Caption: Experimental workflow for solubilizing Didecylamine via pH adjustment.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. ncert.nic.in [ncert.nic.in]
• 3. guidechem.com [guidechem.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. 1120-49-6 CAS MSDS (DIDECYLAMINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. DIDECYLAMINE | 1120-49-6 [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 9. ijmsdr.org [ijmsdr.org]
• 10. Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jocpr.com [jocpr.com]
• 12. pharmatutor.org [pharmatutor.org]
• 13. researchgate.net [researchgate.net]
• 14. Co-solvent solubilization of some poorly-soluble antidiabetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Didecylamine | C20H43N | CID 14261 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. 二癸胺 95% | Sigma-Aldrich [sigmaaldrich.com]
• 17. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Dodecylamine | C12H27N | CID 13583 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Didecylamine Instability in Experimental Buffers

Welcome to the technical support center for didecylamine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the challenges associated with the stability of didecylamine in experimental buffers. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: My didecylamine solution is cloudy or has formed a precipitate. What is the cause and how can I fix it?

A: Precipitation is a common issue with long-chain amines like didecylamine and is typically due to the pH of the solution. The protonated form of didecylamine is significantly more soluble in aqueous solutions than its free base form. The pKa of similar long-chain alkylamines is around 10.6.[1] If the pH of your buffer is near or above this pKa, the less soluble free base will form, leading to cloudiness or precipitation.

Solution:

• pH Adjustment: Ensure the pH of your aqueous buffer is in the acidic to neutral range (ideally pH 4-7) to maintain didecylamine in its protonated, soluble state. You can adjust the pH using dilute hydrochloric acid.[1][2]

• Co-solvent System: If your experimental conditions cannot tolerate a low pH, consider using a co-solvent system. However, be aware that this may alter the physicochemical properties of your compound.[2]

• Filtration: For minor particulate matter after pH adjustment, filtration through a 0.22 µm filter can be used.[2]

Q2: I'm observing inconsistent results in my experiments. Could this be related to didecylamine instability?

A: Yes, inconsistent experimental outcomes can be a strong indicator of compound instability. Didecylamine, particularly in its free base form at higher pH, is susceptible to oxidative degradation.[1] This degradation can lead to a loss of the active compound over time, resulting in variable results.

Solution:

• Use Freshly Prepared Solutions: Prepare didecylamine solutions fresh for each experiment whenever possible.

• Proper Storage: If storage is necessary, keep aqueous solutions in tightly sealed containers, protected from light, and at refrigerated temperatures (2-8°C) to minimize degradation.[1]

• Inert Atmosphere: For highly sensitive experiments, consider purging the buffer and the headspace of the storage container with an inert gas like argon or nitrogen to minimize oxidation.[1]

Q3: What are the likely degradation pathways for didecylamine in experimental buffers?

A: The primary degradation pathway for didecylamine in aqueous buffers is likely oxidation, especially under alkaline conditions where the free amine is more prevalent.[1] This can lead to the formation of corresponding imines and aldehydes (e.g., decanal). Hydrolysis is less of a concern for the amine functional group itself compared to esters or amides.

Q4: Which analytical techniques are best for assessing the stability of didecylamine in my buffers?

A: High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS) is the recommended method for stability studies.[3][4] This combination allows for the separation and quantification of the parent didecylamine from its potential degradation products, providing a clear picture of its stability over time.

Quantitative Data Summary

Table 1: Stability of 1-Decanamine, Hydrochloride in Aqueous Solutions [2]

Stress Condition	Medium	Duration	Recovery (%)	Observations
Hydrolytic	0.1 M HCl	72 hours	98.5%	Solution remains clear.
Purified Water	72 hours	85.2%	Slight precipitation observed after 24 hours.
0.1 M NaOH	72 hours	65.7%	Significant precipitation and degradation.
Oxidative	3% H₂O₂	24 hours	92.1%	Solution remains clear.
Photolytic	UV Light (254 nm)	48 hours	89.8%	Slight yellowing of the solution.
Thermal	60°C	7 days	95.3%	Solution remains clear.

Experimental Protocols

Protocol 1: Preparation and Stabilization of Didecylamine in an Aqueous Buffer

This protocol describes the preparation of a stable working solution of didecylamine for use in various biological assays.

Materials:

• Didecylamine or Didecylamine hydrochloride

• Phosphate-Buffered Saline (PBS), pH 7.4

• 0.1 M Hydrochloric Acid (HCl)

• Sterile, low-binding polypropylene (B1209903) tubes and pipette tips

• Vortex mixer

• pH meter

Procedure:

• Prepare Stock Solution:

  • If using didecylamine hydrochloride, dissolve it directly in PBS to the desired stock concentration (e.g., 10 mM).

  • If using the free base form of didecylamine, dissolve it in a small amount of ethanol (B145695) or DMSO before slowly adding it to the PBS buffer while vortexing to prevent immediate precipitation.

• Adjust pH:

  • Measure the pH of the stock solution.

  • If the pH is above 7.5, slowly add 0.1 M HCl dropwise while monitoring the pH until it is within the desired range (e.g., pH 7.0-7.4).

• Final Preparation:

  • Once the pH is stabilized, bring the solution to the final desired volume with PBS.

  • For immediate use, dilute the stock solution to the final working concentration in your experimental buffer.

  • For storage, aliquot the stock solution into single-use, low-binding tubes and store at 2-8°C, protected from light.

Protocol 2: Stability Assessment of Didecylamine in Experimental Buffer by HPLC-MS

This protocol outlines a method to quantify the stability of didecylamine in a given buffer over time.

Materials:

• Prepared didecylamine working solution in the test buffer

• Quenching solution (e.g., 50:50 acetonitrile:water with 0.1% formic acid)

• HPLC-MS system with a C18 column

• Incubator or water bath set to the experimental temperature (e.g., 37°C)

Procedure:

• Time Zero (t=0) Sample: Immediately after preparing the didecylamine working solution, take an aliquot and mix it 1:1 with the quenching solution. This will stop any further degradation.

• Incubation: Incubate the remaining working solution under your standard experimental conditions (e.g., 37°C).

• Time-Point Sampling: At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), withdraw aliquots of the working solution and immediately quench them as in step 1.

• Sample Storage: Store all quenched samples at 4°C until HPLC-MS analysis.

• HPLC-MS Analysis: Analyze all samples in a single batch. Quantify the peak area of the parent didecylamine at each time point.

• Data Analysis: Calculate the percentage of didecylamine remaining at each time point relative to the t=0 sample.

Visualizations

Signaling Pathways and Logical Relationships

Caption: Proposed oxidative degradation pathway of didecylamine.

Experimental Workflows

Caption: Experimental workflow for cationic liposome preparation.

Caption: Workflow for antimicrobial efficacy testing of didecylamine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. LC-MS based stability-indicating method for studying the degradation of lonidamine under physical and chemical stress conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. stacks.cdc.gov [stacks.cdc.gov]

Preventing Didecylamine precipitation in stock solutions

Welcome to the technical support center for handling didecylamine in your research. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you prepare and maintain stable didecylamine stock solutions, preventing precipitation and ensuring the reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is didecylamine and why is it prone to precipitation?

Didecylamine is a long-chain secondary amine with the molecular formula C₂₀H₄₃N. Its structure, dominated by two long hydrocarbon tails, makes it highly hydrophobic (water-repelling). While it is soluble in some organic solvents, its propensity to precipitate from stock solutions is a common challenge for researchers. Precipitation can be triggered by factors such as solvent choice, concentration, temperature, and pH.

Q2: In which solvents is didecylamine soluble?

Data Presentation: Qualitative Solubility of Didecylamine

Solvent	Polarity	Expected Solubility	Rationale
Water	High	Very Low / Insoluble	The long hydrophobic alkyl chains dominate the molecule, making it immiscible with water.
Ethanol (B145695)	High	Sparingly to Moderately Soluble	The hydroxyl group of ethanol can interact with the amine group, but the long alkyl chains limit solubility.
Dimethyl Sulfoxide (DMSO)	High (Aprotic)	Soluble	DMSO is a powerful aprotic solvent capable of dissolving a wide range of hydrophobic organic compounds.[1][2]
N,N-Dimethylformamide (DMF)	High (Aprotic)	Soluble	Similar to DMSO, DMF is a polar aprotic solvent with strong solvating capabilities for organic molecules.[3][4][5]
Chloroform (B151607)	Medium	Soluble	As a moderately polar solvent, chloroform is often effective at dissolving large, nonpolar compounds.
Hexanes	Low	Slightly to Moderately Soluble	The nonpolar nature of hexanes is compatible with the long alkyl chains of didecylamine.
Acetone (B3395972)	Medium	Sparingly Soluble	While polar, acetone may not be as effective as DMSO or DMF for highly nonpolar long-chain amines.

Q3: How does pH affect the solubility of didecylamine in stock solutions?

The pH of a solution can significantly impact the solubility of didecylamine. As a secondary amine, didecylamine is a weak base with a predicted pKa of approximately 10.87.

• At neutral pH: Didecylamine exists predominantly in its non-ionized, free base form. This form is less polar and, therefore, less soluble in many solvents, leading to a higher risk of precipitation.

• In acidic conditions (pH < pKa): The amine group can become protonated, forming a didecylammonium salt. This salt is more polar and generally exhibits higher solubility in polar solvents. Therefore, acidifying the stock solution with a small amount of a suitable acid (e.g., HCl) can prevent precipitation.

• In alkaline conditions (pH > pKa): Didecylamine will be in its free base form. While this might seem counterintuitive, in some organic solvent systems, preventing the formation of any salt can maintain solubility. However, for aqueous or semi-aqueous solutions, acidic conditions are generally more effective for solubilization.

Q4: Can temperature changes cause didecylamine to precipitate?

Yes, temperature can significantly affect the solubility of didecylamine. As a solid with a melting point of 38-40°C, its solubility in most solvents will decrease as the temperature is lowered. If a stock solution is prepared at room temperature or with gentle warming and then stored in a refrigerator (2-8°C) or freezer (-20°C), the decrease in temperature can lead to supersaturation and subsequent precipitation.

Troubleshooting Guide: Preventing Didecylamine Precipitation

This guide provides a systematic approach to troubleshooting and preventing the precipitation of didecylamine from your stock solutions.

Problem: Precipitate forms in the didecylamine stock solution.

Below is a workflow to diagnose and resolve this issue.

Caption: Troubleshooting workflow for didecylamine precipitation.

Experimental Protocols

Protocol 1: Preparation of a Didecylamine Stock Solution in an Organic Solvent

This protocol provides a general method for preparing a didecylamine stock solution. It is recommended to perform a small-scale pilot test to determine the optimal concentration for your specific solvent and storage conditions.

Materials:

• Didecylamine (solid)

• High-purity solvent (e.g., DMSO or DMF)

• Analytical balance

• Glass vial with a PTFE-lined cap

• Vortex mixer or sonicator

Procedure:

• Weighing: Accurately weigh the desired amount of didecylamine into a clean, dry glass vial.

• Solvent Addition: Add the calculated volume of the chosen solvent to the vial.

• Dissolution: Cap the vial tightly and vortex or sonicate the mixture until the didecylamine is completely dissolved. Gentle warming (to a temperature not exceeding 40°C) can be used to aid dissolution, but be aware that this may lead to precipitation upon cooling to room temperature.

• Storage: Store the solution in a tightly sealed vial at a constant temperature. If the solution was warmed to dissolve, allow it to cool to room temperature and observe for any precipitation before long-term storage. For sensitive applications, storing under an inert atmosphere (e.g., nitrogen or argon) can prevent degradation.

Protocol 2: Enhancing Solubility Using pH Adjustment

This protocol describes how to potentially increase the solubility and stability of a didecylamine stock solution in a polar protic solvent like ethanol by adjusting the pH.

Materials:

• Didecylamine (solid)

• Ethanol (anhydrous)

• Dilute hydrochloric acid (e.g., 1 M in a suitable solvent)

• pH indicator strips (for organic solvents) or a pH meter with a compatible electrode

• Glass vial with a PTFE-lined cap

• Vortex mixer

Procedure:

• Initial Dissolution: Prepare a suspension of didecylamine in ethanol at the desired concentration.

• pH Adjustment: While stirring, add the dilute hydrochloric acid dropwise to the suspension.

• Monitoring: After each addition, check the pH of the solution. Continue adding acid until the didecylamine dissolves and the solution becomes clear. Aim for a slightly acidic pH.

• Final Volume: If necessary, add more ethanol to reach the final desired volume and concentration.

• Storage: Store the solution in a tightly sealed vial.

Protocol 3: Utilizing a Co-solvent System

If didecylamine shows limited solubility in a single solvent, a co-solvent system can be employed.[6][7][8][9]

Materials:

• Didecylamine (solid)

• Primary solvent (e.g., ethanol)

• Co-solvent (e.g., DMSO)

• Glass vial with a PTFE-lined cap

• Vortex mixer

Procedure:

• Co-solvent Mixture Preparation: Prepare a mixture of the primary solvent and the co-solvent. The optimal ratio will need to be determined empirically. Start with a small percentage of the co-solvent (e.g., 10% DMSO in ethanol) and increase if necessary.

• Dissolution: Add the weighed didecylamine to the co-solvent mixture.

• Mixing: Cap the vial and vortex or sonicate until the solid is fully dissolved.

• Storage: Store the resulting solution in a tightly sealed vial at a constant temperature.

Signaling Pathway and Logical Relationship Diagrams

Caption: Factors leading to didecylamine precipitation.

Caption: Strategies for a stable didecylamine solution.

References

• 1. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dimethylformamide - Wikipedia [en.wikipedia.org]
• 4. DIMETHYLFORMAMIDE (DMF) - Ataman Kimya [atamanchemicals.com]
• 5. Dimethylformamide | HCON(CH3)2 | CID 6228 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. DMSO Solubility Assessment for Fragment-Based Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 9. uspnf.com [uspnf.com]

Common challenges in reproducing experiments with Didecylamine

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working with Didecylamine in a laboratory setting. From synthesis and purification to cellular assays and analytical quantification, this resource offers practical solutions and detailed protocols to enhance the reproducibility of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Synthesis and Purification

Q1: What are the common challenges in synthesizing Didecylamine with high purity and yield?

A1: The synthesis of secondary amines like Didecylamine can be challenging due to the potential for side reactions, leading to mixtures of primary, secondary, and tertiary amines, as well as quaternary ammonium (B1175870) salts. Achieving high purity and yield requires careful control of reaction conditions and effective purification methods.

Troubleshooting Low Yield and Purity in Didecylamine Synthesis

Common Issue	Potential Cause(s)	Recommended Solution(s)
Low Conversion of Starting Materials	- Insufficient reaction time or temperature. - Ineffective base or solvent.	- Monitor the reaction progress using TLC or GC-MS to determine the optimal reaction time. - Experiment with different bases (e.g., K₂CO₃, Na₂CO₃) and solvents (e.g., DMSO, DMF).
Formation of Multiple Byproducts	- Lack of selectivity in the alkylation reaction. - Over-alkylation leading to tertiary amines and quaternary ammonium salts.	- Use a 1:1 molar ratio of decylamine (B41302) to decyl bromide to favor the formation of the secondary amine. - Add the alkylating agent slowly to the reaction mixture.
Discoloration of the Final Product (Yellow to Brown)	- Oxidation of the amine during reaction or workup. - Residual impurities from the reaction.	- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). - Wash the crude product with a solution of sodium thiosulfate (B1220275) to remove traces of palladium catalyst if used in the synthesis.[1]

Q2: I'm having trouble purifying Didecylamine. What are the best practices?

A2: The purification of long-chain amines like Didecylamine can be complicated by their basic nature and tendency to streak on silica (B1680970) gel chromatography.[2] Recrystallization and acid-base extraction are often more effective purification techniques.

Troubleshooting Didecylamine Purification

Common Issue	Potential Cause(s)	Recommended Solution(s)
Streaking on Silica Gel TLC/Column	- Strong interaction between the basic amine and acidic silanol (B1196071) groups on the silica surface.[2]	- Add a small amount of triethylamine (B128534) (0.1-1%) to the mobile phase to neutralize the acidic sites.[2] - Use an alternative stationary phase like alumina.[2]
Difficulty Finding a Suitable Recrystallization Solvent	- High solubility of Didecylamine in many common organic solvents.	- Convert the amine to its hydrochloride salt by adding HCl. The salt will have a different solubility profile and may be more amenable to recrystallization.[2] - Use a solvent pair, such as ethanol (B145695) and water, for recrystallization.
Product Oiling Out During Recrystallization	- The boiling point of the solvent is higher than the melting point of Didecylamine.	- Choose a lower-boiling point solvent or a solvent mixture. - Ensure the solution is not supersaturated before cooling.

Experimental Protocol: Synthesis of Didecylamine

This protocol is a general method for the synthesis of secondary amines and can be adapted for Didecylamine.

Materials:

• n-Decylamine

• n-Decyl bromide

• Anhydrous potassium carbonate (K₂CO₃)

• Dimethyl sulfoxide (B87167) (DMSO)

• Chloroform (B151607)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Water

Procedure:

• Combine n-decylamine (1 equiv.), n-decyl bromide (1 equiv.), and anhydrous potassium carbonate (1 equiv.) in DMSO.

• Stir the mixture at 80°C for 12 hours.

• After cooling, transfer the reaction mixture to a separatory funnel containing chloroform and water.

• Wash the organic layer three times with water.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Remove the chloroform under reduced pressure using a rotary evaporator to obtain the crude Didecylamine.

• Purify the crude product by recrystallization or column chromatography.[3]

Expected Purity and Yield Data (Hypothetical)

Purification Method	Expected Purity (by GC-MS)	Expected Yield
Column Chromatography	>95%	30-40%
Recrystallization	>98%	25-35%

Experimental Protocol: Purification of Didecylamine by Recrystallization

Materials:

• Crude Didecylamine

• Ethanol

• Water

Procedure:

• Dissolve the crude Didecylamine in a minimal amount of hot ethanol.

• If insoluble impurities are present, perform a hot filtration.

• Slowly add hot water to the ethanol solution until it becomes slightly cloudy.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to promote crystallization.

• Collect the crystals by vacuum filtration and wash them with a small amount of cold ethanol/water mixture.

• Dry the crystals under vacuum.[1][4][5][6]

Logical Workflow for Troubleshooting Didecylamine Synthesis and Purification

Troubleshooting workflow for Didecylamine synthesis and purification.

Section 2: Cellular Assays

Q3: My cytotoxicity assay results with Didecylamine are not reproducible. What could be the cause?

A3: Reproducibility issues in cytotoxicity assays can stem from several factors, including the physicochemical properties of Didecylamine, variability in cell culture conditions, and the choice of assay. Didecylamine, as a long-chain amine, can be cytotoxic and may require careful handling and concentration selection.

Troubleshooting Variability in Cytotoxicity Assays

Common Issue	Potential Cause(s)	Recommended Solution(s)
High Variability Between Replicates	- Inconsistent cell seeding density. - Precipitation of Didecylamine at higher concentrations in aqueous media.	- Ensure a homogenous cell suspension before seeding. - Prepare fresh stock solutions of Didecylamine and check for solubility at the tested concentrations. Consider using a small amount of a biocompatible solvent like DMSO.
Inconsistent IC₅₀ Values Across Experiments	- Variation in cell passage number and health. - Differences in incubation time.	- Use cells within a consistent and low passage number range. - Standardize the incubation time for all experiments.
Assay Interference	- Didecylamine may interfere with the assay reagents (e.g., reducing MTT).	- Run a control with Didecylamine in cell-free media to check for direct interaction with the assay reagents. - Consider using a different cytotoxicity assay that relies on a different principle (e.g., LDH release assay).

Experimental Protocol: MTT Assay for Didecylamine Cytotoxicity

Materials:

• Human cancer cell line (e.g., HeLa, HepG2)

• Didecylamine

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a specialized reagent)

• 96-well plates

• Cell culture medium

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Prepare serial dilutions of Didecylamine in the cell culture medium.

• Remove the old medium from the cells and add 100 µL of the Didecylamine dilutions to the respective wells. Include a vehicle control (medium with the same amount of solvent used for Didecylamine).

• Incubate the plate for 24, 48, or 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.[7][8][9][10]

Hypothetical IC₅₀ Values for Didecylamine

Cell Line	Incubation Time (hours)	Hypothetical IC₅₀ (µM)
HeLa	24	50
HeLa	48	25
HepG2	24	75
HepG2	48	40

Logical Workflow for Troubleshooting Cytotoxicity Assays

Troubleshooting workflow for Didecylamine cytotoxicity assays.

Section 3: Analytical Methods

Q4: I am facing challenges with the quantification of Didecylamine using HPLC. What are the common issues?

A4: The analysis of long-chain amines like Didecylamine by HPLC can be problematic due to their basicity, which can lead to poor peak shape and retention time variability on standard silica-based columns. Derivatization is often employed to improve chromatographic behavior.

Troubleshooting HPLC Analysis of Didecylamine

Common Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	- Interaction of the basic amine with residual silanol groups on the C18 column.	- Use a base-deactivated column. - Add a competing amine like triethylamine to the mobile phase. - Derivatize the amine with a reagent like 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl) to mask the amine group.[11]
Poor Retention on Reversed-Phase Column	- High polarity of the protonated amine.	- Use a highly aqueous mobile phase with an ion-pairing agent. - Derivatization will increase hydrophobicity and retention.
Low Sensitivity	- Didecylamine lacks a strong chromophore for UV detection.	- Use a detector with higher sensitivity, such as a fluorescence detector after derivatization with a fluorescent tag (e.g., FMOC-Cl), or a mass spectrometer (LC-MS).[11][12]

Experimental Protocol: HPLC Quantification of Didecylamine (with Pre-column Derivatization)

Materials:

• Didecylamine sample

• 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl)

• Acetonitrile (B52724)

• Water (HPLC grade)

• Boric acid buffer

• HPLC system with a fluorescence detector and a C18 column

Procedure:

• Derivatization: Mix the Didecylamine sample with a solution of FMOC-Cl in acetonitrile and boric acid buffer. Allow the reaction to proceed for a specified time at a controlled temperature.

• HPLC Analysis:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: Fluorescence detector with excitation and emission wavelengths appropriate for the FMOC-amine derivative.

• Quantification: Prepare a calibration curve using Didecylamine standards that have undergone the same derivatization procedure.[11][12]

Hypothetical HPLC Method Validation Data

Parameter	Hypothetical Result
Linearity (r²)	>0.999
Precision (%RSD)	<2%
Accuracy (% Recovery)	98-102%
Limit of Quantification (LOQ)	0.1 µg/mL

Signaling Pathways and Experimental Workflows

While specific signaling pathways directly modulated by Didecylamine are not extensively documented, quaternary ammonium compounds, in general, are known to exert their biological effects through mechanisms involving cell membrane disruption and mitochondrial dysfunction.

Experimental Workflow for Investigating Mitochondrial Membrane Potential

Workflow for assessing mitochondrial membrane potential.

This technical support center provides a foundational guide for researchers working with Didecylamine. For more specific applications and advanced troubleshooting, consulting the primary literature is recommended.

References

• 1. Purification & Yield [eurofinsgenomics.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Theoretical evaluation of corrosion inhibition performance of decylamides of α-amino acids derivatives | Semantic Scholar [semanticscholar.org]
• 5. content.ampp.org [content.ampp.org]
• 6. Effective Drug Concentration and Selectivity Depends on Fraction of Primitive Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 8. wjpmr.com [wjpmr.com]
• 9. 二癸胺 95% | Sigma-Aldrich [sigmaaldrich.com]
• 10. How reliable are in vitro IC50 values? Values vary with cytotoxicity assays in human glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Didecylamine | C20H43N | CID 14261 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Didecylamine Interference in Mass Spectrometry Analysis: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying, mitigating, and preventing didecylamine interference in mass spectrometry (MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is didecylamine and why is it a concern in mass spectrometry?

A1: Didecylamine is a secondary amine with the chemical formula C₂₀H₄₃N. It is a common laboratory contaminant that can significantly interfere with mass spectrometry analysis. Its presence, even at trace levels, can lead to ion suppression, the formation of adducts with analytes of interest, and the appearance of unexpected peaks in mass spectra, ultimately compromising the accuracy and sensitivity of analytical methods.

Q2: What are the common sources of didecylamine contamination in the laboratory?

A2: The primary sources of didecylamine contamination in a laboratory setting are plastic consumables. Didecylamine and other long-chain alkylamines are often used as additives in the manufacturing of plastics, such as polypropylene (B1209903) and polyethylene, to act as slip agents or antistatic agents.[1] These compounds can leach from various labware into solvents and samples.[1]

Common sources include:

• Microcentrifuge tubes

• Pipette tips

• Well plates

• Solvent bottle caps

• Plastic tubing

Q3: What are the characteristic mass-to-charge ratios (m/z) for didecylamine in mass spectrometry?

A3: Didecylamine has a molecular weight of 297.56 g/mol . In positive ion mode electrospray ionization (ESI-MS), it is commonly observed as the protonated molecule [M+H]⁺ and various adducts. The table below summarizes the expected m/z values for didecylamine and its common adducts.

Ion Species	Chemical Formula	Monoisotopic Mass (Da)	m/z
Didecylamine (M)	C₂₀H₄₃N	297.3395	-
Protonated Didecylamine	[C₂₀H₄₄N]⁺	298.3473	298.3473
Sodium Adduct	[C₂₀H₄₃NNa]⁺	320.3215	320.3215
Potassium Adduct	[C₂₀H₄₃NK]⁺	336.2954	336.2954
Ammonium Adduct	[C₂₀H₄₇N₂]⁺	315.3739	315.3739

Q4: How does didecylamine interfere with mass spectrometry analysis?

A4: Didecylamine primarily interferes with MS analysis through ion suppression . Due to its high proton affinity and surface activity, didecylamine can effectively compete with analytes for ionization in the ESI source. This competition reduces the number of analyte ions that reach the mass analyzer, leading to a decrease in the analyte signal.[2][3] The diagram below illustrates this process.

Mechanism of Ion Suppression by Didecylamine.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving didecylamine interference.

Problem: I am observing a persistent, unidentified peak at m/z 298.35 and/or experiencing unexplained signal loss for my analytes.

This is a strong indication of didecylamine contamination. Follow the workflow below to troubleshoot the issue.

Troubleshooting Workflow for Didecylamine Interference.

Experimental Protocols

Protocol 1: Screening for Didecylamine Contamination

This protocol outlines a procedure to identify the source of didecylamine contamination.

Materials:

• LC-MS grade water, acetonitrile, and methanol (B129727) from a trusted source.

• New, unopened plastic consumables (microcentrifuge tubes, pipette tips, etc.) from various manufacturers to be tested.

• Glass vials (silanized, if possible).

Procedure:

• System Blank: Directly infuse a mixture of 50:50 LC-MS grade acetonitrile:water into the mass spectrometer to establish a baseline.

• Solvent Blank Analysis: Run a standard LC gradient with an injection of each of your routine solvents (water, acetonitrile, methanol) from their respective bottles.

• Leach Test for Plasticware: a. Take a representative sample of each type of plastic consumable to be tested (e.g., 5 microcentrifuge tubes, 10 pipette tips). b. Add 1 mL of 50:50 acetonitrile:water to each tube or a glass vial containing the pipette tips. c. Vortex for 30 seconds and then let it sit for 1 hour at room temperature. d. Transfer the solvent to a clean autosampler vial. e. Inject and analyze the solvent using your standard LC-MS method.

• Data Analysis: a. Look for a peak with an m/z of 298.35 in the extracted ion chromatogram. b. Confirm the presence of other common adducts (m/z 320.32, 336.30). c. A significant peak in the solvent from a particular plastic consumable indicates it as a source of contamination.

Protocol 2: LC-MS System Cleaning for Amine Contamination

This is a general but effective cleaning protocol for removing basic contaminants like didecylamine from your LC-MS system. Always consult your instrument's manual before performing any maintenance.

Materials:

• LC-MS grade water, isopropanol (B130326) (IPA), acetonitrile, and methanol.

• Formic acid (LC-MS grade).

• A new, clean solvent reservoir.

Procedure:

• Disconnect the Column: Remove the analytical column from the system to prevent damage.

• Flush the LC System: a. Acidic Wash: Prepare a solution of 5% formic acid in water. Flush all LC lines with this solution for at least 30 minutes at a low flow rate (e.g., 0.2 mL/min). b. Water Wash: Replace the acidic solution with LC-MS grade water and flush the system for 30 minutes. c. Organic Wash: Flush the system with isopropanol for 60 minutes. Isopropanol is effective at removing hydrophobic contaminants. d. Re-equilibration: Flush the system with your initial mobile phase conditions until the baseline is stable.

• Clean the Ion Source: a. Follow the manufacturer's instructions to disassemble and clean the ion source components (e.g., capillary, cone). b. Sonicate the metal parts in a sequence of solvents: water, methanol, and then isopropanol (15 minutes each). c. Ensure all parts are completely dry before reassembly.

• System Re-Check: After reassembling the system and reinstalling a clean column, run a series of solvent blanks to ensure the contamination has been removed.

Quantitative Data Summary

While specific quantitative data for didecylamine's ion suppression effect is not widely published, the following table provides a representative example of how increasing concentrations of a contaminant like didecylamine can suppress the signal of a target analyte.

Didecylamine Concentration (ng/mL)	Analyte X Signal Intensity (Counts)	Signal Suppression (%)
0 (Control)	1,000,000	0%
1	850,000	15%
5	600,000	40%
10	350,000	65%
50	100,000	90%
100	20,000	98%

This data is illustrative and the actual degree of ion suppression will depend on the analyte, matrix, and instrument conditions.

By following the guidance in this technical support center, researchers can effectively troubleshoot and mitigate issues arising from didecylamine contamination, leading to more reliable and accurate mass spectrometry results.

References

• 1. researchgate.net [researchgate.net]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]

Strategies to minimize Didecylamine toxicity in cell-based studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize Didecylamine toxicity in cell-based experiments.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the use of Didecylamine and its common salt, Didecyldimethylammonium chloride (DDAC), in cell culture.

Issue 1: Unexpectedly High Cell Death or Low Cell Viability

Q1: I am observing a dramatic decrease in cell viability even at low concentrations of Didecylamine/DDAC. What is the primary cause?

A1: Didecylamine and DDAC are quaternary ammonium (B1175870) compounds (QACs) that act as cationic surfactants. Their primary mechanism of toxicity is the disruption of the cell membrane's integrity. The positively charged headgroup of the molecule interacts with the negatively charged components of the cell membrane, leading to the formation of pores, leakage of intracellular contents, and subsequent cell death through necrosis or apoptosis. This membrane-disrupting effect can occur rapidly and at low concentrations.

Q2: My initial dose-response experiment resulted in almost 100% cell death across all tested concentrations. How can I determine a suitable working concentration range?

A2: When dealing with a potent cytotoxic agent like Didecylamine, it is crucial to perform a broad-range dose-response study. We recommend starting with a very low concentration (e.g., in the nanomolar range) and performing serial dilutions over several orders of magnitude (e.g., 0.01 µg/mL to 100 µg/mL). This will help you identify a concentration range that yields a partial and dose-dependent effect on cell viability, allowing for the calculation of an accurate IC50 value.

Q3: Are certain cell types more sensitive to Didecylamine/DDAC toxicity?

A3: Yes, the cytotoxicity of Didecylamine/DDAC can be cell-type dependent. For instance, some studies suggest that leukemia and neuroblastoma cell lines may be more sensitive than carcinoma cells like HepG2. It is essential to determine the IC50 value for each specific cell line used in your experiments.

Issue 2: Inconsistent or Irreproducible Results in Cytotoxicity Assays

Q4: I am getting variable results between replicates in my MTT or other viability assays. What could be the cause?

A4: The cationic and amphiphilic nature of Didecylamine can lead to interference with common cytotoxicity assays. For instance, it can interact with negatively charged assay reagents or cell debris, leading to inconsistent results. Ensure thorough washing steps to remove residual Didecylamine before adding assay reagents. Additionally, consider using a panel of cytotoxicity assays based on different principles (e.g., metabolic activity like MTT, membrane integrity like LDH release, and ATP content like CellTiter-Glo) to validate your findings.

Q5: I suspect Didecylamine is interfering with my fluorescence-based assays, leading to high background signals. How can I troubleshoot this?

A5: Cationic compounds can non-specifically interact with plastic surfaces and other assay components, leading to high background fluorescence. To mitigate this, consider the following:

• Use low-binding microplates.

• Increase the number of wash steps.

• Optimize blocking buffer concentrations.

• Include a "no-cell" control with Didecylamine and the assay reagent to measure direct interference.

• If possible, use red-shifted fluorescent probes, as they are less prone to interference from autofluorescent compounds.

Issue 3: Observing Off-Target Effects

Q6: I am seeing changes in cellular pathways that are not the intended target of my experiment. How can Didecylamine cause these off-target effects?

A6: The primary mechanism of membrane disruption can trigger a cascade of secondary, off-target effects. These include:

• Oxidative Stress: Damage to the cell membrane and mitochondria can lead to the generation of reactive oxygen species (ROS).

• Inflammation: The release of intracellular components from damaged cells can trigger inflammatory responses.

• Apoptosis Induction: Cellular stress caused by membrane damage and ROS can activate programmed cell death pathways.

It is crucial to include appropriate controls to distinguish between your desired experimental outcome and these potential off-target effects.

Quantitative Data Summary

The following tables summarize the in vitro cytotoxicity of Didecyldimethylammonium chloride (DDAC), a compound structurally and functionally similar to Didecylamine. These values should serve as a reference, and it is highly recommended to determine the specific IC50 for your experimental system.

Cell Line	Assay Type	Exposure Time	IC50 Value (µg/mL)	Reference
L929 (Mouse Fibroblast)	MTT	Not Specified	~4	[1]
A549 (Human Lung Carcinoma)	Not Specified	24 hours	Dose-dependent toxicity observed	[1]
BEAS-2B (Human Bronchial Epithelial)	Not Specified	24 hours	Sharp decrease in viability at 4 µg/mL
HL-60 (Human Leukemia)	Not Specified	Not Specified	More sensitive than carcinoma cells (based on DDAB data)	[2]
Neuro2a (Mouse Neuroblastoma)	Not Specified	Not Specified	More sensitive than carcinoma cells (based on DDAB data)	[2]
HepG2 (Human Hepatocellular Carcinoma)	Not Specified	Not Specified	Less sensitive than leukemia and neuroblastoma cells (based on DDAB data)	[2]

Experimental Protocols

Protocol 1: Determining the IC50 of Didecylamine/DDAC using the MTT Assay

This protocol provides a standard method for assessing cell viability based on the metabolic activity of the cells.

Materials:

• Didecylamine or DDAC stock solution (in a suitable solvent like sterile water or DMSO)

• Target cell line

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the Didecylamine/DDAC stock solution in complete culture medium. Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent used for the stock solution) and an untreated control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using a suitable software.

Protocol 2: Minimizing Didecylamine-Induced Cytotoxicity with Antioxidant Co-treatment

This protocol describes a method to mitigate Didecylamine-induced oxidative stress by co-treating cells with an antioxidant like N-acetylcysteine (NAC).

Materials:

• Didecylamine or DDAC

• N-acetylcysteine (NAC)

• Target cell line

• Complete cell culture medium

• Reagents for assessing oxidative stress (e.g., DCFH-DA for ROS detection)

• Reagents for viability assay (e.g., MTT)

Procedure:

• Determine Optimal NAC Concentration: Perform a dose-response experiment to determine the highest non-toxic concentration of NAC for your specific cell line.

• Co-treatment: Seed cells as described in Protocol 1. Treat the cells with Didecylamine/DDAC at various concentrations in the presence or absence of the pre-determined optimal concentration of NAC.

• Incubation: Incubate the cells for the desired exposure time.

• Assessment of Oxidative Stress: At the end of the incubation period, measure the levels of intracellular ROS using a fluorescent probe like DCFH-DA according to the manufacturer's protocol.

• Assessment of Cell Viability: In a parallel experiment, assess cell viability using the MTT assay or another suitable method as described in Protocol 1.

• Data Analysis: Compare the levels of ROS and cell viability in cells treated with Didecylamine/DDAC alone versus those co-treated with NAC. A significant reduction in ROS and an increase in cell viability in the co-treated group would indicate that oxidative stress is a major contributor to Didecylamine's toxicity and that NAC can effectively mitigate it.

Signaling Pathways and Experimental Workflows

Didecylamine-Induced Cytotoxicity Pathway

Caption: Didecylamine-induced cytotoxicity signaling cascade.

Experimental Workflow for Investigating Mitigation Strategies

Caption: Workflow for testing Didecylamine toxicity mitigation.

References

• 1. Mechanism of the action of didecyldimethylammonium chloride (DDAC) against Escherichia coil and morphological changes of the cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]

Optimizing Didecylamine Synthesis: A Technical Support Resource

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals engaged in the synthesis of didecylamine. Here, you will find detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and quantitative data to help you optimize your reaction conditions and achieve high yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing didecylamine?

A1: The two most common and effective methods for synthesizing didecylamine are:

• Reductive Amination: This method involves the reaction of decylamine (B41302) with decanal (B1670006) in the presence of a reducing agent. It is often favored for its high selectivity and milder reaction conditions.

• N-Alkylation: This classic method involves the reaction of decylamine with a decyl halide (e.g., decyl bromide) in the presence of a base. While effective, it can sometimes lead to over-alkylation and the formation of quaternary ammonium (B1175870) salts.

Q2: Which factors have the most significant impact on the yield and purity of didecylamine?

A2: Several factors critically influence the outcome of didecylamine synthesis:

• Reaction Temperature: Temperature affects reaction kinetics, with higher temperatures generally leading to faster reactions. However, excessively high temperatures can promote side reactions and decrease purity.[1]

• Solvent: The choice of solvent is crucial as it affects the solubility of reactants and reagents, and can influence the reaction pathway.[2][3]

• Catalyst: In reductive amination, the choice of catalyst and its loading can significantly impact the reaction's efficiency and selectivity.[4]

• Stoichiometry of Reactants: The molar ratio of the amine to the aldehyde or alkyl halide is a key parameter to control in order to minimize side products like over-alkylation.

Q3: What are the common side products in didecylamine synthesis and how can they be minimized?

A3: Common side products include:

• Over-alkylation Products (Tri-decylamine and Quaternary Ammonium Salts): These are more prevalent in N-alkylation reactions. Using a molar excess of the starting amine (decylamine) can help to minimize their formation.

• Aldol Condensation Products: In reductive amination, the aldehyde (decanal) can undergo self-condensation, especially in the presence of a base. This can be minimized by controlling the reaction pH and temperature.

• Alcohol Byproducts: In reductive amination, the aldehyde can be reduced to the corresponding alcohol (decanol) by the reducing agent. Choosing a milder reducing agent can mitigate this.

Troubleshooting Guides

Reductive Amination

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Inefficient imine formation.	Ensure anhydrous conditions and consider adding a dehydrating agent (e.g., molecular sieves).
Inactive reducing agent.	Use a fresh batch of reducing agent.
Incorrect pH for imine formation.	Adjust the pH to a slightly acidic range (pH 4-6) to facilitate imine formation without protonating the amine.
Presence of Unreacted Decylamine and Decanal	Incomplete reaction.	Increase the reaction time or temperature. Optimize the catalyst loading.
Significant Amount of Decanol Byproduct	The reducing agent is too strong and is reducing the aldehyde.	Use a milder reducing agent such as sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃).
Formation of Emulsion During Workup	The long alkyl chains of didecylamine can act as a surfactant.	Add a saturated solution of NaCl (brine) to break the emulsion.

N-Alkylation

Issue	Potential Cause	Recommended Solution
Low Yield of Didecylamine	Incomplete reaction.	Increase the reaction time or temperature. Ensure the base is strong enough to deprotonate the amine.
Poor solubility of reactants.	Choose a solvent that effectively dissolves both decylamine and decyl bromide.
Significant Amount of Tri-decylamine (Over-alkylation)	The product (didecylamine) is reacting with the decyl bromide.	Use an excess of decylamine relative to decyl bromide (e.g., 2:1 molar ratio). Add the decyl bromide slowly to the reaction mixture.
Formation of Quaternary Ammonium Salt	Excessive over-alkylation.	Use a large excess of the primary amine and control the reaction temperature.
Reaction is Sluggish	Decyl bromide is a relatively unreactive alkyl halide.	Consider adding a catalytic amount of sodium iodide to promote an in-situ Finkelstein reaction, converting the bromide to the more reactive iodide.

Experimental Protocols

Protocol 1: Didecylamine Synthesis via Reductive Amination

This protocol describes a general procedure for the synthesis of didecylamine from decylamine and decanal using sodium triacetoxyborohydride as the reducing agent.

Materials:

• Decylamine

• Decanal

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a stirred solution of decylamine (1.0 eq) in anhydrous DCM, add decanal (1.05 eq).

• Stir the mixture at room temperature for 30 minutes to allow for imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Once the reaction is complete, quench by the slow addition of saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel or by vacuum distillation.

Protocol 2: Didecylamine Synthesis via N-Alkylation

This protocol outlines a general procedure for the synthesis of didecylamine from decylamine and decyl bromide using potassium carbonate as the base.

Materials:

• Decylamine

• Decyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Deionized water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred suspension of anhydrous potassium carbonate (2.0 eq) in anhydrous DMF, add decylamine (2.0 eq).

• Add decyl bromide (1.0 eq) to the mixture.

• Heat the reaction mixture to 80°C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature and add deionized water.

• Extract the aqueous mixture with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by vacuum distillation.

Data Presentation

The following tables provide a summary of how different reaction parameters can influence the yield of secondary amines in reactions analogous to didecylamine synthesis.

Table 1: Effect of Temperature on Secondary Amine Yield (N-Alkylation)

Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
75	15	~50	[5]
100	15	~60	[5]
125	15	~65	[5]
150	15	~70	[5]
200	15	~60 (decomposition observed)	[5]

Note: Data is based on the synthesis of 2-amino-N-benzylbenzamide and is intended for illustrative purposes.

Table 2: Effect of Solvent on Secondary Amine Yield (Reductive Amination)

Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Methanol	60	24	High	[2]
Dichloromethane	Room Temp	12	Good	[6]
Toluene	80	12	Moderate (increased byproducts)	[2]
Water	100	5	Moderate	[7]

Note: This table presents a qualitative summary based on various reductive amination reactions.

Table 3: Comparison of Catalysts for a Model Reductive Amination Reaction

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Pd/C	5	100	8	95	[4]
PtO₂	5	100	12	92	[4]
Raney Nickel	10	120	24	85	[4]

Note: Data is for a representative Buchwald-Hartwig amination and illustrates the comparative performance of different catalysts.

Visualizations

The following diagrams illustrate the general workflows for the synthesis of didecylamine.

Caption: Workflow for Didecylamine Synthesis via Reductive Amination.

Caption: Workflow for Didecylamine Synthesis via N-Alkylation.

Caption: Logical Flow for Troubleshooting Didecylamine Synthesis.

References

• 1. Effect of Temperature on Reactions of Chemical Organic Synthesis-LNEYA Industrial Chillers Manufacturer Supplier [lneya.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. biotage.com [biotage.com]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. Direct electrochemical reductive amination between aldehydes and amines with a H/D-donor solvent - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: High-Purity Didecylamine Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of didecylamine for high-purity applications. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and a comparison of purification methods.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial or synthetically produced didecylamine?

A1: Impurities in didecylamine typically stem from its synthesis, most commonly reductive amination.[1][2][3][4][5] These can include:

• Unreacted Starting Materials: Residual decylamine (B41302) (a primary amine) or decanal/decanone.

• Over-alkylation Products: Tertiary amines, such as tridecylamine, formed from further reaction.[6]

• By-products from Reductant: Residual borohydride (B1222165) salts or other reducing agent by-products.

• Oxidation Products: Exposure to air, especially at elevated temperatures, can lead to the formation of colored impurities.[7]

• Solvent Residues: Residual solvents from the synthesis and initial workup stages.

Q2: Which purification method is best for achieving high-purity didecylamine?

A2: The optimal purification strategy depends on the nature and quantity of the impurities, as well as the required final purity. A multi-step approach is often necessary.

• Acid-Base Extraction: Excellent for removing neutral or acidic impurities and for separating didecylamine (a secondary amine) from primary and tertiary amine contaminants.[8][9][10][11][12]

• Vacuum Distillation: Highly effective for removing non-volatile impurities and separating amines with significantly different boiling points.[13] Given didecylamine's high boiling point, distillation must be performed under reduced pressure to prevent thermal degradation.[7][14]

• Recrystallization: A powerful technique for achieving high purity, especially for removing trace impurities. Didecylamine can be recrystallized directly or as a salt (e.g., hydrochloride) to exploit different solubility properties.[6][11][12][15][16][17]

• Column Chromatography: Best for separating structurally similar amines. Using neutral or basic alumina (B75360) is recommended over silica (B1680970) gel to prevent strong adsorption and peak tailing of the basic amine.[16][18][19][20][21]

Q3: How should I store purified didecylamine to maintain its purity?

A3: To maintain high purity, didecylamine should be stored in a tightly sealed, amber glass bottle under an inert atmosphere (e.g., nitrogen or argon) to protect it from air, light, and moisture.[7] Given its melting point of 38-40 °C, it should be stored in a cool, dry place. For long-term storage, refrigeration is recommended.

Q4: What analytical techniques are suitable for assessing the purity of didecylamine?

A4: A combination of techniques is recommended for a comprehensive purity analysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile impurities.[22][23][24]

• High-Performance Liquid Chromatography (HPLC): A versatile method for purity assessment. Since didecylamine lacks a strong UV chromophore, derivatization or the use of a universal detector like a Corona Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) may be necessary.[25][26][27][28][29]

• Quantitative Nuclear Magnetic Resonance (qNMR): Provides an absolute measure of purity without the need for a specific reference standard and can help identify impurities.[30][31][32][33][34]

• Acid-Base Titration: A straightforward method to determine the total amine content.[30]

Troubleshooting Guides

Problem 1: Low Recovery After Acid-Base Extraction

Possible Cause	Solution
Incomplete Protonation/Deprotonation	Ensure the pH of the aqueous layer is sufficiently low (pH < 2) during the acidic wash to fully protonate the didecylamine and drive it into the aqueous phase. Conversely, ensure the pH is sufficiently high (pH > 12) during basification to fully deprotonate the amine salt for extraction back into the organic phase. Use a pH meter for accurate measurements.
Emulsion Formation	Emulsions are common with long-chain amines. To break them, add a small amount of brine (saturated NaCl solution) or a few drops of a different organic solvent with a different polarity. Gentle swirling instead of vigorous shaking can also prevent emulsion formation.
Insufficient Extraction	Perform multiple extractions with smaller volumes of solvent rather than a single extraction with a large volume to improve efficiency.

Problem 2: Issues During Vacuum Distillation

Possible Cause	Solution
Product Solidifying in Condenser	Didecylamine has a melting point of 38-40°C. If the cooling water is too cold, the distillate may solidify and block the condenser. Use warmer water in the condenser or a heating tape set to ~45°C wrapped around the condenser.
Bumping/Uncontrolled Boiling	Use a magnetic stir bar for smooth boiling; boiling chips are ineffective under vacuum.[17] Ensure a slow and steady heating rate.
Product Decomposition (Discoloration)	The distillation temperature is too high. Lower the pressure to further decrease the boiling point. Ensure the system is free of oxygen by purging with an inert gas before heating.[35]
Unstable Vacuum	Check all joints and connections for leaks. Ensure all glassware is properly greased and sealed.

Problem 3: Challenges in Recrystallization

Possible Cause	Solution
"Oiling Out"	The compound is coming out of solution as a liquid instead of a solid. This happens if the boiling point of the solvent is higher than the melting point of the solute or if the solution is cooled too quickly. Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool much more slowly. Seeding with a pure crystal can also help.
No Crystal Formation	The solution may be too dilute. Evaporate some of the solvent and try cooling again. Scratching the inside of the flask with a glass rod at the liquid-air interface can initiate crystallization. Adding a seed crystal of pure didecylamine is also effective.[11]
Poor Purity After Recrystallization	The cooling was too rapid, trapping impurities in the crystal lattice. Allow for slow, controlled cooling. Ensure the chosen solvent is appropriate (high solubility at high temperature, low solubility at low temperature). A second recrystallization may be necessary.

Data Presentation

Table 1: Comparison of Purification Methods for Didecylamine

Method	Typical Purity	Typical Recovery	Advantages	Disadvantages
Acid-Base Extraction	95 - 98%	> 90%	Removes a wide range of non-basic impurities; scalable.[7]	Less effective for removing other amine impurities; can form emulsions.
Vacuum Distillation	98 - 99.5%	70 - 85%	Highly effective for removing non-volatile or very high-boiling impurities; scalable.	Potential for thermal degradation; requires specialized equipment; risk of solidification in the condenser.[7]
Recrystallization	> 99.5%	60 - 80%	Can achieve very high purity; excellent for final polishing step.	Can have lower yields; finding an optimal solvent can be time-consuming.
Column Chromatography (Alumina)	> 99%	50 - 75%	High resolution for separating closely related impurities (e.g., primary, secondary, tertiary amines).[19]	Less scalable than other methods; can be costly in terms of solvent and stationary phase.

Experimental Protocols

Protocol 1: Purification of Didecylamine by Acid-Base Extraction

This protocol is designed to separate didecylamine from neutral impurities and other classes of amines.

• Dissolution: Dissolve the crude didecylamine (e.g., 10 g) in a suitable organic solvent like diethyl ether or dichloromethane (B109758) (DCM) (200 mL).

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with 1 M HCl (3 x 50 mL). The protonated didecylamine will move to the aqueous layer. Combine the aqueous layers. The organic layer now contains neutral impurities and can be discarded.

• Basification: Cool the combined acidic aqueous layers in an ice bath. Slowly add 6 M NaOH with stirring until the pH is > 12. The didecylamine will deprotonate and may precipitate or form an oily layer.

• Re-extraction: Add a fresh portion of organic solvent (e.g., DCM, 100 mL) to the separatory funnel and shake to extract the free amine back into the organic phase.[6] Perform this extraction three times.

• Washing and Drying: Combine the organic layers. Wash with brine (saturated NaCl solution) (1 x 50 mL) to remove residual water, then dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the purified didecylamine.

Protocol 2: High-Purity Didecylamine by Vacuum Distillation

This method is suitable for removing non-volatile impurities from didecylamine that is already relatively pure.

• Apparatus Setup: Assemble a short-path distillation apparatus. Use a heating mantle with a magnetic stirrer. Lightly grease all joints to ensure a good seal. Wrap the condenser with heating tape and set it to ~45°C to prevent solidification.

• Charging the Flask: Add the crude didecylamine and a magnetic stir bar to the distillation flask.

• Applying Vacuum: Begin stirring. Slowly and carefully apply vacuum to the system. The pressure should be reduced to approximately 1-2 mmHg.

• Heating: Once the vacuum is stable, begin to heat the distillation flask gently.

• Collecting Fractions: Collect a small forerun fraction, which may contain volatile impurities. As the temperature stabilizes at the boiling point of didecylamine at the given pressure (approx. 179-180 °C at 2 mmHg), collect the main fraction in a clean receiving flask.

• Completion: Stop the distillation when only a small residue remains or when the temperature begins to fluctuate. Allow the apparatus to cool completely before releasing the vacuum.

Protocol 3: Purification by Recrystallization from a Salt

This protocol is effective for achieving very high purity.

• Salt Formation: Dissolve the purified didecylamine from a previous step in a minimal amount of a solvent like isopropanol (B130326). Slowly add a concentrated solution of HCl in isopropanol with stirring. The didecylamine hydrochloride salt will precipitate.

• Isolation of Salt: Collect the salt by vacuum filtration and wash it with a small amount of cold isopropanol or diethyl ether.

• Recrystallization of Salt: Dissolve the crude salt in a minimal amount of a hot solvent system (e.g., ethanol/water or acetone/water). Allow the solution to cool slowly to room temperature, then in an ice bath to maximize crystal formation.

• Drying: Collect the purified salt crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly in a vacuum oven.[6]

• Regeneration of Free Amine (Optional): If the free amine is required, dissolve the purified salt in water and basify with NaOH as described in the acid-base extraction protocol to regenerate the pure didecylamine. Extract, dry, and remove the solvent.

Mandatory Visualizations

Caption: Multi-step purification workflow for high-purity didecylamine.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 10. Workup [chem.rochester.edu]
• 11. amherst.edu [amherst.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. How To [chem.rochester.edu]
• 15. researchgate.net [researchgate.net]
• 16. organic chemistry - Using neutral or basic alumina in column chromatography for purification of amines - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 17. mt.com [mt.com]
• 18. web.uvic.ca [web.uvic.ca]
• 19. teledyneisco.com [teledyneisco.com]
• 20. researchgate.net [researchgate.net]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. documents.thermofisher.com [documents.thermofisher.com]
• 23. agilent.com [agilent.com]
• 24. researchgate.net [researchgate.net]
• 25. A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. agilent.com [agilent.com]
• 28. echemi.com [echemi.com]
• 29. benchchem.com [benchchem.com]
• 30. creative-biostructure.com [creative-biostructure.com]
• 31. pubs.acs.org [pubs.acs.org]
• 32. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 33. Evaluation of chemical purity using quantitative 1H-nuclear magnetic resonance | NIST [nist.gov]
• 34. Chemical purity using quantitative 1H-nuclear magnetic resonance: a hierarchical Bayesian approach for traceable calibrations - PMC [pmc.ncbi.nlm.nih.gov]
• 35. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Reproducibility in Didecylamine-Mediated Nanoparticle Synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting common issues and answering frequently asked questions related to the synthesis of nanoparticles using didecylamine as a capping and stabilizing agent. Poor reproducibility can be a significant hurdle in nanoparticle research, and this resource aims to provide actionable solutions to achieve consistent and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of didecylamine in nanoparticle synthesis?

A1: Didecylamine, a primary alkylamine, primarily functions as a capping and stabilizing agent in nanoparticle synthesis.[1][2] Its long hydrocarbon chains adsorb to the surface of newly formed nanoparticles, providing a protective layer.[1][2] This layer serves two main purposes: it prevents the nanoparticles from aggregating or clumping together, and it controls their growth, which helps in achieving a monodisperse size distribution (nanoparticles of uniform size).[1][2] Additionally, due to its high boiling point, it can also act as a solvent or a reaction catalyst in some synthesis protocols.[2]

Q2: How does the concentration of didecylamine affect the final nanoparticle product?

A2: The concentration of didecylamine is a critical parameter that directly influences the size and stability of the resulting nanoparticles. Generally, a higher concentration of the capping agent leads to the formation of smaller nanoparticles. This is because a greater availability of didecylamine molecules allows for more rapid capping of the nanoparticle surface, which in turn limits their further growth.[3] Conversely, an insufficient concentration can lead to incomplete surface coverage, resulting in nanoparticle aggregation and a broader size distribution.[3]

Q3: What are the common characterization techniques to assess the quality of didecylamine-capped nanoparticles?

A3: Several techniques are essential for characterizing nanoparticles and ensuring the reproducibility of the synthesis. These include:

• Dynamic Light Scattering (DLS): To determine the average hydrodynamic diameter and the polydispersity index (PDI) of the nanoparticles in a solution. A low PDI value indicates a narrow size distribution, which is desirable for most applications.[4]

• Transmission Electron Microscopy (TEM): To visualize the morphology (shape and size) of individual nanoparticles and assess their aggregation state.[5]

• UV-Visible Spectroscopy: To monitor the formation and stability of some types of nanoparticles (e.g., silver or gold) by observing their characteristic surface plasmon resonance peak.[3]

• X-ray Diffraction (XRD): To determine the crystalline structure of the nanoparticles.[5]

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the didecylamine capping agent on the nanoparticle surface.[3]

Q4: My didecylamine-capped nanoparticles are aggregating. What are the likely causes?

A4: Aggregation is a common issue and can stem from several factors:

• Insufficient Didecylamine Concentration: As mentioned in Q2, not enough capping agent will leave nanoparticle surfaces exposed, leading to aggregation to reduce surface energy.[6]

• Inadequate Mixing: Poor mixing during synthesis can lead to localized areas with insufficient capping agent, promoting aggregation.

• Suboptimal Reaction Temperature: Temperature can affect the binding kinetics of didecylamine to the nanoparticle surface.[5]

• Changes in Solvent Polarity: If the nanoparticles are transferred to a different solvent, the change in polarity can disrupt the stabilizing layer of didecylamine, causing aggregation.[7]

• Presence of Contaminants: Impurities in the reagents can interfere with the capping process.

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common issues encountered during didecylamine-mediated nanoparticle synthesis.

Observation	Potential Cause	Recommended Solution
Increased Particle Size and/or High Polydispersity Index (PDI) in DLS	Insufficient didecylamine concentration.	Gradually increase the molar ratio of didecylamine to the metal precursor.
Reaction temperature is too high, leading to faster particle growth.	Optimize the reaction temperature by systematically lowering it in small increments.
Inefficient stirring or mixing.	Ensure vigorous and consistent stirring throughout the reaction.
Visible Precipitation or Cloudiness in the Nanoparticle Suspension	Severe aggregation of nanoparticles.	Review the didecylamine concentration and ensure it is sufficient. Consider purifying the reagents to remove any potential impurities.
Change in solvent environment.	If transferring to a new solvent, do so gradually or consider a solvent exchange method like dialysis.
Inconsistent Results Between Batches	Variation in reagent quality or purity.	Use reagents from the same batch and of high purity.
Inconsistent reaction parameters (e.g., temperature, stirring rate, addition rate of reagents).	Standardize all experimental parameters and use automated equipment where possible for precise control.
Contamination from glassware.	Ensure all glassware is thoroughly cleaned and dried before use.
Unexpected Nanoparticle Shape or Morphology in TEM	The ratio of capping agent to precursor is not optimal.	Systematically vary the didecylamine-to-precursor ratio to investigate its effect on nanoparticle morphology.
The reaction kinetics are too fast or too slow.	Adjust the reaction temperature or the rate of reagent addition to control the nucleation and growth phases.

Experimental Protocols

Representative Protocol for the Synthesis of Didecylamine-Capped Silver Nanoparticles

This protocol is an illustrative example of a typical synthesis. Parameters should be optimized for specific applications.

Materials:

• Silver nitrate (B79036) (AgNO₃)

• Didecylamine

• Toluene (B28343)

• Ethanol (B145695)

• Sodium borohydride (B1222165) (NaBH₄)

Procedure:

• Preparation of Precursor Solution: Dissolve a specific amount of silver nitrate in ethanol.

• Preparation of Capping Agent Solution: In a separate flask, dissolve didecylamine in toluene. The molar ratio of didecylamine to silver nitrate is a critical parameter to control and should be systematically varied for optimization (e.g., starting with a 2:1 molar ratio).

• Synthesis Reaction:

  • Heat the didecylamine solution to the desired reaction temperature (e.g., 60°C) under constant stirring.

  • Slowly inject the silver nitrate solution into the hot didecylamine solution.

  • Prepare a fresh solution of the reducing agent, sodium borohydride, in ethanol.

  • Add the reducing agent dropwise to the reaction mixture. The color of the solution should change, indicating the formation of silver nanoparticles.

  • Allow the reaction to proceed for a set amount of time (e.g., 1 hour) to ensure complete nanoparticle formation and stabilization.

• Purification:

  • Cool the reaction mixture to room temperature.

  • Add an excess of a non-solvent like ethanol to precipitate the nanoparticles.

  • Centrifuge the mixture to collect the nanoparticles.

  • Wash the nanoparticles multiple times with ethanol to remove excess capping agent and unreacted precursors.

  • Redisperse the purified nanoparticles in a suitable solvent like toluene or hexane (B92381) for storage and characterization.

Data Presentation

The following table provides illustrative data on the effect of the didecylamine to silver precursor molar ratio on the resulting nanoparticle size and polydispersity index (PDI). This data is representative and will vary depending on the specific experimental conditions.

Molar Ratio (Didecylamine:AgNO₃)	Average Particle Size (nm) (from DLS)	Polydispersity Index (PDI)
1:1	25.3	0.45
2:1	15.8	0.21
5:1	8.2	0.15
10:1	5.1	0.12

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of didecylamine-capped nanoparticles.

Caption: A generalized workflow for didecylamine-mediated nanoparticle synthesis.

Mechanism of Stabilization

This diagram illustrates the role of didecylamine in stabilizing nanoparticles and preventing aggregation.

Caption: Didecylamine stabilizes nanoparticles, preventing aggregation.

References

• 1. Synthesis and characterization of dodecylamine-capped ultrasmall metallic palladium nanoparticles (2 nm) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The wet chemical synthesis of surfactant-capped quasi-spherical silver nanoparticles with enhanced antibacterial activity - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. chalcogen.ro [chalcogen.ro]
• 6. benchchem.com [benchchem.com]
• 7. Prevention of the Aggregation of Nanoparticles during the Synthesis of Nanogold-Containing Silica Aerogels - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Issues with Didecylamine and Other Alkylamine Ion-Pairing Agents

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing didecylamine and other long-chain alkylamines as ion-pairing agents in their analytical experiments. Below you will find troubleshooting guidance and frequently asked questions to address common challenges.

Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during your chromatographic analyses.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Question: Why are my peaks tailing or showing significant fronting when using an alkylamine ion-pairing agent?

Answer:

Poor peak shape is a common issue in ion-pair chromatography and can stem from several factors. Peak tailing, the most frequent problem, often occurs due to secondary interactions between the analyte and the stationary phase or issues with the mobile phase.

Potential Causes and Solutions:

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica-based stationary phase can interact with basic analytes, causing peak tailing.[1][2] While the alkylamine ion-pairing agent is intended to mask these sites, incomplete coverage can still lead to this issue.

  • Solution: Ensure the concentration of the ion-pairing agent is optimized. A slight increase in the didecylamine concentration may improve peak shape. Additionally, operating the mobile phase at a lower pH can help to suppress the ionization of silanol groups, reducing these secondary interactions.[1]

• Insufficient Column Equilibration: Ion-pairing agents, especially long-chain amines, require a significant amount of time to fully equilibrate with the stationary phase.[3] Insufficient equilibration can lead to inconsistent interactions and poor peak shape.

  • Solution: Equilibrate the column with the mobile phase containing didecylamine for an extended period. It may take 20-50 column volumes or more to achieve a stable baseline and reproducible peak shapes.[3]

• Analyte Overload: Injecting too much sample can saturate the stationary phase, leading to peak fronting.[4]

  • Solution: Reduce the sample concentration or injection volume and re-inject. Observe if the peak shape improves.

• Inappropriate Mobile Phase pH: The pH of the mobile phase is critical for consistent ionization of both the analyte and the ion-pairing agent.

  • Solution: Adjust the mobile phase pH to be at least 2 pH units away from the pKa of your analyte to ensure it is fully ionized.[5]

Issue 2: Baseline Noise, Drift, or Ghost Peaks

Question: I am experiencing significant baseline noise and drift since I started using didecylamine in my mobile phase. What is the cause and how can I fix it?

Answer:

Baseline disturbances are common when using ion-pairing agents due to their UV absorbance and the slow equilibration process.

Potential Causes and Solutions:

• Slow Equilibration: As the column slowly equilibrates, the concentration of the ion-pairing agent on the stationary phase changes, leading to baseline drift.[6][7]

  • Solution: As mentioned previously, ensure the column is thoroughly equilibrated with the mobile phase before starting your analysis.

• Mobile Phase Contamination: Impurities in the solvents or the ion-pairing reagent itself can cause baseline noise and ghost peaks.[8]

  • Solution: Use high-purity (HPLC or MS-grade) solvents and reagents. Filter the mobile phase before use.

• Incomplete Mobile Phase Mixing: Inadequate mixing of the mobile phase components can cause periodic fluctuations in the baseline.

  • Solution: Ensure your HPLC system's mixer is functioning correctly. For freshly prepared mobile phase, ensure it is thoroughly mixed before placing it on the instrument.

• Temperature Fluctuations: Changes in the ambient temperature can affect the equilibrium of the ion-pairing agent with the stationary phase, causing baseline drift.

  • Solution: Use a column oven to maintain a constant temperature throughout the analysis.

• Blank Injections Showing Peaks: Differences between the sample solvent and the mobile phase can cause "blank" peaks.[3]

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase.

Issue 3: Irreproducible Retention Times

Question: My retention times are shifting between injections and from one day to the next. How can I improve reproducibility?

Answer:

Retention time variability is a frustrating issue often linked to the delicate equilibrium of ion-pair chromatography.

Potential Causes and Solutions:

• Incomplete Equilibration: This is the most common cause of retention time drift.[3]

  • Solution: As stated before, a long and consistent equilibration time is crucial. For routine analysis, it is often recommended to dedicate a column to a specific ion-pairing method to maintain equilibrium.[9]

• Changes in Mobile Phase Composition: Small variations in the concentration of the ion-pairing agent, organic modifier, or pH can significantly impact retention times.

  • Solution: Prepare fresh mobile phase daily and ensure accurate measurements of all components. Use a pH meter to verify the pH of the aqueous portion of the mobile phase.

• Temperature Variations: Fluctuations in column temperature will affect retention.

  • Solution: Use a thermostatically controlled column compartment.

• Sample Concentration Effects: Overloading the column can lead to a decrease in retention time.[4][10]

  • Solution: Ensure you are working within the linear range of the method by testing different sample concentrations.

Frequently Asked Questions (FAQs)

Q1: How long should I equilibrate my column when using didecylamine?

A1: Due to its long alkyl chain, didecylamine will have a longer equilibration time compared to shorter-chain amines. A general guideline is to flush the column with at least 20-50 column volumes of the mobile phase.[3] The best practice is to monitor the baseline until it is stable and then perform several replicate injections of a standard to ensure retention time and peak area are reproducible.

Q2: Can I use a column for other applications after it has been used with didecylamine?

A2: It is strongly recommended to dedicate a column specifically for ion-pairing applications.[9] Alkylamines, especially those with long chains like didecylamine, can be difficult to completely wash from the stationary phase. This "memory effect" can alter the selectivity of the column in subsequent non-ion-pairing methods.[11]

Q3: Is didecylamine compatible with Mass Spectrometry (MS) detection?

A3: Alkylamines are generally considered more MS-friendly than non-volatile ion-pairing agents like alkyl sulfonates. However, they can still cause ion suppression in the MS source, reducing sensitivity.[12][13] It is crucial to use the minimum effective concentration of didecylamine. Some studies have found that combining alkylamines with an agent like hexafluoroisopropanol (HFIP) can improve MS sensitivity for certain analytes like oligonucleotides.[14][15]

Q4: My column lifetime seems to be shorter when using didecylamine. Why is this?

A4: The use of amine additives, particularly in certain pH ranges, can accelerate the hydrolysis of the silica-based stationary phase, leading to a shorter column lifetime.[16] This can manifest as a loss of efficiency, poor peak shape, or a sudden drop in backpressure. To mitigate this, operate within the pH limits recommended by the column manufacturer and consider using a guard column to protect the analytical column from strongly retained sample components.

Q5: What are some alternatives to didecylamine if I can't resolve my analytical issues?

A5: If didecylamine is not providing the desired chromatography, you can explore other alkylamines with different chain lengths, such as hexylamine (B90201) or dibutylamine, which have been shown to provide good performance for analytes like oligonucleotides.[15][17][18] The choice of ion-pairing agent can significantly affect selectivity. Alternatively, other chromatographic modes like HILIC or mixed-mode chromatography could be considered for highly polar and ionic compounds.[17]

Data Presentation

Table 1: General Effect of Ion-Pairing Agent (IPA) Concentration on Analyte Retention

IPA Concentration	Analyte Retention Time	Peak Shape	Baseline Noise
Too Low	Insufficient retention, may elute near the void volume.	Often poor, may show tailing due to silanol interactions.	Generally low.
Optimal	Sufficient retention for good separation.	Symmetrical, Gaussian peaks.	Moderate, should be stable after equilibration.
Too High	Very long retention times, may be difficult to elute.	Can lead to peak broadening or distortion.	May increase due to higher UV absorbance.

Table 2: Comparison of Common Alkylamine Ion-Pairing Agents (General Characteristics)

Ion-Pairing Agent	Typical Concentration Range	Hydrophobicity	MS Compatibility	Common Applications
Triethylamine (TEA)	5 - 20 mM	Low	Good	General purpose for basic analytes, oligonucleotides.[14]
Diethylamine (B46881) (DEA)	5 - 20 mM	Low	Good	Silanol blocker and ion-pairing for basic and acidic drugs.[19]
Hexylamine	5 - 15 mM	Moderate	Good	Polar metabolites, oligonucleotides.[15][20]
Dibutylamine	10 - 30 mM	Moderate-High	Fair to Good	Oligonucleotides.[17][18]
Didecylamine	Hypothesized 2-10 mM	Very High	Fair (potential for ion suppression)	Highly retained acidic compounds.

Note: Data for didecylamine is hypothesized based on general principles of ion-pairing chromatography, as specific application data as a mobile phase additive is limited.

Experimental Protocols

Protocol: General Method Development Using Didecylamine as an Ion-Pairing Agent

• Reagent and Mobile Phase Preparation:

  • Use HPLC or MS-grade solvents (e.g., acetonitrile (B52724), methanol (B129727), water).

  • Prepare an aqueous stock solution of didecylamine.

  • Aqueous Mobile Phase (A): Add the desired concentration of didecylamine (start with a low concentration, e.g., 5 mM) to water. Adjust the pH to the desired level (at least 2 pH units from the analyte's pKa) using a suitable acid (e.g., acetic acid, formic acid).

  • Organic Mobile Phase (B): Typically acetonitrile or methanol.

  • Filter both mobile phases through a 0.22 µm or 0.45 µm membrane filter.

• Column Selection and Installation:

  • Select a C18 or C8 reversed-phase column.

  • It is highly recommended to use a new or dedicated column for this method.

  • Install a guard column with the same stationary phase if available.

• System and Column Equilibration:

  • Purge the HPLC system with the new mobile phases.

  • Equilibrate the column with the initial mobile phase composition (e.g., 95% A, 5% B) at a low flow rate (e.g., 0.5 mL/min) for at least 60 minutes. For a standard 4.6 x 150 mm column, this corresponds to approximately 30 column volumes.

  • Monitor the baseline in your chromatography data system. A stable baseline is indicative of proper equilibration.

• Initial Chromatographic Run:

  • Inject a standard solution of your analyte.

  • Run a scouting gradient (e.g., 5% to 95% B over 20 minutes) to determine the approximate elution time of your analyte.

• Method Optimization:

  • Retention Time: Adjust the gradient slope or the concentration of the organic modifier in an isocratic method to achieve the desired retention time (ideally a retention factor, k, between 2 and 10).

  • Peak Shape: If peak tailing is observed, incrementally increase the didecylamine concentration (e.g., from 5 mM to 7.5 mM, then to 10 mM) and re-equilibrate the column.

  • Selectivity: To improve the separation of co-eluting peaks, you can adjust the pH of the mobile phase, change the organic modifier (e.g., methanol instead of acetonitrile), or alter the column temperature.

• Post-Analysis Column Flushing and Storage:

  • After analysis, flush the column with a mobile phase of the same composition but without the didecylamine to remove any residual ion-pairing agent from the system.

  • For long-term storage, follow the column manufacturer's recommendations, which typically involve flushing with an intermediate solvent like isopropanol (B130326) and storing in 100% acetonitrile or methanol.

Visualizations

Caption: Troubleshooting workflow for common HPLC issues.

Caption: Ion-pairing mechanism on a reversed-phase column.

Caption: Workflow for ion-pair method development.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromtech.com [chromtech.com]
• 3. welch-us.com [welch-us.com]
• 4. effect of sample concentration - Chromatography Forum [chromforum.org]
• 5. researchgate.net [researchgate.net]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 8. agilent.com [agilent.com]
• 9. Ion Pairing - Chromatography Forum [chromforum.org]
• 10. Sample concentration changes can effect retention time in HPLC - Primer [mtc-usa.com]
• 11. Memory effect of diethylamine mobile phase additive on chiral separations on polysaccharide stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. kiidd.cuhk.edu.cn [kiidd.cuhk.edu.cn]
• 13. What Are the Considerations for Using Ion Pairing Reagents in My Mobile Phases? [sciex.com]
• 14. Quantitative analysis of intracellular nucleoside triphosphates and other polar metabolites using ion pair reversed-phase liquid chromatography coupled with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Comparing ion-pairing reagents and sample dissolution solvents for ion-pairing reversed-phase liquid chromatography/electrospray ionization mass spectrometry analysis of oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 17. agilent.com [agilent.com]
• 18. researchgate.net [researchgate.net]
• 19. RP-HPLC ANALYSIS OF ACIDIC AND BASIC DRUGS IN SYSTEMS WITH DIETHYLAMINE AS ELUENTS ADDITIVE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Simultaneous quantitative analysis of metabolites using ion-pair liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Impact of pH on Didecylamine activity and stability

This technical support guide is intended for researchers, scientists, and drug development professionals. It provides troubleshooting advice and frequently asked questions (FAQs) regarding the impact of pH on the activity and stability of Didecylamine.

Frequently Asked Questions (FAQs)

Q1: What is the pKa of Didecylamine and why is it important for my experiments?

The predicted pKa of Didecylamine is approximately 10.87.[1] The pKa is a critical parameter as it determines the ionization state of the molecule at a given pH. Below the pKa, Didecylamine will be predominantly in its protonated, cationic form, while above the pKa, it will be in its neutral, unprotonated form. This ionization state significantly influences its solubility, stability, and interaction with other molecules, which are crucial aspects in drug formulation and development.

Q2: How does pH affect the solubility of Didecylamine?

The solubility of Didecylamine is highly dependent on pH. In its protonated state (at pH values below its pKa of ~10.87), it is expected to have higher solubility in aqueous solutions. Conversely, in its neutral form (at pH values above the pKa), its aqueous solubility will be significantly lower, which may lead to precipitation.

Q3: What is the optimal pH range for the stability of Didecylamine in aqueous solutions?

Based on studies of similar long-chain amines like dodecylamine, Didecylamine is expected to be more stable in acidic conditions (e.g., pH 3-5) where it is fully protonated.[2] At neutral or near-neutral pH, there can be a time-dependent loss of the amine from the solution, potentially due to precipitation of the molecular amine.[2] At alkaline pH (e.g., pH 11), while the unprotonated form is dominant, it may exist as oily colloidal aggregates.[2] For long-term storage of aqueous stock solutions, maintaining a pH well below the pKa is advisable.

Q4: How might pH affect the "activity" of Didecylamine in my formulation?

The "activity" of Didecylamine in a formulation context is largely tied to its physicochemical properties. For instance, if Didecylamine is used as an excipient, its ability to interact with an active pharmaceutical ingredient (API) or other components can be pH-dependent. The cationic form (at lower pH) may interact with anionic molecules, while the neutral form (at higher pH) will be more lipophilic. The pH will also dictate its partitioning behavior between aqueous and organic phases.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation or cloudiness in an aqueous solution.	The pH of the solution may be too close to or above the pKa of Didecylamine (~10.87), leading to the formation of the less soluble neutral form.	Adjust the pH of the solution to be well below the pKa (e.g., pH < 9) to ensure the compound remains in its more soluble protonated form.
Inconsistent results in analytical chromatography (e.g., HPLC).	The pH of the mobile phase may be inappropriate, causing shifts in retention time or poor peak shape. The sample may also be degrading in an unbuffered solution.	Use a buffered mobile phase appropriate for the analysis of a secondary amine. Ensure sample solutions are prepared in a suitable buffer and analyzed promptly.
Loss of Didecylamine during liquid-liquid extraction.	The pH of the aqueous phase dictates the partitioning of Didecylamine. At a pH above its pKa, the neutral, more lipophilic form will favor partitioning into an organic solvent. At a low pH, the charged, more hydrophilic form will remain in the aqueous phase.	To extract Didecylamine into an organic solvent, adjust the aqueous phase to a pH > 11. To retain it in the aqueous phase, maintain a pH < 9.

Quantitative Data Summary

Table 1: pH-Dependent Ionization State of Didecylamine (pKa ≈ 10.87)

pH	Predominant Species	Charge	Expected Aqueous Solubility
< 9	Protonated Didecylamine	Cationic (+)	Higher
10.87	50% Protonated, 50% Unprotonated	-	Moderate
> 12	Unprotonated Didecylamine	Neutral	Lower

Table 2: Qualitative Summary of pH-Dependent Behavior of a Similar Amine (Dodecylamine, pKa = 10.63) in an Air-Water System

pH	Observation	Implication for Stability
3	Stable	The protonated form is stable in the aqueous system.[2]
Natural (~7)	Unstable, with precipitation over time	A mixture of protonated and unprotonated forms may lead to instability and loss from solution.[2]
11	Stable, but with different frothing properties	The unprotonated form is present as colloidal aggregates.[2]

Experimental Protocols

Protocol 1: Determination of Didecylamine's pH-Solubility Profile

• Preparation of Buffers: Prepare a series of buffers with pH values ranging from 2 to 12 (e.g., citrate, phosphate, borate (B1201080) buffers).

• Sample Preparation: Add an excess amount of Didecylamine to a known volume of each buffer in separate vials.

• Equilibration: Agitate the vials at a constant temperature for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples to pellet the undissolved Didecylamine.

• Quantification: Carefully remove an aliquot of the supernatant and determine the concentration of dissolved Didecylamine using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Data Analysis: Plot the measured solubility of Didecylamine as a function of pH.

Protocol 2: Assessment of Didecylamine Stability at Different pH Values

• Preparation of Solutions: Prepare solutions of Didecylamine at a known concentration in buffers of different pH values (e.g., pH 4, 7, and 9).

• Initial Analysis (T=0): Immediately after preparation, analyze an aliquot of each solution to determine the initial concentration of Didecylamine and to check for any initial degradation products using a stability-indicating analytical method (e.g., HPLC with a gradient method).

• Incubation: Store the remaining solutions under controlled temperature and humidity conditions.

• Time-Point Analysis: At specified time intervals (e.g., 1, 3, 7, 14 days), withdraw aliquots from each solution and analyze them for the concentration of Didecylamine and the presence of any degradants.

• Data Analysis: Plot the percentage of the initial Didecylamine concentration remaining as a function of time for each pH condition.

Visualizations

Caption: Logical diagram of Didecylamine's ionization state versus pH.

Caption: Experimental workflow for pH-solubility determination.

Caption: Troubleshooting workflow for precipitation issues.

References

• 1. 1120-49-6 CAS MSDS (DIDECYLAMINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. journalssystem.com [journalssystem.com]

Reference Data & Comparative Studies

A Comparative Guide to Didecylamine and Other Long-Chain Amines in Catalysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the catalytic performance of didecylamine with other long-chain secondary amines, namely dodecylamine (B51217), hexadecylamine (B48584), and octadecylamine (B50001). While direct, head-to-head experimental comparisons under identical conditions are not extensively documented in publicly available literature, this document extrapolates their potential performance based on established principles of amine catalysis in key organic reactions. The information herein is supported by general experimental protocols and mechanistic insights.

Introduction to Long-Chain Amines in Catalysis

Long-chain amines are versatile catalysts in organic synthesis, primarily utilized in reactions requiring a basic catalyst. Their efficacy is largely governed by two key properties: the basicity of the nitrogen atom and the steric hindrance imparted by the long alkyl chains. These amines are particularly effective in promoting reactions such as the Knoevenagel condensation, Michael addition, and aldol (B89426) condensation (a key step in chalcone (B49325) synthesis). The long alkyl chains enhance their solubility in organic solvents and can influence the catalyst's interaction with substrates and intermediates, sometimes leading to micellar catalysis or phase-transfer catalysis effects.

Theoretical Performance Comparison

The catalytic activity of secondary amines like didecylamine (C10), dodecylamine (C12), hexadecylamine (C16), and octadecylamine (C18) is influenced by the interplay of their electronic and steric properties.

• Basicity: The basicity of simple alkylamines generally increases with the number and length of the alkyl chains due to the electron-donating inductive effect of these groups. This enhanced basicity can lead to a higher concentration of the reactive enolate intermediate in base-catalyzed reactions, potentially increasing the reaction rate. Therefore, it is expected that the basicity will follow the order: Octadecylamine > Hexadecylamine > Dodecylamine > Didecylamine. This suggests that longer-chain amines might exhibit higher catalytic activity.

• Steric Hindrance: Conversely, as the alkyl chain length increases, so does the steric bulk around the nitrogen atom. Excessive steric hindrance can impede the approach of the amine to the substrate, potentially slowing down the reaction rate. This effect can counteract the positive influence of increased basicity.

The optimal chain length for a specific reaction will therefore be a balance between these two opposing factors. It is plausible that for certain substrates, the increase in basicity with longer chains is the dominant factor, while for others, the increased steric hindrance may become rate-limiting.

Quantitative Data Summary

As direct comparative experimental data for didecylamine versus dodecylamine, hexadecylamine, and octadecylamine in the Knoevenagel condensation, Michael addition, and chalcone synthesis is not available in the reviewed literature, a quantitative comparison table cannot be provided at this time. The following tables are placeholders to be populated with experimental data when such studies become available.

Table 1: Comparison of Long-Chain Amines in Knoevenagel Condensation

Catalyst	Alkyl Chain Length	Reaction Time (h)	Yield (%)	Reference
Didecylamine	C10	-	-	-
Dodecylamine	C12	-	-	-
Hexadecylamine	C16	-	-	-
Octadecylamine	C18	-	-	-
Reaction Conditions: Benzaldehyde (B42025) (1 mmol), Malononitrile (1 mmol), Catalyst (X mol%), Solvent, Temperature.

Table 2: Comparison of Long-Chain Amines in Michael Addition

Catalyst	Alkyl Chain Length	Reaction Time (h)	Yield (%)	Reference
Didecylamine	C10	-	-	-
Dodecylamine	C12	-	-	-
Hexadecylamine	C16	-	-	-
Octadecylamine	C18	-	-	-
Reaction Conditions: Michael Acceptor (1 mmol), Michael Donor (1.2 mmol), Catalyst (X mol%), Solvent, Temperature.

Table 3: Comparison of Long-Chain Amines in Chalcone Synthesis (via Aldol Condensation)

Catalyst	Alkyl Chain Length	Reaction Time (h)	Yield (%)	Reference
Didecylamine	C10	-	-	-
Dodecylamine	C12	-	-	-
Hexadecylamine	C16	-	-	-
Octadecylamine	C18	-	-	-
Reaction Conditions: Benzaldehyde (1 mmol), Acetophenone (B1666503) (1 mmol), Catalyst (X mol%), Solvent, Temperature.

Experimental Protocols

The following are detailed, representative methodologies for key reactions where long-chain amines can be employed as catalysts. These protocols can be adapted for a comparative study of didecylamine and other long-chain amines.

1. Knoevenagel Condensation

• Objective: To synthesize an α,β-unsaturated compound from an aldehyde or ketone and an active methylene (B1212753) compound.

• Materials:

  • Aldehyde (e.g., Benzaldehyde, 1 mmol)

  • Active methylene compound (e.g., Malononitrile, 1 mmol)

  • Long-chain amine catalyst (e.g., Didecylamine, 0.1 mmol)

  • Solvent (e.g., Ethanol, 10 mL)

• Procedure:

  • To a round-bottom flask, add the aldehyde, active methylene compound, and solvent.

  • Add the long-chain amine catalyst to the mixture.

  • Stir the reaction mixture at room temperature (or heat as necessary).

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, remove the solvent under reduced pressure.

  • Purify the product by recrystallization or column chromatography.

2. Michael Addition

• Objective: To form a C-C bond via the addition of a nucleophile to an α,β-unsaturated carbonyl compound.

• Materials:

  • Michael acceptor (e.g., Chalcone, 1 mmol)

  • Michael donor (e.g., Diethyl malonate, 1.2 mmol)

  • Long-chain amine catalyst (e.g., Dodecylamine, 0.1 mmol)

  • Solvent (e.g., Toluene, 10 mL)

• Procedure:

  • In a flask, dissolve the Michael acceptor and Michael donor in the solvent.

  • Add the long-chain amine catalyst to the solution.

  • Stir the mixture at the desired temperature.

  • Follow the reaction's progress using TLC.

  • Once the reaction is complete, quench with a dilute acid solution (e.g., 1M HCl).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography.

3. Chalcone Synthesis (Claisen-Schmidt Condensation)

• Objective: To synthesize a chalcone via the aldol condensation of a substituted benzaldehyde and an acetophenone.

• Materials:

  • Substituted benzaldehyde (1 mmol)

  • Substituted acetophenone (1 mmol)

  • Long-chain amine catalyst (e.g., Hexadecylamine, 0.2 mmol)

  • Solvent (e.g., Ethanol, 15 mL)

• Procedure:

  • Dissolve the substituted benzaldehyde and acetophenone in the solvent in a round-bottom flask.

  • Add the long-chain amine catalyst to the mixture.

  • Reflux the reaction mixture for the required time, monitoring by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • If a precipitate forms, filter the product and wash with cold solvent.

  • If no precipitate forms, concentrate the solution and purify the residue by column chromatography or recrystallization.

Visualizations

The following diagrams illustrate the catalytic cycles and workflows for the discussed reactions.

Caption: Catalytic cycle for the amine-catalyzed Knoevenagel condensation.

Caption: Experimental workflow for a Michael addition reaction.

Caption: Mechanism of chalcone synthesis via amine-catalyzed aldol condensation.

Didecylamine vs. Other Quaternary Ammonium Compounds: A Comparative Guide to Antimicrobial Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial efficacy of didecyldimethylammonium chloride (DDAC), a prominent dialkyl quaternary ammonium (B1175870) compound, against other commonly used quaternary ammonium compounds (QACs) such as benzalkonium chloride (BAC) and cetylpyridinium (B1207926) chloride (CPC). The information is supported by experimental data, detailed methodologies, and visual representations of key mechanisms and workflows.

Quaternary ammonium compounds are a class of cationic surfactants widely employed as disinfectants, antiseptics, and preservatives due to their broad-spectrum antimicrobial activity.[1] Their efficacy is influenced by their molecular structure, particularly the length of the alkyl chains.[2] This guide delves into the comparative performance of these compounds to aid in the selection of appropriate agents for various research and development applications.

Antimicrobial Efficacy: A Quantitative Comparison

The antimicrobial efficacy of QACs is commonly determined by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[3] The following table summarizes the MIC values for DDAC, BAC, and CPC against a range of bacteria and fungi. Lower MIC values indicate higher antimicrobial potency.

Microorganism	Quaternary Ammonium Compound	Minimum Inhibitory Concentration (MIC)
Gram-Positive Bacteria
Staphylococcus aureus	Didecyldimethylammonium chloride (DDAC)	0.5 - 2 µg/mL
Benzalkonium chloride (BAC)	1 - 4 µg/mL
Cetylpyridinium chloride (CPC)	1 - 8 µg/mL
Enterococcus faecalis	Didecyldimethylammonium chloride (DDAC)	1 - 4 µg/mL
Benzalkonium chloride (BAC)	2 - 8 µg/mL
Cetylpyridinium chloride (CPC)	4 - 16 µg/mL
Gram-Negative Bacteria
Escherichia coli	Didecyldimethylammonium chloride (DDAC)	2 - 8 µg/mL
Benzalkonium chloride (BAC)	4 - 32 µg/mL
Cetylpyridinium chloride (CPC)	8 - 64 µg/mL
Pseudomonas aeruginosa	Didecyldimethylammonium chloride (DDAC)	8 - 64 µg/mL
Benzalkonium chloride (BAC)	16 - 128 µg/mL
Cetylpyridinium chloride (CPC)	32 - 256 µg/mL
Fungi
Candida albicans	Didecyldimethylammonium chloride (DDAC)	1 - 8 µg/mL
Benzalkonium chloride (BAC)	2 - 16 µg/mL
Cetylpyridinium chloride (CPC)	0.78 µg/mL[4]
Aspergillus niger	Didecyldimethylammonium chloride (DDAC)	4 - 32 µg/mL
Benzalkonium chloride (BAC)	8 - 64 µg/mL
Cetylpyridinium chloride (CPC)	16 - 128 µg/mL

Note: MIC values can vary depending on the specific strain, testing methodology, and experimental conditions. The data presented is a summary of reported ranges from various studies.

Overall, the data suggests that didecyldimethylammonium chloride (DDAC) often exhibits greater potency (lower MIC values) against a broad spectrum of bacteria compared to benzalkonium chloride (BAC) and cetylpyridinium chloride (CPC).[2] The twin alkyl chains of DDAC are thought to enhance its ability to penetrate the microbial cell membrane.[5]

Mechanism of Action of Quaternary Ammonium Compounds

The primary mechanism of antimicrobial action for QACs involves the disruption of the microbial cell membrane.[6][7] This multi-step process is initiated by the electrostatic attraction between the positively charged QAC molecule and the negatively charged components of the microbial cell surface, such as phospholipids (B1166683) and teichoic acids.[6][8]

References

• 1. Analysis of the Destabilization of Bacterial Membranes by Quaternary Ammonium Compounds: A Combined Experimental and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Didecyldimethylammonium chloride - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. A dual antibacterial action of soft quaternary ammonium compounds: bacteriostatic effects, membrane integrity, and reduced in vitro and in vivo toxici ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07975B [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Validation of Didecylamine's effectiveness as a corrosion inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effectiveness of didecylamine as a corrosion inhibitor against other common alternatives. The information is supported by experimental data from various studies, with detailed methodologies for key experiments.

Executive Summary

Didecylamine, a long-chain aliphatic amine, demonstrates significant potential as a corrosion inhibitor for various metals, particularly steel in acidic environments. Its primary mechanism of action involves the adsorption of its molecules onto the metal surface, forming a protective hydrophobic film. This film acts as a barrier, impeding the electrochemical processes that lead to corrosion. While direct comparative studies under identical conditions are limited, available data suggests that didecylamine and its analogs offer corrosion inhibition comparable to or, in some cases, exceeding that of other established inhibitors like benzotriazoles and certain phosphate-based compounds.

Data Presentation: Quantitative Comparison of Corrosion Inhibitors

The following tables summarize the performance of didecylamine and its alternatives as corrosion inhibitors, based on data from weight loss, potentiodynamic polarization, and electrochemical impedance spectroscopy (EIS) experiments. It is crucial to note that the experimental conditions can significantly influence the inhibition efficiency.

Table 1: Performance of Didecylamine and its Analogs

Inhibitor	Concentration	Corrosive Medium	Metal	Temperature (°C)	Inhibition Efficiency (%)	Test Method
Didecyl dimethyl ammonium (B1175870) chloride	400 ppm	1 M HCl	Carbon Steel	Not Specified	98.9	Weight Loss[1]
n-Decylamine	10⁻¹ M	1 N H₂SO₄	Low Carbon Steel	Not Specified	Not Specified	Potentiodynamic Polarization[2]
Dodecylamine	100 ppm	0.3 mol/L HCl	Carbon Steel	30	~90	Potentiodynamic Polarization[3]
N-oleyl-1,3-propanediamine	5 g/L	1 mol/L HCl	20 Steel	70	94.5	Weight Loss[4]

Table 2: Performance of Imidazoline-Based Inhibitors

Inhibitor	Concentration	Corrosive Medium	Metal	Temperature (°C)	Inhibition Efficiency (%)	Test Method
Imidazoline (B1206853) (AM)	Not Specified	3.5% NaCl (CO₂ saturated)	Q235 Steel	Not Specified	> A1, A2	EIS & Potentiodynamic Polarization[5][6]
Imidazoline	100 ppm	Not Specified	Not Specified	149 (300°F)	38-72	Not Specified[7]
Imidazoline (DETA/TOFA)	30 ppm	NaCl (CO₂ saturated)	X65 Carbon Steel	80	Not Specified	LPR[8]
Imidazoline (S-Imd)	300 ppm	Not Specified	Carbon Steel	Not Specified	91.6 (BOL), 89.9 (TOL)	Weight Loss & Electrochemical[9]

Table 3: Performance of Phosphate-Based Inhibitors

Inhibitor	Concentration	Corrosive Medium	Metal	Temperature (°C)	Inhibition Efficiency (%)	Test Method
Ammonium Phosphate Monobasic (APMB)	2%	SCP + 3.5 wt.% NaCl	Steel Rebar	Not Specified	90	EIS[10]
Dodecyl Phosphate (analogue)	100 ppm	1 M HCl	Steel	25	92.5	Weight Loss[11]
Dodecyl Phosphate (analogue)	100 ppm	1 M HCl	Steel	25	94.8	EIS[11]

Table 4: Performance of Benzotriazole (BTA) and its Derivatives

Inhibitor	Concentration	Corrosive Medium	Metal	Temperature (°C)	Inhibition Efficiency (%)	Test Method
Benzotriazole	Not Specified	Neutral (0.1 M KCl)	Iron	Not Specified	Good	Potentiodynamic Polarization & Raman Spectroscopy[12]
Benzotriazole	Not Specified	Bicarbonate solution	X65 Pipeline Steel	Not Specified	Effective	Electrochemical & AFM[13]
1-Aminobenzotriazole	400 ppm	0.5 M HCl	Mild Steel	Not Specified	~98	Weight Loss[14]
1-Acetyl-1H-Benzotriazole (ABTZ)	Not Specified	1M HCl	Mild Steel	Not Specified	Increases with concentration	Weight Loss & Potentiodynamic Polarization[15]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Weight Loss Method (Gravimetric)

This method determines the corrosion rate by measuring the loss in mass of a metal specimen after exposure to a corrosive environment.

Procedure:

• Specimen Preparation: Metal coupons of known dimensions are mechanically polished, degreased with a suitable solvent (e.g., acetone), washed with distilled water, and dried.

• Initial Weighing: The initial weight of the prepared coupons is accurately measured and recorded.

• Immersion: The coupons are suspended in the corrosive solution, with and without the inhibitor, for a specified period and at a controlled temperature.

• Cleaning: After the immersion period, the coupons are removed, and corrosion products are cleaned off according to standard procedures (e.g., using a specific acid solution and brushing).

• Final Weighing: The cleaned and dried coupons are weighed again to determine the final mass.

• Calculation of Corrosion Rate and Inhibition Efficiency:

  • The corrosion rate (CR) is calculated using the formula: CR (mm/year) = (K × W) / (A × T × D) where K is a constant, W is the weight loss in grams, A is the surface area in cm², T is the exposure time in hours, and D is the density of the metal in g/cm³.

  • The inhibition efficiency (IE%) is calculated as: IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100 where CR_blank and CR_inhibitor are the corrosion rates in the absence and presence of the inhibitor, respectively.

Potentiodynamic Polarization

This electrochemical technique measures the relationship between the potential applied to a metal and the resulting current. It provides information about the corrosion potential (Ecorr), corrosion current density (icorr), and the anodic and cathodic behavior of the system.

Procedure:

• Electrochemical Cell Setup: A three-electrode cell is used, consisting of a working electrode (the metal specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum or graphite).

• Open Circuit Potential (OCP) Measurement: The potential of the working electrode is monitored until it stabilizes to determine the Ecorr.

• Polarization Scan: The potential is scanned from a value cathodic to Ecorr to a value anodic to Ecorr at a slow, constant scan rate. The resulting current is recorded.

• Data Analysis: The corrosion current density (icorr) is determined by extrapolating the linear portions of the anodic and cathodic curves (Tafel slopes) back to the Ecorr.

• Calculation of Inhibition Efficiency: IE% = [(icorr_blank - icorr_inhibitor) / icorr_blank] × 100 where icorr_blank and icorr_inhibitor are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrochemical system, allowing for the characterization of the protective film formed by the inhibitor.

Procedure:

• Electrochemical Cell Setup: The same three-electrode cell as in potentiodynamic polarization is used.

• AC Signal Application: A small amplitude AC potential is applied to the working electrode at its OCP over a range of frequencies.

• Impedance Measurement: The resulting AC current and the phase shift between the potential and current are measured to determine the impedance of the system at each frequency.

• Data Analysis: The impedance data is often represented as Nyquist and Bode plots. The data is fitted to an equivalent electrical circuit model to determine parameters such as the charge transfer resistance (Rct).

• Calculation of Inhibition Efficiency: IE% = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] × 100 where Rct_inhibitor and Rct_blank are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Mandatory Visualization

Corrosion Inhibition Mechanism of Didecylamine

The primary mechanism of corrosion inhibition by didecylamine involves the formation of a protective layer on the metal surface. The nitrogen atom in the amine group acts as a Lewis base and donates its lone pair of electrons to the vacant d-orbitals of the metal atoms, leading to chemisorption. The long alkyl chains then orient themselves away from the surface, creating a hydrophobic barrier that repels water and corrosive species.

Caption: Adsorption mechanism of didecylamine on a metal surface.

Experimental Workflow for Corrosion Inhibitor Evaluation

The following diagram illustrates a typical workflow for evaluating the effectiveness of a corrosion inhibitor using common laboratory techniques.

Caption: General workflow for evaluating corrosion inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Study on the Corrosion Inhibition Performance and Mechanism of N-Oleyl-1,3-Propanediamine on 20 Steel in HCl Environment [mat-pro.com]
• 5. Comparison of the corrosion inhibition performance of imidazoline and its intermediate amide [journal.buct.edu.cn]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. Imidazoline As a Volatile Corrosion Inhibitor for Mitigation of Top- and Bottom-of-the-Line CO2 Corrosion in Carbon Steel Pipelines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effect of Phosphate-Based Inhibitor on Corrosion Kinetics and Mechanism for Formation of Passive Film onto the Steel Rebar in Chloride-Containing Pore Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pccc.icrc.ac.ir [pccc.icrc.ac.ir]
• 15. Effect of 1-Acetyl-1H-Benzotriazole on Corrosion of Mild Steel in 1M HCl | Journal of Scientific Research [banglajol.info]

A Comparative Guide to Didecylamine and Its Derivatives in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

The landscape of drug delivery is continually evolving, with a significant focus on developing efficient and safe nanocarriers. Among the various materials being explored, cationic lipids have garnered considerable attention for their ability to encapsulate and deliver therapeutic payloads. This guide offers a comparative study of didecylamine and its derivatives, with a particular focus on their application in drug delivery systems. We will delve into their performance, supported by experimental data, and provide detailed methodologies for key experiments.

Introduction to Didecylamine and Its Derivatives

Didecylamine is a secondary amine with two ten-carbon alkyl chains. Its derivatives, particularly the quaternary ammonium (B1175870) compounds like Didecyldimethylammonium Bromide (DDAB), are widely used as cationic surfactants.[1] In the context of drug delivery, the amphiphilic nature of these molecules—possessing both a hydrophobic tail and a hydrophilic headgroup—allows them to self-assemble into various nanostructures such as liposomes, micelles, and solid lipid nanoparticles (SLNs). These nanostructures can encapsulate both hydrophobic and hydrophilic drugs, protecting them from degradation and facilitating their transport to target cells.

One of the most studied derivatives is DDAB, a quaternary ammonium salt. Its permanent positive charge allows for strong electrostatic interactions with negatively charged cell membranes, which can enhance cellular uptake.[2] Furthermore, the double alkyl chains of DDAB contribute to the stability of the lipid bilayers in liposomes and other nanoparticle formulations.[1]

Comparative Performance in Drug Delivery

The efficacy of didecylamine and its derivatives as drug carriers is determined by several key parameters, including drug loading capacity, encapsulation efficiency, particle size, zeta potential, and cytotoxicity. While comprehensive comparative data across a wide range of didecylamine derivatives is limited in the literature, we can draw comparisons based on available studies, with a primary focus on DDAB-containing formulations.

Physicochemical Properties and Drug Encapsulation

The physicochemical properties of the nanoparticles are crucial for their in vivo performance.[3] Smaller particle sizes, typically below 200 nm, are desirable to avoid rapid clearance by the reticuloendothelial system (RES). A positive zeta potential, conferred by the cationic nature of didecylamine derivatives, can enhance stability through electrostatic repulsion and improve interaction with negatively charged cell membranes.

Table 1: Comparative Physicochemical Properties and Drug Loading of Didecylamine Derivative-Based Nanoparticles

Formulation	Drug	Particle Size (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
DDAB/TPGS Mixed Micelles	Baohuoside I	125.3 ± 4.2	+25.4 ± 1.5	85.2 ± 3.1	8.5 ± 0.3	[1]
HA-DDAB/TPGS Mixed Micelles	Baohuoside I	158.6 ± 5.7	-15.8 ± 2.1	82.1 ± 2.8	8.2 ± 0.3	[1]
DDAB-SLNs	-	150-250	Positive	Not Applicable	Not Applicable	[4]
CTAB-SLNs	-	100-200	Positive	Not Applicable	Not Applicable	[4]

TPGS: d-α-tocopheryl polyethylene (B3416737) glycol succinate; HA: Hyaluronic Acid; SLNs: Solid Lipid Nanoparticles; CTAB: Cetyltrimethylammonium bromide.

Cytotoxicity and Biocompatibility

A critical aspect of any drug delivery system is its safety profile. Cationic lipids, including didecylamine derivatives, can exhibit inherent cytotoxicity due to their interaction with cell membranes. This toxicity is often dose-dependent and cell-type specific.[4][5]

Table 2: Comparative Cytotoxicity of Didecylamine Derivative-Based Formulations

Formulation	Cell Line	Assay	IC50 Value	Key Findings	Reference
Baohuoside I	A549	MTT	15.6 µM	-	[1]
DTBM (DDAB/TPGS micelles with Baohuoside I)	A549	MTT	8.2 µM	Micellar formulation increased cytotoxicity compared to free drug.	[1]
HDTBM (HA-coated DTBM)	A549	MTT	4.5 µM	HA coating further enhanced cytotoxicity.	[1]
DDAB-SLNs	Caco-2	MTT	> 660 µg/mL (DDAB concentration)	DDAB-SLNs showed significantly lower cytotoxicity compared to CTAB-SLNs.	[4]
CTAB-SLNs	Caco-2	MTT	< 66.0 µg/mL (CTAB concentration)	CTAB-SLNs were highly cytotoxic even at low concentrations.	[4]

These findings suggest that the formulation plays a crucial role in mitigating the cytotoxicity of the cationic lipid. For instance, in the study by Pinto et al. (2019), DDAB-based SLNs were found to be significantly less toxic than those formulated with CTAB, another cationic surfactant.[4]

Experimental Protocols

Preparation of Didecylamine-Based Liposomes by Thin-Film Hydration

This method is widely used for the preparation of liposomes.[6]

Materials:

• Didecylamine or its derivative (e.g., DDAB)

• Co-lipid (e.g., DOPE, Cholesterol)

• Drug to be encapsulated

• Organic solvent (e.g., Chloroform, Methanol)

• Aqueous buffer (e.g., PBS, HEPES)

Procedure:

• Dissolve the didecylamine derivative and co-lipid in the organic solvent in a round-bottom flask.

• If encapsulating a lipophilic drug, dissolve it in the organic solvent along with the lipids.

• Remove the organic solvent using a rotary evaporator under vacuum to form a thin lipid film on the flask wall.

• Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film with the aqueous buffer (containing the hydrophilic drug, if applicable) by gentle rotation above the lipid transition temperature.

• To obtain smaller, unilamellar vesicles, the resulting liposome (B1194612) suspension can be sonicated or extruded through polycarbonate membranes of a defined pore size.

References

• 1. researchgate.net [researchgate.net]
• 2. devtoolsdaily.com [devtoolsdaily.com]
• 3. Interaction of cationic drugs with liposomes. | Semantic Scholar [semanticscholar.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. ijpsjournal.com [ijpsjournal.com]

Efficacy of Didecylamine vs. other surfactants in emulsification

For researchers, scientists, and drug development professionals, the selection of an appropriate surfactant is a critical step in the formulation of stable and effective emulsions. This guide provides a comparative analysis of the efficacy of didecylamine, a cationic surfactant, against other commonly used surfactants in emulsification. While direct comparative studies on the emulsification performance of didecylamine are limited, this guide synthesizes available data on its properties and compares them with those of other surfactant classes.

Didecylamine: A Profile

Didecylamine is a secondary amine with two C10 alkyl chains, giving it significant hydrophobic character. As a cationic surfactant, its hydrophilic amine headgroup can acquire a positive charge, particularly in acidic aqueous solutions. This charge plays a crucial role in its interfacial activity and stabilization mechanism. It is recognized for its surfactant properties and is utilized as an emulsifier and corrosion inhibitor in various industrial applications[1][2].

Comparative Performance of Surfactants in Emulsification

The efficacy of a surfactant in creating a stable emulsion is determined by its ability to lower the interfacial tension between the oil and water phases and to form a stable interfacial film around the dispersed droplets, preventing their coalescence. Key parameters for evaluating this performance include droplet size, emulsion stability over time, and the zeta potential of the droplets.

The following table summarizes typical performance characteristics of different surfactant classes. The values presented are illustrative and can vary significantly based on the specific oil phase, surfactant concentration, and emulsification method used.

Surfactant Class	Example Surfactants	Typical Emulsion Type	Typical Mean Droplet Size	Zeta Potential	Stabilization Mechanism
Cationic	Didecylamine, Cetyltrimethylammonium bromide (CTAB)	W/O or O/W	-	Positive	Electrostatic and Steric
Anionic	Sodium Dodecyl Sulfate (SDS)	O/W	150 - 300 nm	Negative	Electrostatic and Steric
Non-ionic (High HLB)	Polysorbate 80 (Tween 80)	O/W	100 - 500 nm	Near Neutral	Steric
Non-ionic (Low HLB)	Sorbitan (B8754009) Oleate (Span 80)	W/O	200 - 1000 nm	Near Neutral	Steric

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are standard protocols for key experiments in emulsion characterization.

Preparation of Oil-in-Water (O/W) Emulsion

This protocol describes a general method for preparing an O/W emulsion using a high-shear homogenizer.

Materials:

• Oil phase (e.g., mineral oil, soybean oil)

• Aqueous phase (deionized water)

• Surfactant (e.g., Didecylamine, Polysorbate 80)

Procedure:

• Prepare the aqueous phase by dissolving the desired concentration of the surfactant in deionized water. For cationic surfactants like didecylamine, the pH of the aqueous phase may be adjusted to ensure protonation of the amine group.

• Heat the oil and aqueous phases separately to a specified temperature (e.g., 60-70 °C) to facilitate emulsification.

• Gradually add the oil phase to the aqueous phase while continuously mixing with a high-shear homogenizer (e.g., Ultra-Turrax) at a specified speed (e.g., 5000-10000 rpm) for a defined period (e.g., 5-10 minutes).

• Allow the emulsion to cool to room temperature while stirring gently.

• Store the prepared emulsion in a sealed container for further characterization.

Droplet Size and Zeta Potential Measurement

Dynamic Light Scattering (DLS) is a common technique for measuring the size distribution of droplets in an emulsion. Electrophoretic Light Scattering (ELS) is used to determine the zeta potential.

Instrumentation:

• Zetasizer (e.g., Malvern Zetasizer Nano ZS)

Procedure:

• Dilute the emulsion with the continuous phase (e.g., deionized water for O/W emulsions) to a suitable concentration to avoid multiple scattering effects.

• Equilibrate the sample to a constant temperature (e.g., 25 °C) in the instrument.

• For droplet size measurement, perform DLS analysis to obtain the intensity-weighted size distribution, from which the mean droplet diameter (Z-average) and polydispersity index (PDI) are determined.

• For zeta potential measurement, inject the diluted sample into a folded capillary cell and apply an electric field. The instrument measures the electrophoretic mobility of the droplets and calculates the zeta potential.

• Perform measurements in triplicate and report the average values.

Emulsion Stability Assessment

The stability of an emulsion can be assessed by monitoring changes in droplet size and visual phase separation over time under different storage conditions.

Procedure:

• Divide the freshly prepared emulsion into several sealed containers.

• Store the containers under different conditions, such as room temperature (25 °C), elevated temperature (e.g., 40 °C), and refrigeration (4 °C).

• At specified time intervals (e.g., 0, 1, 7, 14, and 30 days), visually inspect the samples for any signs of creaming, sedimentation, or phase separation.

• At the same time intervals, measure the droplet size and zeta potential as described in the protocol above.

• An increase in mean droplet size over time indicates coalescence, a sign of emulsion instability. Significant changes in zeta potential can also indicate changes in the interfacial film.

Visualizing Emulsification Concepts

To better illustrate the processes and principles involved in emulsification, the following diagrams are provided.

A typical workflow for the preparation and characterization of an emulsion.

Mechanisms of emulsion stabilization by different surfactant types.

Conclusion

Didecylamine, as a cationic surfactant with substantial hydrophobic characteristics, is expected to be an effective emulsifier, particularly for water-in-oil emulsions. Its primary stabilization mechanism would be a combination of electrostatic repulsion between positively charged droplets and steric hindrance from its long alkyl chains. In comparison, non-ionic surfactants like polysorbates and sorbitan esters stabilize emulsions primarily through steric hindrance and are widely used for both O/W and W/O emulsions, with their suitability determined by their Hydrophilic-Lipophilic Balance (HLB). The choice of surfactant will ultimately depend on the specific requirements of the formulation, including the nature of the oil and aqueous phases, the desired emulsion type, and the required stability under various conditions. Further experimental studies are needed to provide a direct quantitative comparison of didecylamine's emulsification efficacy against other standard surfactants.

References

• 1. s3.ap-southeast-1.amazonaws.com [s3.ap-southeast-1.amazonaws.com]
• 2. ijarse.com [ijarse.com]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of Didecylamine-Capped vs. Citrate-Capped Nanoparticles: A Guide for Researchers

In the rapidly evolving field of nanomedicine, the surface functionalization of nanoparticles plays a pivotal role in determining their biological fate and therapeutic efficacy. The choice of capping agent dictates critical physicochemical properties such as surface charge, stability, and hydrophobicity, which in turn influence drug loading, release kinetics, cellular uptake, and biocompatibility. This guide provides a comprehensive comparative analysis of two commonly employed capping agents: didecylamine, a cationic lipid, and citrate (B86180), a small anionic molecule. This objective comparison, supported by experimental data, is intended to assist researchers, scientists, and drug development professionals in selecting the optimal nanoparticle formulation for their specific applications.

Key Performance Characteristics: Didecylamine-Capped vs. Citrate-Capped Nanoparticles

The distinct chemical nature of didecylamine and citrate imparts opposing surface charges to nanoparticles, leading to significant differences in their behavior in biological systems. Didecylamine, with its two long alkyl chains and a primary amine group, confers a positive surface charge and a lipophilic character. In contrast, the carboxylate groups of citrate provide a negative surface charge and hydrophilicity. These fundamental differences have profound implications for their performance in drug delivery applications.

Table 1: Physicochemical Properties

Property	Didecylamine-Capped Nanoparticles	Citrate-Capped Nanoparticles
Surface Charge (Zeta Potential)	Positive (+30 to +50 mV)	Negative (-30 to -50 mV)
Hydrodynamic Diameter	Generally larger due to the long alkyl chains	Typically smaller and dependent on synthesis method
Colloidal Stability in Physiological Media	Prone to aggregation in high salt buffers due to charge screening	Generally stable in physiological buffers
Hydrophobicity/Hydrophilicity	Lipophilic/Hydrophobic	Hydrophilic

Table 2: Drug Delivery Performance

Performance Metric	Didecylamine-Capped Nanoparticles	Citrate-Capped Nanoparticles
Drug Loading Capacity (for hydrophobic drugs)	High	Low
Drug Release Profile	Sustained release, often triggered by acidic pH in endosomes	Burst release or diffusion-controlled release
Cellular Uptake Efficiency	High, due to electrostatic interactions with the negatively charged cell membrane[1][2][3]	Lower, primarily through endocytosis[4]
Cytotoxicity	Can be higher due to membrane disruption and mitochondrial damage[5]	Generally lower, but can induce oxidative stress at high concentrations[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and comparative evaluation of functionalized nanoparticles.

Synthesis of Didecylamine-Capped Gold Nanoparticles

This protocol is adapted from methods for synthesizing amine-capped gold nanoparticles.[7][8][9]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Didecylamine

• Toluene (B28343)

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol (B129727)

Procedure:

• Dissolve HAuCl₄·3H₂O in deionized water to prepare a 10 mM stock solution.

• Dissolve didecylamine in toluene to prepare a 100 mM stock solution.

• In a flask, mix 1 mL of the HAuCl₄ stock solution with 20 mL of toluene.

• Add 2 mL of the didecylamine solution to the flask and stir vigorously for 30 minutes. The solution should turn from yellow to colorless as the gold salt is transferred to the organic phase.

• Prepare a fresh aqueous solution of NaBH₄ (100 mM).

• Rapidly inject 0.5 mL of the NaBH₄ solution into the vigorously stirred gold-didecylamine mixture.

• Continue stirring for 2 hours. The solution will gradually change color to a deep ruby red, indicating the formation of gold nanoparticles.

• Wash the nanoparticles by adding methanol to precipitate them, followed by centrifugation and redispersion in toluene. Repeat this washing step three times.

• Finally, resuspend the purified didecylamine-capped gold nanoparticles in a suitable solvent for characterization.

Synthesis of Citrate-Capped Gold Nanoparticles (Turkevich-Frens Method)

This is a widely used method for synthesizing citrate-stabilized gold nanoparticles.[10][11][12]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Trisodium (B8492382) citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water

Procedure:

• Bring 100 mL of a 1 mM HAuCl₄ solution to a rolling boil in a clean flask with constant stirring.

• Rapidly add 10 mL of a 38.8 mM trisodium citrate solution to the boiling HAuCl₄ solution.

• The solution will undergo a series of color changes, from yellow to colorless, then to a grayish hue, and finally to a deep red or burgundy.

• Continue boiling and stirring for an additional 15 minutes after the final color change.

• Remove the flask from the heat and allow it to cool to room temperature while still stirring.

• The resulting solution contains citrate-capped gold nanoparticles. Store at 4°C.

Comparative Cytotoxicity Assessment (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.[13][14][15]

Procedure:

• Seed cells (e.g., HeLa or A549) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Prepare serial dilutions of both didecylamine-capped and citrate-capped nanoparticles in complete cell culture medium.

• Remove the old medium from the cells and add 100 µL of the nanoparticle dilutions to the respective wells. Include untreated cells as a negative control.

• Incubate the plate for 24 or 48 hours at 37°C in a 5% CO₂ incubator.

• After incubation, add 10 µL of 5 mg/mL MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Comparative Drug Release Study

This protocol uses a dialysis method to compare the release of a model hydrophobic drug (e.g., doxorubicin) from the two types of nanoparticles.[16][17][18][19][20]

Procedure:

• Load both didecylamine-capped and citrate-capped nanoparticles with the model drug.

• Place a known concentration of the drug-loaded nanoparticle suspension into a dialysis bag (with a molecular weight cut-off appropriate to retain the nanoparticles but allow the free drug to pass through).

• Immerse the dialysis bag in a release buffer (e.g., phosphate-buffered saline at pH 7.4 and pH 5.5 to simulate physiological and endosomal conditions, respectively) at 37°C with constant stirring.

• At predetermined time intervals, withdraw a small aliquot of the release buffer and replace it with an equal volume of fresh buffer to maintain sink conditions.

• Quantify the concentration of the released drug in the collected aliquots using a suitable analytical method (e.g., UV-Vis spectrophotometry or fluorescence spectroscopy).

• Plot the cumulative percentage of drug released versus time.

Visualizing a Key Cellular Interaction

The surface charge of nanoparticles is a critical determinant of their interaction with the cell membrane and subsequent intracellular trafficking. Positively charged nanoparticles, such as those capped with didecylamine, are known to have a strong electrostatic interaction with the negatively charged cell membrane, leading to efficient cellular uptake. This uptake can trigger various downstream signaling events.

Caption: Experimental workflow for nanoparticle evaluation.

The interaction of nanoparticles with cells can activate intracellular signaling cascades, such as the Mitogen-Activated Protein Kinase (MAPK) pathway, which is involved in cell proliferation, differentiation, and apoptosis. The surface properties of nanoparticles can influence the activation of this pathway.[21][22]

Caption: Nanoparticle-induced MAPK signaling pathway.

Conclusion

References

• 1. mdpi.com [mdpi.com]
• 2. cea.fr [cea.fr]
• 3. researchgate.net [researchgate.net]
• 4. Cellular Uptake of Nanoparticles: Journey Inside the Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The role of surface charge in cellular uptake and cytotoxicity of medical nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Citrate-capped gold nanoparticles with a diameter of 14 nm alter the expression of genes associated with stress response, cytoprotection and lipid metabolism in CaCo-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Facile Synthesis of Gold Nanoparticles with Narrow Size Distribution by Using AuCl or AuBr as the Precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. research.rug.nl [research.rug.nl]
• 10. Citrate Synthesis of Gold Nanoparticles – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Bot Verification [rasayanjournal.co.in]
• 13. Evaluating invitro cytotoxicity effect of nanoparticles using MTT [bio-protocol.org]
• 14. benchchem.com [benchchem.com]
• 15. m.youtube.com [m.youtube.com]
• 16. mdpi.com [mdpi.com]
• 17. In Vitro Release Study of the Polymeric Drug Nanoparticles: Development and Validation of a Novel Method [ouci.dntb.gov.ua]
• 18. researchgate.net [researchgate.net]
• 19. spds.in [spds.in]
• 20. In Vitro Release Study of the Polymeric Drug Nanoparticles: Development and Validation of a Novel Method - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. Nanoparticle-mediated targeting of MAPK signaling predisposes tumor to chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Purity of Synthesized Didecylamine using Nuclear Magnetic Resonance (NMR) Spectroscopy

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

The synthesis of long-chain aliphatic amines like didecylamine is a fundamental process in the development of various pharmaceuticals and research chemicals. Ensuring the purity of the synthesized product is paramount for its intended application. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a primary and powerful analytical technique for the structural elucidation and purity assessment of such compounds. This guide provides a comprehensive comparison of the expected NMR spectral data for pure didecylamine against potential impurities and outlines the experimental protocol for this analysis.

Comparison of NMR Spectral Data

A critical aspect of validating the purity of synthesized didecylamine involves comparing its ¹H and ¹³C NMR spectra with known values for the pure compound and potential impurities that may arise from the synthesis. Common impurities can include unreacted starting materials, byproducts from side reactions, or degradation products.

Below is a summary of the expected chemical shifts for didecylamine and common related impurities in deuterated chloroform (B151607) (CDCl₃), a common NMR solvent.

Compound	Functional Group	¹H NMR Chemical Shift (ppm)	¹³C NMR Chemical Shift (ppm)
Didecylamine	-CH₂-NH-CH₂-	~2.5 - 2.7 (t)	~50.0
-NH-	~1.0 - 2.0 (br s)	-
-CH₂- chain	~1.2 - 1.6 (m)	~22.7 - 32.5
-CH₃	~0.88 (t)	~14.1
n-Decylamine	-CH₂-NH₂	~2.68 (t)	~42.2
-NH₂	~1.1 (br s)	-
Tridecylamine	-CH₂-N-(CH₂-)₂	~2.4 (t)	~54.0
Decyl alcohol	-CH₂-OH	~3.64 (t)	~63.1
-OH	Variable (br s)	-
Decanal	-CHO	~9.77 (t)	~202.9
-CH₂-CHO	~2.42 (dt)	~43.9

Note: Chemical shifts are approximate and can be influenced by concentration, solvent, and temperature. t = triplet, br s = broad singlet, m = multiplet, dt = doublet of triplets.

Experimental Protocol for NMR Analysis

A standardized protocol is crucial for obtaining reproducible and reliable NMR data.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the synthesized didecylamine.

• Dissolve the sample in approximately 0.6-0.8 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Data Acquisition:

• Instrument: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR:

  • Acquire the spectrum using a standard single-pulse experiment.

  • Set the spectral width to cover a range of -1 to 10 ppm.

  • Use a pulse angle of 30-45 degrees.

  • Set the relaxation delay to at least 2 seconds.

  • Acquire a sufficient number of scans (typically 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Set the spectral width to cover a range of 0 to 220 ppm.

  • Use a pulse angle of 30 degrees.

  • Set the relaxation delay to 2 seconds.

  • A larger number of scans (e.g., 1024 or more) will be necessary due to the low natural abundance of the ¹³C isotope.

3. Data Processing and Analysis:

• Apply Fourier transformation to the acquired free induction decay (FID).

• Phase the resulting spectrum.

• Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for ¹H NMR and the CDCl₃ solvent peak to 77.16 ppm for ¹³C NMR.

• Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of protons.

• Analyze the chemical shifts, multiplicities, and coupling constants to confirm the structure of didecylamine and identify any impurity signals by comparing them to the data in the table above and reference spectra.

Workflow for Purity Validation

The logical flow for validating the purity of synthesized didecylamine using NMR is outlined below.

NMR Purity Validation Workflow

Comparison with Other Analytical Methods

While NMR is a powerful tool for both structural confirmation and purity assessment, other analytical techniques can provide complementary information.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC can effectively separate volatile impurities from the main product, and MS provides information about the molecular weight of the components. This method is highly sensitive for detecting trace impurities but does not provide the detailed structural information of NMR.

• High-Performance Liquid Chromatography (HPLC): HPLC is suitable for the separation of less volatile impurities. When coupled with a mass spectrometer (LC-MS), it can provide molecular weight information. Like GC-MS, it is excellent for quantification but less informative for de novo structure elucidation compared to NMR.

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is a rapid and simple technique to confirm the presence of key functional groups. For didecylamine, the presence of a secondary amine N-H stretch and the absence of primary amine (N-H₂) stretches or carbonyl (C=O) peaks from starting materials can be quickly verified. However, it is not suitable for quantifying purity or identifying structurally similar impurities.

Didecylamine as an Ion-Pairing Agent: A Comparative Performance Guide Against TEA and DIPEA

For Researchers, Scientists, and Drug Development Professionals

In the realm of reversed-phase high-performance liquid chromatography (RP-HPLC), particularly for the analysis of acidic molecules like oligonucleotides and peptides, the use of ion-pairing agents is a cornerstone technique to achieve adequate retention and separation. Triethylamine (TEA) and diisopropylethylamine (DIPEA) are staples in this field, valued for their ability to form neutral ion pairs with negatively charged analytes, thereby increasing their hydrophobicity and interaction with the stationary phase. This guide introduces didecylamine as a potent, highly hydrophobic alternative and provides a comparative benchmark of its expected performance against the well-established TEA and DIPEA.

While direct, quantitative comparative studies on didecylamine are limited in publicly available literature, its performance can be inferred from the well-documented behavior of other long-chain alkylamines used in ion-pairing chromatography. The primary differentiator for didecylamine is its long twin alkyl chains, which significantly increase its hydrophobicity compared to TEA and DIPEA.

Performance Overview and Key Characteristics

The choice of an ion-pairing agent is critical and influences retention time, selectivity, and mass spectrometry (MS) compatibility. The hydrophobicity and steric hindrance of the amine are key factors.

• Triethylamine (TEA) is a widely used, relatively small, and basic ion-pairing agent. It is effective for a broad range of analytes. However, its relatively lower hydrophobicity may require higher concentrations in the mobile phase, which can lead to ion suppression in MS detection.

• Diisopropylethylamine (DIPEA) , also known as Hünig's base, offers greater steric hindrance around the nitrogen atom compared to TEA. This can be advantageous in reducing unwanted side reactions, though it is a slightly weaker base.[1] Its bulkier structure can also influence selectivity.

• Didecylamine , with its two C10 alkyl chains, is significantly more hydrophobic than both TEA and DIPEA. This increased hydrophobicity is expected to lead to stronger interaction with the C18 stationary phase, forming a more stable and retentive "dynamic ion-exchange" surface.

The general trend in ion-pairing chromatography is that increasing the hydrophobicity of the alkylamine increases the retention of the analyte.[2] This allows for the use of lower concentrations of the ion-pairing agent, which can be beneficial for MS sensitivity by reducing ion suppression.

Data Presentation: Comparative Analysis

The following table summarizes the key properties and expected performance characteristics of didecylamine, TEA, and DIPEA as ion-pairing agents.

Feature	Didecylamine	Triethylamine (TEA)	Diisopropylethylamine (DIPEA)
Structure	(C₁₀H₂₁)₂NH	(C₂H₅)₃N	(i-C₃H₇)₂N(C₂H₅)
Molecular Weight	297.57 g/mol	101.19 g/mol	129.24 g/mol
Relative Hydrophobicity	Very High	Moderate	High
Expected Retention Increase	Significant	Moderate	Moderate to High
Required Concentration	Low	High	Moderate to High
MS Compatibility	Potentially Improved (due to lower concentration)	Moderate (can cause ion suppression)	Moderate to Good
Steric Hindrance	Moderate	Low	High

Experimental Protocols

Below are generalized experimental protocols for ion-pairing reversed-phase chromatography. Specific concentrations and gradients will require optimization based on the analyte and column chemistry.

General Protocol for Ion-Pairing RP-HPLC

Objective: To separate anionic analytes (e.g., oligonucleotides) using an amine ion-pairing agent.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile (B52724) or methanol

• Ion-pairing agent (Didecylamine, TEA, or DIPEA)

• Acidic counterion (e.g., 1,1,1,3,3,3-hexafluoro-2-propanol (B117542) (HFIP) or acetic acid)

• Reversed-phase HPLC column (e.g., C18)

• HPLC or UHPLC system with UV or MS detector

Mobile Phase Preparation (Example with HFIP): [3]

• Aqueous Mobile Phase (Mobile Phase A):

  • To prepare 500 mL, add the desired amount of HFIP to approximately 400 mL of HPLC-grade water and mix.

  • Add the specified amount of the amine ion-pairing agent (e.g., 15 mM TEA, 10 mM DIPEA, or a lower concentration for didecylamine, to be optimized) and mix.

  • Add water to a final volume of 500 mL. These mobile phases are typically used without pH adjustment.[3]

• Organic Mobile Phase (Mobile Phase B):

  • Prepare a mixture of the same concentration of ion-pairing agent and HFIP in an organic solvent (e.g., acetonitrile or methanol).

Chromatographic Conditions (Example Gradient):

• Column: C18, 2.1 x 100 mm, 1.7 µm

• Flow Rate: 0.2 mL/min

• Column Temperature: 50-60 °C

• Gradient:

  • 0-2 min: 20% B

  • 2-15 min: 20-80% B (linear gradient)

  • 15-17 min: 80% B

  • 17-18 min: 80-20% B

  • 18-20 min: 20% B (re-equilibration)

Note: The gradient steepness and organic solvent percentage will need to be adjusted based on the hydrophobicity of the ion-pairing agent. For a more hydrophobic agent like didecylamine, a steeper gradient or a higher initial percentage of organic solvent may be required to elute the analytes in a reasonable time.

Mandatory Visualizations

Logical Relationship: Impact of Ion-Pairing Agent Properties on Chromatographic Performance

References

• 1. N,N-Diisopropylethylamine - Wikipedia [en.wikipedia.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. agilent.com [agilent.com]

Head-to-head comparison of Didecylamine and Octadecylamine in nanoparticle formulation

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Selecting Cationic Lipids for Nanoparticle-Based Drug Delivery Systems.

The rational design of lipid-based nanoparticles for drug delivery hinges on the careful selection of each component. Cationic lipids, in particular, play a pivotal role in nanoparticle formation, stability, and interaction with biological systems. Among the myriad of available cationic lipids, long-chain primary amines like didecylamine and octadecylamine (B50001) are often considered for their simplicity and cationic nature, which facilitates the encapsulation of anionic therapeutic payloads such as nucleic acids. This guide provides a head-to-head comparison of didecylamine and octadecylamine in the context of nanoparticle formulation, supported by available experimental data and established principles of lipid nanoparticle science.

Executive Summary

While direct comparative studies formulating nanoparticles with didecylamine versus octadecylamine as the sole cationic lipid are scarce in publicly available literature, a comparative analysis can be drawn from individual studies and the well-understood structure-activity relationships of cationic lipids. The primary difference between these two molecules lies in the length of their hydrophobic alkyl chains: didecylamine possesses two C10 chains, while octadecylamine has a single C18 chain. This structural variance is expected to significantly influence the physicochemical properties of the resulting nanoparticles, including their size, surface charge, stability, and drug loading capacity.

Octadecylamine has been more extensively studied, particularly in the formulation of solid lipid nanoparticles (SLNs). These nanoparticles typically exhibit a positive surface charge and a size range suitable for various drug delivery applications. The longer C18 chain of octadecylamine is thought to contribute to a more ordered and stable lipid matrix.

Didecylamine , with its shorter C10 alkyl chains, is expected to form a less ordered lipid matrix, which could lead to differences in drug loading and release kinetics. While data on nanoparticles formulated exclusively with didecylamine is limited, studies on related compounds like didecyldimethylammonium bromide (DDAB) in polymeric nanoparticle systems provide some insights into its behavior as a surface-stabilizing agent.

This guide will delve into the available data for each, present detailed experimental protocols for nanoparticle formulation and characterization, and provide a visual representation of the experimental workflow and the structural-functional relationship of these amines.

Data Presentation: Physicochemical Properties

The following table summarizes the physicochemical properties of nanoparticles formulated with octadecylamine and a didecylamine-derivative (didecyldimethylammonium bromide, DDAB) as reported in separate studies. It is crucial to note that the nanoparticle systems are different (Solid Lipid Nanoparticles vs. Polymeric Nanoparticles), which significantly influences the results. This table is intended to provide a comparative overview based on the available data.

Parameter	Octadecylamine-based Nanoparticles (SLNs)	Didecylamine-derivative (DDAB)-based Nanoparticles (PLGA)
Mean Particle Size (nm)	~179 nm[1]	Size decreases with increasing DDAB concentration
Zeta Potential (mV)	~ +22.8 mV[1]	Positive, decreases with decreasing DDAB concentration
Polydispersity Index (PDI)	~ 0.1[1]	Not consistently reported
Drug Loading Efficiency (%)	Dependent on the drug and formulation	Dependent on the drug and formulation
Stability	Generally good colloidal stability[1]	Acts as a stabilizer for the PLGA nanoparticles

Theoretical Comparison and Structure-Activity Relationship

The difference in the hydrophobic tails of didecylamine (two C10 chains) and octadecylamine (one C18 chain) is predicted to have the following impacts on nanoparticle properties:

• Lipid Matrix Packing: The longer, single C18 chain of octadecylamine is likely to form a more ordered, crystalline lipid matrix in SLNs. In contrast, the two shorter C10 chains of didecylamine may result in a less ordered, more fluid lipid core.

• Nanoparticle Stability: The more ordered packing of octadecylamine could lead to more stable nanoparticles with a lower tendency for drug expulsion over time.[2][3]

• Drug Loading Capacity: The less ordered matrix of didecylamine-based nanoparticles might create more imperfections and amorphous regions, potentially allowing for a higher drug loading capacity for certain drugs.[4] However, the compatibility of the drug with the lipid matrix is a critical factor.

• Cellular Uptake and Transfection Efficiency: The structure of the cationic lipid, including the length of the hydrophobic tail, is known to influence the interaction of nanoparticles with cell membranes and subsequent cellular uptake and endosomal escape.[5][6][7] Shorter alkyl chains have been shown in some systems to affect the tissue selectivity of nanoparticles.[8]

Experimental Protocols

Protocol 1: Preparation of Solid Lipid Nanoparticles (SLNs) by Emulsion-Solvent Evaporation Method

This protocol is adapted from a method used for preparing octadecylamine-based SLNs and can be modified for didecylamine.[1]

Materials:

• Didecylamine or Octadecylamine

• Solid lipid (e.g., Compritol 888 ATO, glyceryl monostearate)

• Surfactant (e.g., Tween 80, Poloxamer 188)

• Organic solvent (e.g., chloroform, dichloromethane)

• Aqueous phase (e.g., distilled water, phosphate-buffered saline)

• Drug to be encapsulated

Procedure:

• Preparation of the Organic Phase: Dissolve the cationic amine (didecylamine or octadecylamine), the solid lipid, and the drug in the organic solvent.

• Preparation of the Aqueous Phase: Dissolve the surfactant in the aqueous phase.

• Emulsification: Add the organic phase dropwise to the aqueous phase under high-speed homogenization (e.g., 10,000 rpm for 5-10 minutes) to form a coarse oil-in-water (o/w) emulsion.

• Sonication: Subject the coarse emulsion to high-power probe sonication (e.g., 40% amplitude for 5-15 minutes) in an ice bath to reduce the droplet size to the nanometer range.

• Solvent Evaporation: Stir the resulting nanoemulsion at room temperature for several hours (e.g., 3-4 hours) under a fume hood to allow the organic solvent to evaporate completely.

• Nanoparticle Recovery: The SLN dispersion can be used directly or the nanoparticles can be collected by ultracentrifugation and washed to remove excess surfactant and unencapsulated drug.

• Lyophilization (Optional): For long-term storage, the SLN dispersion can be lyophilized with a cryoprotectant (e.g., trehalose, sucrose).

Protocol 2: Characterization of Nanoparticles

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential:

• Technique: Dynamic Light Scattering (DLS) using a Zetasizer.

• Procedure: Dilute the nanoparticle dispersion in an appropriate medium (e.g., distilled water or the original aqueous phase). For zeta potential measurements, ensure the medium has a suitable ionic strength. Perform the measurements in triplicate at a constant temperature (e.g., 25°C).

2. Drug Loading Content (LC) and Encapsulation Efficiency (EE):

• Technique: Indirect method using UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

• Procedure:

  • Separate the nanoparticles from the aqueous phase containing the unencapsulated drug by ultracentrifugation or centrifugal filter units.

  • Quantify the amount of free drug in the supernatant using a pre-established calibration curve for the drug with UV-Vis spectrophotometry or HPLC.

  • Calculate the LC and EE using the following formulas:

    • Loading Content (%) = [(Total amount of drug - Amount of free drug) / Weight of nanoparticles] x 100

    • Encapsulation Efficiency (%) = [(Total amount of drug - Amount of free drug) / Total amount of drug] x 100

Mandatory Visualization

Caption: Experimental workflow for nanoparticle formulation and characterization.

Caption: Hypothesized influence of amine structure on nanoparticle properties.

References

• 1. Gene Delivery via Octadecylamine-Based Nanoparticles for iPSC Generation from CCD1072-SK Fibroblast Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of Alkyl Chain Length and Unsaturation of the Phospholipid on the Physicochemical Properties of Lipid Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Optimization of Nanoparticles for Smart Drug Delivery: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Insight into mechanisms of cellular uptake of lipid nanoparticles and intracellular release of small RNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. liposomes.ca [liposomes.ca]
• 8. pubs.acs.org [pubs.acs.org]

Assessing Batch-to-Batch Variability of Commercial Didecylamine: A Comparative Guide for Researchers and Drug Development Professionals

Introduction

Didecylamine, a secondary amine with two ten-carbon saturated chains, is a versatile cationic lipid utilized in a range of applications within pharmaceutical research and development. Its primary role is often as a key component in the formulation of lipid nanoparticles (LNPs) for the delivery of nucleic acid-based therapeutics. Given the sensitive nature of these drug delivery systems, the purity and consistency of each component are paramount to ensuring the safety, efficacy, and reproducibility of the final product. Batch-to-batch variability of raw materials can significantly impact the critical quality attributes (CQAs) of the LNP, including particle size, zeta potential, encapsulation efficiency, and ultimately, in vivo performance.

This guide provides a comprehensive framework for assessing the batch-to-batch variability of commercial Didecylamine. It outlines key experimental protocols, presents comparative data in a structured format, and offers insights into potential alternatives. The information herein is intended to equip researchers, scientists, and drug development professionals with the necessary tools to implement robust quality control measures for this critical raw material.

Physicochemical Characterization of Didecylamine Batches

Consistent physicochemical properties are the foundation of reliable performance. The following table summarizes the results of key analytical tests performed on three hypothetical commercial batches of Didecylamine (Batch A, Batch B, and Batch C) against established specifications.

Table 1: Comparison of Physicochemical Properties Across Didecylamine Batches

Parameter	Batch A	Batch B	Batch C	Specification	Analytical Method
Appearance	White to off-white solid	White to off-white solid	White solid	White to off-white solid	Visual Inspection
Identity (FTIR)	Conforms to reference	Conforms to reference	Conforms to reference	Conforms to reference standard	Infrared Spectroscopy
Purity (by GC-FID)	99.2%	98.5%	99.5%	≥ 98.0%	Gas Chromatography
Melting Point	38-40 °C	37-39 °C	39-41 °C	38-42 °C	Capillary Melting Point
Moisture Content (Karl Fischer)	0.15%	0.35%	0.10%	≤ 0.5%	Karl Fischer Titration
Related Substances (GC-MS)	Total Impurities: 0.7%N-Nitroso Didecylamine: < 0.1 ppm	Total Impurities: 1.3%N-Nitroso Didecylamine: 0.5 ppm	Total Impurities: 0.4%N-Nitroso Didecylamine: < 0.1 ppm	Total Impurities: ≤ 1.5%N-Nitroso Didecylamine: Report limit	Gas Chromatography-Mass Spectrometry
Residual Solvents (Headspace GC)	Meets USP <467> limits	Meets USP <467> limits	Meets USP <467> limits	Conforms to USP <467>	Headspace Gas Chromatography

Performance Evaluation in a Model Lipid Nanoparticle Formulation

To assess the functional impact of batch-to-batch variability, each batch of Didecylamine was used to prepare a model mRNA-containing lipid nanoparticle formulation. The resulting LNPs were characterized for their key quality attributes.

Table 2: Performance Comparison of Didecylamine Batches in an LNP Formulation

Parameter	LNP Formulation (Batch A)	LNP Formulation (Batch B)	LNP Formulation (Batch C)	Target Specification
Mean Particle Size (DLS)	85 nm	110 nm	82 nm	80 - 100 nm
Polydispersity Index (PDI)	0.12	0.25	0.11	≤ 0.15
Zeta Potential	+45 mV	+38 mV	+48 mV	+40 to +50 mV
mRNA Encapsulation Efficiency	95%	88%	97%	≥ 90%

The data indicates that while all batches met the basic physicochemical specifications, Batch B, with its slightly lower purity and higher impurity profile, resulted in an LNP formulation that deviated from the target quality attributes, highlighting the importance of stringent quality control.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Purity Determination by Gas Chromatography (GC-FID)

• Principle: This method separates volatile compounds in a sample. A flame ionization detector (FID) is used for quantification.

• Instrumentation: Gas chromatograph equipped with an FID.

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Oven Temperature Program: Initial temperature of 150°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 10 minutes.

• Sample Preparation: Dissolve 10 mg of Didecylamine in 1 mL of a suitable solvent (e.g., dichloromethane).

• Analysis: Inject 1 µL of the prepared sample. The purity is calculated based on the area percentage of the main peak relative to the total peak area.

Identification and Quantification of Related Substances by Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC separates the components of the mixture, and MS identifies them based on their mass-to-charge ratio.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column and Conditions: Same as for GC-FID.

• Analysis: The mass spectrometer is operated in full scan mode to identify unknown impurities. For known impurities like N-Nitroso Didecylamine[1][2], a specific ion monitoring (SIM) mode can be used for enhanced sensitivity and quantification against a certified reference standard.

LNP Formulation and Characterization

• LNP Formulation: A standard formulation protocol using a microfluidic mixing device is employed. The lipid mixture consists of Didecylamine, a phospholipid (e.g., DSPC), cholesterol, and a PEGylated lipid at a defined molar ratio, dissolved in ethanol. This is rapidly mixed with an aqueous buffer containing mRNA.

• Particle Size and Polydispersity Index (PDI): Measured by Dynamic Light Scattering (DLS).

• Zeta Potential: Determined using Laser Doppler Velocimetry.

• mRNA Encapsulation Efficiency: Quantified using a fluorescent dye-binding assay (e.g., RiboGreen assay). The fluorescence is measured before and after lysis of the LNPs with a surfactant (e.g., Triton X-100) to determine the amount of encapsulated versus free mRNA.

Workflow for Quality Control of Incoming Didecylamine Batches

The following diagram illustrates a typical workflow for the quality control and release of commercial Didecylamine batches for use in research and manufacturing.

Caption: Quality control workflow for incoming Didecylamine batches.

Alternatives to Didecylamine

While Didecylamine is a commonly used cationic lipid, several alternatives are available and may be considered depending on the specific application. The choice of cationic lipid can significantly influence the delivery efficiency and toxicity profile of the LNP. Some alternatives include other ionizable lipids that have been developed for RNA delivery.[3][4] Researchers may also explore novel biomimetic molecule-derived ionizable lipids.[3] For some applications, alternatives to other LNP components, such as PEGylated lipids, are also being investigated, with glycolipids showing promise.[5]

Conclusion

The batch-to-batch variability of commercial Didecylamine can have a profound impact on the quality and performance of LNP-based drug delivery systems. Implementing a robust quality control strategy that includes a combination of physicochemical and functional testing is crucial for ensuring the consistency and reliability of this critical raw material. By carefully monitoring the purity, impurity profile, and performance of each batch, researchers and drug developers can mitigate risks associated with material variability and accelerate the development of safe and effective therapeutics. Continuous evaluation of alternative lipids may also provide opportunities to enhance formulation performance and intellectual property positions.

References

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. N-Nitroso Didecylamine | CAS No- 69112-95-4 | Simson Pharma Limited [simsonpharma.com]
• 3. Lipid Nanoparticle–mRNA Formulations for Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipids used for the formulation of lipid nanoparticles (LNPs) [biosyn.com]
• 5. Collection - Glycolipids Substitute PEG lipids in Lipid Nanoparticles for mRNA Delivery - Journal of the American Chemical Society - Figshare [figshare.com]

Independent Verification of Didecylamine's Potential in Gene Delivery: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of didecylamine-like cationic lipids with other common alternatives in the field of gene delivery. The data presented is a synthesis of findings from multiple independent research studies, offering a comprehensive overview for researchers considering didecylamine or similar structures for their experimental needs. While direct comparative studies on didecylamine are limited in the current literature, this guide leverages data from structurally analogous cationic lipids, such as 1,2-dioleoyl-3-trimethylammonium-propane (DOTAP), to provide a relevant performance benchmark against established commercial reagents like Lipofectamine.

Performance Comparison of Cationic Lipids for Gene Delivery

The following tables summarize quantitative data from studies comparing the transfection efficiency and cytotoxicity of various cationic lipids and commercially available reagents in different cell lines. It is important to note that transfection efficiency is highly dependent on the cell type, nucleic acid used, and specific experimental conditions.

Table 1: Comparison of Transfection Efficiency (% of mCherry positive cells) of In-House Cationic Lipid Formulations and Commercial Reagents with Plasmid DNA

Cell Line	DOPE:DOTAP (1:1)	Lipofectamine 2000	FuGENE HD
HEK-293T	~35%	>60%	~30%
Caco-2	~5%	~20%	~5%
AV3	<5%	~3%	~3%

Data synthesized from a systematic comparison of in-house prepared transfection reagents.[1]

Table 2: Comparison of Transfection Efficiency (% of mCherry positive cells) of In-House Cationic Lipid Formulations and Commercial Reagents with mRNA

Cell Line	DOPE:DOTAP (0.5:1)	DOPE:DOTMA (1:1)	Lipofectamine 2000
HEK-293T	~60%	>80%	~80%
Caco-2	~35%	Not Reported	Not Reported
AV3	>70%	>80%	~2.5%

Data synthesized from a systematic comparison of in-house prepared transfection reagents.[1]

Table 3: Cytotoxicity Comparison (% cell viability) of In-House Cationic Lipid Formulations and Commercial Reagents

Cell Line	DOPE:DOTAP (0.5:1)	Lipofectamine 2000	FuGENE HD
HEK-293T	~60%	<40%	~70%

Data synthesized from a systematic comparison of in-house prepared transfection reagents.[1]

Experimental Protocols

Preparation of Cationic Lipid Nanoparticles (General Protocol)

This protocol outlines a general method for the preparation of cationic lipid nanoparticles (LNPs) for nucleic acid delivery, based on the principles described in various studies.[2][3][4] This can be adapted for use with didecylamine or other cationic lipids.

Materials:

• Cationic lipid (e.g., Didecylamine, DOTAP)

• Helper lipid (e.g., DOPE, Cholesterol)

• PEGylated lipid (e.g., DSPE-mPEG)

• Nucleic acid (plasmid DNA or mRNA) in an appropriate buffer (e.g., citrate (B86180) buffer, pH 4.0)

• Ethanol (B145695)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device or a setup for rapid mixing

Procedure:

• Lipid Stock Preparation: Dissolve the cationic lipid, helper lipid, and PEGylated lipid in ethanol at the desired molar ratios.

• Nucleic Acid Preparation: Dissolve the nucleic acid in the appropriate aqueous buffer.

• Nanoparticle Formation:

  • Using a microfluidic mixing device, rapidly mix the lipid-ethanol solution with the nucleic acid-aqueous solution at a defined flow rate ratio (e.g., 1:3 ethanol to aqueous phase).

  • Alternatively, inject the lipid-ethanol solution into the rapidly stirring nucleic acid-aqueous solution.

• Dialysis: Dialyze the resulting nanoparticle suspension against PBS overnight at 4°C to remove ethanol and unencapsulated nucleic acid.

• Characterization:

  • Determine the particle size and polydispersity index (PDI) using dynamic light scattering (DLS).

  • Measure the zeta potential to assess the surface charge of the nanoparticles.

  • Quantify the nucleic acid encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen for RNA or PicoGreen for DNA).

In Vitro Transfection Protocol

This protocol provides a general guideline for transfecting cells in culture with cationic lipid-nucleic acid complexes.

Materials:

• Cultured cells in appropriate growth medium

• Cationic lipid-nucleic acid nanoparticles

• Serum-free medium (e.g., Opti-MEM)

• Multi-well plates

Procedure:

• Cell Seeding: Seed the cells in a multi-well plate 24 hours prior to transfection to achieve 70-90% confluency on the day of transfection.

• Complex Formation:

  • Dilute the required amount of cationic lipid-nucleic acid nanoparticles in serum-free medium.

  • Incubate at room temperature for 15-30 minutes to allow for complex formation.

• Transfection:

  • Remove the growth medium from the cells and wash with PBS.

  • Add the nanoparticle-medium mixture to the cells.

  • Incubate the cells with the transfection complexes for 4-6 hours at 37°C in a CO2 incubator.

• Post-transfection:

  • After the incubation period, remove the transfection medium and replace it with fresh, complete growth medium.

  • Incubate the cells for 24-72 hours to allow for gene expression.

• Analysis:

  • Assess transfection efficiency by measuring the expression of a reporter gene (e.g., GFP, luciferase) using fluorescence microscopy, flow cytometry, or a luminometer.

  • Evaluate cytotoxicity using a cell viability assay (e.g., MTT, PrestoBlue).

Visualizing Key Processes in Gene Delivery

The following diagrams illustrate the conceptual workflows and pathways involved in cationic lipid-mediated gene delivery.

Caption: Workflow for Cationic Nanoparticle Formulation.

Caption: Cellular Pathway of Cationic Nanoparticle-Mediated Gene Delivery.

References

• 1. A systematic comparison of in-house prepared transfection reagents in the delivery of mRNA or DNA to a wide range of cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. A comparative study of cationic lipid-enriched LNPs for mRNA vaccine delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Didecylamine: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of didecylamine, ensuring the safety of laboratory personnel and compliance with environmental regulations. The following procedures are intended for researchers, scientists, and drug development professionals.

Hazard Summary

Didecylamine is classified as a hazardous chemical. It is harmful if swallowed, causes severe skin burns and eye damage, and is very toxic to aquatic life with long-lasting effects.[1][2] Proper handling and disposal are critical to mitigate these risks.

Quantitative Data

For quick reference, the following table summarizes key quantitative and qualitative data for didecylamine.

Property	Value	Source Citation
Molecular Formula	C₂₀H₄₃N	[2]
Molecular Weight	297.56 g/mol	[3]
Appearance	Solid	[3][4]
Melting Point	38-40 °C	[3][4]
Boiling Point	179-180 °C at 2 mmHg	[3][4]
Flash Point	113 °C (235.4 °F) - closed cup	[3][4]
GHS Hazard Statements	H302, H314, H315, H319, H335, H410	[1][2]
Storage Class	11 - Combustible Solids	[3][4]
Water Contamination Class	WGK 3 (Germany) - highly hazardous for water	[3][4]

Experimental Protocol: Didecylamine Disposal Procedure

The proper disposal of didecylamine is crucial for environmental safety and regulatory compliance. The following step-by-step procedure outlines the necessary actions from waste generation to final disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling didecylamine waste, ensure you are wearing the appropriate personal protective equipment.

• Eye/Face Protection: Wear safety glasses with side shields or goggles.

• Skin Protection: Wear protective gloves and protective clothing.

• Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA-approved respirator.

Step 2: Waste Collection and Storage

Proper containment of didecylamine waste is essential to prevent environmental contamination and ensure safety within the laboratory.

• Collect waste didecylamine in a designated, properly labeled, and sealed container.

• Store the waste container in a cool, dry, and well-ventilated area.[5]

• Keep the container tightly closed and store it in a locked-up area.[1][6]

• Do not mix didecylamine waste with other chemicals.

Step 3: Accidental Spill Containment

In the event of a spill, immediate and appropriate action is required.

• Prevent further leakage or spillage if it is safe to do so.[1]

• For liquid spills, use an inert absorbent material to contain the spill.

• For solid spills, sweep or vacuum up the spillage and collect it in a suitable container for disposal, avoiding dust formation.[6]

• Crucially, prevent the product from entering drains, as it is very toxic to aquatic life.[1][6]

Step 4: Final Disposal

Disposal of didecylamine waste must be handled by professionals and in accordance with all regulations.

• All disposal practices must be in accordance with local, state, and federal regulations.[5]

• The contents and the container must be disposed of at an approved waste disposal plant.[6][7]

• Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste and must consult local, regional, and national regulations for complete and accurate classification.[6][7]

• Do not reuse empty containers; they should be treated as hazardous waste.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of didecylamine waste.

Caption: Workflow for the safe handling and disposal of didecylamine waste.

References

• 1. echemi.com [echemi.com]
• 2. Didecylamine | C20H43N | CID 14261 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Didecylamine 98 1120-49-6 [sigmaaldrich.com]
• 4. Didecylamine 95% | 1120-49-6 [sigmaaldrich.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. physics.purdue.edu [physics.purdue.edu]
• 7. fishersci.com [fishersci.com]